8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• CAS: 52094-69-6

Core Science & Biosynthesis

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione chemical properties

An In-Depth Technical Guide to 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Privileged Scaffold in Modern Drug Discovery

Abstract

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a heterocyclic compound featuring a spirohydantoin core. This unique three-dimensional structure classifies it as a "privileged scaffold" in medicinal chemistry, a designation for molecular frameworks that can provide ligands for diverse biological targets. This guide provides a comprehensive technical overview of its chemical properties, synthesis, reactivity, and burgeoning pharmacological significance. We will delve into its role as a key intermediate for compounds targeting the central nervous system, its demonstrated myelostimulatory effects, and its recent emergence as a novel chemotype for Delta Opioid Receptor (DOR) agonists with a potentially improved safety profile. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique attributes of this versatile scaffold.

Introduction to the Triazaspiro[4.5]decane Scaffold

The pursuit of novel therapeutics often hinges on the identification of core molecular structures that offer both synthetic accessibility and the ability to interact with multiple, distinct biological targets. The spirocyclic framework is exemplary in this regard, providing a rigid, three-dimensional topology that can improve potency, selectivity, and pharmacokinetic properties compared to more flexible, linear molecules.[1]

The Spirohydantoin Motif: A "Privileged Structure"

Spirohydantoins, a class to which 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione belongs, are considered privileged structures.[2] This concept is rooted in the observation that certain molecular scaffolds appear repeatedly in active compounds against different targets. The conformational rigidity imparted by the spiro center reduces the entropic penalty of binding to a protein target, while the hydantoin ring offers multiple points for hydrogen bonding and further functionalization. This combination makes the spirohydantoin motif an attractive starting point for building compound libraries with a high potential for discovering new biological activities.[2][3]

Structural Elucidation

The core of the title compound is a five-membered hydantoin (imidazolidine-2,4-dione) ring and a six-membered N-methylpiperidine ring, connected by a single shared carbon atom (the spiro center). This arrangement defines its systematic name: 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

Caption: Chemical structure of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

Physicochemical and Spectroscopic Properties

A clear understanding of the fundamental properties of a compound is critical for its application in synthesis and biological screening.

Property	Value	Source
CAS Number	52094-69-6	[4][5]
Molecular Formula	C₈H₁₃N₃O₂	[4][5]
Molecular Weight	183.21 g/mol	[5]
Appearance	Typically a white to pale yellow solid	[6]
Storage	Room temperature, store in a dry place	[4][5]

Spectroscopic Profile

• ¹H NMR: The spectrum would show characteristic signals for the piperidine ring protons, likely as complex multiplets in the 1.5-3.5 ppm range. A sharp singlet corresponding to the N-methyl group (N8-CH₃) would appear around 2.5-2.8 ppm. The two N-H protons of the hydantoin ring would appear as broad singlets in the downfield region (typically >7.0 ppm, depending on the solvent).

• ¹³C NMR: The spectrum would feature two carbonyl carbons (C2 and C4) in the range of 155-180 ppm. The spiro carbon (C5) would be a unique quaternary signal around 60-75 ppm. Signals for the piperidine and N-methyl carbons would appear in the aliphatic region (20-60 ppm).

• IR Spectroscopy: Key absorption bands would include N-H stretching for the hydantoin ring (around 3200-3400 cm⁻¹), C-H stretching from the aliphatic and methyl groups (around 2850-3000 cm⁻¹), and two strong C=O stretching bands for the amide carbonyls (typically in the 1700-1780 cm⁻¹ range).[7]

Synthesis and Mechanistic Considerations

The synthesis of spirohydantoins generally begins with a corresponding cyclic ketone. For 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, the logical precursor is N-methyl-4-piperidone. The two most prevalent methods for constructing the hydantoin ring are the Strecker and Bucherer-Bergs syntheses.[2][8]

The Strecker Synthesis: A Versatile Approach

The Strecker reaction is a powerful method for producing α-amino acids and their derivatives. In the context of spirohydantoins, it proceeds via an α-amino nitrile intermediate, which is subsequently cyclized.[2]

Causality in Method Choice: Anhydrous modifications of the Strecker reaction, for instance using trimethylsilyl cyanide (TMSCN) instead of aqueous potassium cyanide (KCN), are often employed to improve yields by avoiding side reactions and equilibrium limitations present in aqueous media.[2]

Caption: General workflow for the Strecker synthesis of the target spirohydantoin.

Detailed Protocol: Modified Strecker Synthesis

This protocol is a representative methodology adapted from literature procedures for analogous spirohydantoins.[8]

Self-Validating System: Each step includes criteria for success. The formation of the intermediate can be monitored by TLC, and the final product is validated through characterization (e.g., melting point, NMR) and purification to a single, pure compound.

• Step 1: Formation of the α-Amino Nitrile Precursor.

  • To a stirred solution of N-methyl-4-piperidone (1.0 eq) in a suitable solvent (e.g., aqueous methanol), add ammonium carbonate (approx. 3.0 eq) and potassium cyanide (1.1 eq).

  • Rationale: This one-pot reaction combines the ketone, an ammonia source (from ammonium carbonate), and a cyanide source to form the α-amino nitrile in situ.

  • Stir the reaction at room temperature or with gentle heating (e.g., 50-60°C) for 12-24 hours, monitoring by TLC for the disappearance of the starting ketone.

  • Upon completion, the intermediate can be isolated by extraction or used directly in the next step.

• Step 2: Cyclization to the Hydantoin Ring.

  • To the crude α-amino nitrile intermediate, add a strong acid such as concentrated HCl.

  • Heat the mixture under reflux for several hours.

  • Rationale: The acidic conditions and heat promote the hydrolysis of the nitrile group and subsequent intramolecular cyclization with the amino and amide functionalities to form the stable five-membered hydantoin ring.[2]

  • Cool the reaction mixture, which often results in the precipitation of the product as a hydrochloride salt.

• Step 3: Purification.

  • Filter the precipitate and wash with a cold solvent (e.g., diethyl ether or acetone) to remove impurities.

  • The product can be further purified by recrystallization from a suitable solvent system like methanol/ether.

  • Characterize the final product using NMR, IR, and mass spectrometry to confirm its identity and purity. A patent describing a high-yield synthesis reported a purity of over 99%.[6]

Chemical Reactivity and Derivatization

The true value of a scaffold lies in its potential for synthetic elaboration. 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione offers several handles for modification, enabling the creation of diverse chemical libraries.

Caption: Key sites for chemical derivatization on the spirohydantoin scaffold.

• Reactivity at N1 and N3: The two nitrogen atoms of the hydantoin ring are nucleophilic. The N-H protons can be deprotonated with a suitable base, and the resulting anion can be reacted with various electrophiles (e.g., alkyl halides, acyl chlorides) to install substituents. This is a primary strategy for library development.

• Reactivity at N8: The piperidine nitrogen is a tertiary amine and is basic. It can be protonated to form salts, which is often useful for improving aqueous solubility. It can also be quaternized by reaction with strong alkylating agents.

Pharmacological Significance and Therapeutic Applications

The rigid, three-dimensional nature of this scaffold has made it a focal point for several drug discovery programs, particularly in neuroscience and immunology.

A Novel Chemotype for Delta Opioid Receptor (DOR) Agonism

Perhaps the most exciting recent development is the identification of this scaffold as a novel chemotype for DOR agonists.[9] DORs are a promising target for treating pain and depression, but clinical development has been hampered by side effects like seizures associated with existing agonists (e.g., SNC80). These side effects are linked to strong recruitment of a protein called β-arrestin. Derivatives of 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione have been identified as DOR agonists with a promisingly low efficacy for β-arrestin 2 recruitment.[10] This "G-protein bias" suggests that this class of compounds could lead to the development of safer and more effective analgesics and antidepressants.[9]

Myelostimulatory Properties

Research has shown that derivatives of 1,3,8-triazaspiro[4.5]decane-2,4-dione possess significant myelostimulating activity. In preclinical models of chemotherapy-induced myelosuppression (a reduction in bone marrow activity), these compounds accelerated the regeneration of lymphocytes and granulocytes.[8][11] This suggests a potential therapeutic application in oncology to help patients recover from the hematopoietic side effects of chemotherapy.

Scaffold for Central Nervous System (CNS) Drug Discovery

The triazaspiro[4.5]decane core has been used to synthesize compounds with high affinity for various CNS receptors. By attaching different arylpiperazine moieties, researchers have developed potent ligands for serotonin (5-HT₁ₐ, 5-HT₂ₐ, 5-HT₇) and dopamine (D₂) receptors.[3] This highlights the scaffold's utility in developing treatments for a range of psychiatric and neurological disorders.

Caption: The role of the core scaffold in developing therapeutics for diverse targets.

Conclusion and Future Outlook

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is more than just a chemical entity; it is a validated privileged scaffold with immense potential in drug discovery. Its robust synthesis, multiple points for diversification, and demonstrated activity across several important therapeutic areas make it a highly valuable building block for medicinal chemists. The discovery of its G-protein biased agonism at the delta opioid receptor is particularly noteworthy and could pave the way for a new generation of safer neurological drugs. Future research will likely focus on expanding structure-activity relationship (SAR) studies, optimizing pharmacokinetic properties of its derivatives, and exploring its potential against an even broader range of biological targets.

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• Poupaert, J. H., et al. (1988). [Synthesis and pharmacologic study of several spirohydantoins: relation to conformation]. Journal de Pharmacie de Belgique. [Link]

• Sarges, R., et al. (1991). Synthesis of optically active spirohydantoins by asymmetric induction. Hydantoin formation from amino nitriles and chlorosulfonyl isocyanates. The Journal of Organic Chemistry. [Link]

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An In-depth Technical Guide to the Synthesis of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Authored by: Gemini, Senior Application Scientist

Abstract

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a spirocyclic hydantoin derivative of significant interest in medicinal chemistry and drug development. Its unique three-dimensional structure serves as a valuable scaffold for targeting a range of biological entities, including neurological receptors.[1][2] This technical guide provides a comprehensive overview of the primary synthetic pathways for this compound, intended for researchers, chemists, and professionals in the field of drug development. We will delve into the mechanistic underpinnings of the Bucherer-Bergs and Strecker syntheses, providing detailed, field-proven protocols and explaining the causality behind critical experimental choices.

Introduction and Significance

Spirohydantoins, a class of compounds featuring a shared carbon atom between a hydantoin ring and another cyclic system, are recognized as "privileged structures" in medicinal chemistry.[3] This designation stems from their ability to interact with diverse biological targets, leading to a wide spectrum of pharmacological activities. The 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold is a key intermediate in the synthesis of novel therapeutic agents, particularly those targeting the central nervous system.[2][4] Its derivatives have shown potential as myelostimulators and have been investigated for their role as δ opioid receptor-selective agonists.[2][5] The robust and efficient synthesis of this core structure is therefore a critical step in the exploration of its therapeutic potential.

Primary Synthesis Pathways

The synthesis of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione predominantly relies on two classical multicomponent reactions starting from 1-Methyl-4-piperidone: the Bucherer-Bergs reaction and the Strecker synthesis. Both methods offer efficient routes to the desired spirohydantoin core.

The Bucherer-Bergs Reaction: A One-Pot Approach

The Bucherer-Bergs reaction is a cornerstone in the synthesis of 5,5-disubstituted hydantoins.[6] It is a one-pot reaction that combines a ketone (or aldehyde), an alkali metal cyanide (like potassium or sodium cyanide), and ammonium carbonate to yield the corresponding hydantoin.[7][8] This method is often favored for its operational simplicity and good yields.[9]

The reaction proceeds through a series of equilibria. Initially, the 1-Methyl-4-piperidone reacts with the cyanide ion to form a cyanohydrin intermediate. Concurrently, ammonium carbonate exists in equilibrium with ammonia and carbon dioxide. The ammonia reacts with the cyanohydrin to form an α-amino nitrile. The amino group of this nitrile then attacks the carbon dioxide, leading to a carbamic acid intermediate. Intramolecular cyclization and subsequent rearrangement yield the thermodynamically stable hydantoin product.[8] The use of a sealed vessel or heating is often necessary to drive the reaction to completion.[5]

Materials:

• 1-Methyl-4-piperidone

• Potassium Cyanide (KCN) or Sodium Cyanide (NaCN)

• Ammonium Carbonate ((NH₄)₂CO₃)

• Ethanol

• Water

• Hydrochloric Acid (HCl) for acidification

Procedure:

• In a suitable pressure vessel, combine 1-Methyl-4-piperidone, potassium cyanide, and ammonium carbonate in a molar ratio of approximately 1:2:4.[8]

• Add a solvent mixture of ethanol and water (e.g., a 1:1 v/v ratio) to dissolve the reactants.

• Seal the vessel and heat the mixture to 60-70°C with vigorous stirring for 12-24 hours.[6] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully vent the vessel in a well-ventilated fume hood.

• Acidify the reaction mixture with dilute hydrochloric acid to a pH of approximately 6-7. This will precipitate the crude product.[8]

• Collect the precipitate by filtration and wash with cold water to remove inorganic salts.

• The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

The Strecker Synthesis: A Stepwise Alternative

The Strecker synthesis provides a two-step route to spirohydantoins.[3] It first involves the formation of an α-amino nitrile from a ketone, an amine, and a cyanide source. This intermediate is then cyclized to form the hydantoin. This pathway offers greater control over the reaction and can be advantageous when the one-pot Bucherer-Bergs reaction is not optimal.

In the first step, 1-Methyl-4-piperidone reacts with an amine (in this case, ammonia from ammonium carbonate or an ammonium salt) to form an imine. The cyanide ion then attacks the imine to form the α-amino nitrile.[3] To form the hydantoin, the α-amino nitrile can be reacted with an isocyanate or, more commonly, heated with ammonium carbonate or carbon dioxide, which facilitates the cyclization in a manner similar to the final steps of the Bucherer-Bergs reaction. An anhydrous modification using trimethylsilyl cyanide (TMSCN) can sometimes improve yields over aqueous cyanide sources.[3]

Step 1: Synthesis of 1-Amino-4-methyl-4-piperidinecarbonitrile

• Dissolve 1-Methyl-4-piperidone and ammonium chloride in aqueous ammonia.

• Cool the solution in an ice bath.

• Slowly add a solution of sodium cyanide in water, maintaining the temperature below 10°C.

• Stir the reaction mixture at room temperature for several hours until the formation of the α-amino nitrile is complete (monitored by TLC).

• Extract the α-amino nitrile with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

Step 2: Cyclization to 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Dissolve the crude α-amino nitrile in a suitable solvent.

• Add ammonium carbonate and heat the mixture, often with the addition of carbon dioxide, to facilitate the cyclization.

• Alternatively, the amino nitrile can be reacted with an isocyanate followed by acid-catalyzed cyclization.[3][10]

• After the reaction is complete, cool the mixture and isolate the product by filtration or extraction.

• Purify the product by recrystallization.

Alternative Synthesis Route

A patent describes an alternative multi-step synthesis for 1-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione starting from diethyl oxalate, urea, and ammonium carbonate.[11] This method avoids the use of highly toxic cyanide salts but involves more synthetic steps. The process includes the initial formation of a primary product from these starting materials, followed by treatment with concentrated hydrochloric acid, and a subsequent reaction with 2-(ethylamino)acetaldehyde and potassium ferricyanide to yield the final product.[11] While potentially safer, this route is less direct than the classical Bucherer-Bergs or Strecker approaches.

Data and Workflow Visualization

Quantitative Data Summary

Parameter	Bucherer-Bergs Synthesis	Strecker Synthesis	Alternative Patented Method
Starting Materials	1-Methyl-4-piperidone, KCN, (NH₄)₂CO₃	1-Methyl-4-piperidone, NaCN, NH₄Cl	Diethyl oxalate, urea, (NH₄)₂CO₃
Number of Steps	1 (One-Pot)	2	3+
Key Reagents	KCN, (NH₄)₂CO₃	NaCN, Isocyanate (optional)	K₃[Fe(CN)₆], HCl
Typical Yield	Good to Excellent	Variable, can be high	Reported as high (91.95%)[11]
Safety Concerns	Use of highly toxic cyanide salts	Use of highly toxic cyanide salts	Avoids cyanides but uses other hazardous reagents

Diagrams of Synthetic Pathways

Caption: Bucherer-Bergs One-Pot Synthesis Workflow

Caption: Strecker Two-Step Synthesis Pathway

Conclusion

The synthesis of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is most efficiently achieved through well-established multicomponent reactions, namely the Bucherer-Bergs and Strecker syntheses. The Bucherer-Bergs reaction offers a direct, one-pot conversion from 1-Methyl-4-piperidone, making it an attractive option for its operational simplicity. The Strecker synthesis provides a stepwise approach that allows for the isolation of the α-amino nitrile intermediate, offering a different level of reaction control. The choice between these methods will depend on the specific laboratory capabilities, scale of the synthesis, and desired purity of the final compound. Both pathways, however, require careful handling of highly toxic cyanide reagents. The existence of alternative, cyanide-free routes, though more complex, points towards ongoing efforts to develop safer synthetic methodologies. This guide provides the foundational knowledge and practical protocols for researchers to confidently synthesize this important medicinal chemistry scaffold.

References

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• Lalaoui, M., et al. (1988). Synthesis and pharmacologic study of several spirohydantoins: relation to conformation. Annales Pharmaceutiques Françaises, 46(4), 269-278. [Link]

• Sarges, R., Howard Jr, H. R., & Kelbaugh, P. R. (1982). Synthesis of optically active spirohydantoins by asymmetric induction. Hydantoin formation from amino nitriles and chlorosulfonyl isocyanates. The Journal of Organic Chemistry, 47(21), 4081-4085. [Link]

• Kalník, M., Gabko, P., & Koóš, M. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4021. [Link]

• Marinov, M., et al. (2018). Synthesis and Characterization of N3-Acetyl Derivatives of Spirohydantoins. Journal of Chemical Technology and Metallurgy, 53(3), 527-534. [Link]

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The Multifaceted Pharmacology of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its Analogs: A Technical Guide

Introduction

The 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable versatility in engaging with diverse biological targets. This technical guide provides an in-depth exploration of the mechanisms of action associated with this chemical class, with a particular focus on the implications for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. We will dissect the molecular interactions and cellular consequences of these compounds, offering insights for researchers, scientists, and drug development professionals. The unique spirocyclic architecture of these molecules confers specific conformational constraints that enable potent and selective interactions with key proteins involved in pain, neuroprotection, and cellular metabolism.[1] This guide will synthesize findings from preclinical studies to present a comprehensive overview of their therapeutic potential.

I. Modulation of the Delta-Opioid Receptor (DOR): A New Frontier in Analgesia

A significant body of research has identified derivatives of 1,3,8-triazaspiro[4.5]decane-2,4-dione as novel, selective agonists of the delta-opioid receptor (DOR).[2][3] DORs are a class of G-protein coupled receptors (GPCRs) that hold considerable promise as targets for treating neurological and psychiatric disorders, including chronic pain and depression.[2][3][4] However, the development of clinically successful DOR agonists has been hampered by adverse effects such as seizures and tachyphylaxis observed with earlier chemotypes like SNC80.[2][3] The 1,3,8-triazaspiro[4.5]decane-2,4-dione series represents a distinct chemotype with a potentially improved pharmacological profile.[2][3]

A. G-Protein Biased Agonism: A Key to Improved Therapeutic Index

One of the most compelling features of this compound class is its tendency towards G-protein biased agonism.[3] Upon activation by an agonist, DORs can signal through two primary pathways: the G-protein pathway, which is associated with analgesia, and the β-arrestin recruitment pathway, which is implicated in the development of tolerance and other adverse effects.[2][3] Compounds based on the 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold have been shown to potently activate G-protein signaling while exhibiting low efficacy for β-arrestin 2 recruitment.[2] This bias suggests a mechanism for achieving robust analgesic effects with a reduced liability for the undesirable outcomes associated with traditional DOR agonists.

Signaling Pathway: DOR Activation by 1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives

Caption: A stepwise approach to identify and validate novel DOR agonists.

C. Protocol: β-Arrestin Recruitment PathHunter Assay

This assay is crucial for determining the extent to which a compound promotes the interaction between the DOR and β-arrestin.

• Cell Culture: Maintain HEK293 cells stably expressing the ProLink-tagged DOR and the Enzyme Acceptor-tagged β-arrestin in appropriate growth medium.

• Compound Preparation: Prepare a serial dilution of the test compounds (e.g., 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione) in assay buffer.

• Assay Plate Preparation: Seed the cells in a 384-well white, clear-bottom assay plate and incubate overnight.

• Compound Addition: Add the diluted compounds to the assay plate and incubate for 90 minutes at 37°C.

• Detection: Add the PathHunter detection reagents and incubate for 60 minutes at room temperature.

• Data Acquisition: Measure the chemiluminescent signal using a plate reader. The signal intensity is directly proportional to the recruitment of β-arrestin to the DOR.

II. Inhibition of the Mitochondrial Permeability Transition Pore (mPTP)

In a distinct yet equally significant mechanism of action, derivatives of 1,3,8-triazaspiro[4.5]decane have been identified as potent inhibitors of the mitochondrial permeability transition pore (mPTP). [5]The opening of the mPTP is a critical event in the progression of cell death, particularly in the context of ischemia-reperfusion injury in tissues such as the heart. [5][6]

A. Targeting the F1/FO-ATP Synthase Complex

These spirocyclic compounds exert their mPTP inhibitory effects by directly targeting the c subunit of the F1/FO-ATP synthase complex. [5]This interaction prevents the conformational changes that lead to pore opening, thereby preserving mitochondrial integrity and function. Notably, these compounds have been shown to inhibit mPTP without significantly affecting mitochondrial ATP synthesis, a critical factor for cell survival. [5]

Mechanism of Action: mPTP Inhibition

Caption: Inhibition of mPTP opening by targeting the F1/FO-ATP synthase.

III. Myelostimulatory Activity

A third potential mechanism of action for 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives is the stimulation of myelopoiesis. [7][8]In preclinical models of chemotherapy-induced myelosuppression, these compounds have been shown to accelerate the regeneration of both lymphocyte and granulocyte cell populations in the bone marrow. [8]This suggests a potential therapeutic application in oncology to mitigate the hematopoietic side effects of cytotoxic drugs. The precise molecular target for this myelostimulatory effect is an active area of investigation.

Quantitative Data Summary

Compound Class	Target	Key In Vitro Activity	Potential Therapeutic Application
1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives	δ-Opioid Receptor (DOR)	Submicromolar potency in reducing cAMP production with low β-arrestin 2 recruitment. [2]	Neuropathic and inflammatory pain, depression. [2][3][4]
1,3,8-Triazaspiro[4.5]decane Derivatives	F1/FO-ATP Synthase (c subunit)	Inhibition of mitochondrial permeability transition pore (mPTP) opening. [5]	Myocardial infarction, ischemia-reperfusion injury. [5]
1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives	Unknown	Accelerated regeneration of lymphocyte and granulocyte cell pools. [8]	Chemotherapy-induced myelosuppression. [7][8]

Conclusion

The 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold, including the 8-methyl derivative, represents a versatile platform for the development of novel therapeutics. The demonstrated mechanisms of action, ranging from biased agonism of the delta-opioid receptor to inhibition of the mitochondrial permeability transition pore and stimulation of myelopoiesis, highlight the diverse biological activities of this chemical class. Further investigation into the structure-activity relationships and specific molecular interactions of these compounds will be crucial for optimizing their therapeutic potential and advancing them into clinical development.

References

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• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. Journal of Pharmacology and Experimental Therapeutics, 389(3), 301-309. Available from: [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. PMC. Available from: [Link]

• Albanese, V., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1). Available from: [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-triazaspiro[4.5]decane-2,4-dione Derivatives as a Novel Delta Opioid Receptor-Selective Agonist Chemotype. ResearchGate. Available from: [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. PubMed. Available from: [Link]

• Google Patents. (2020). CN110818712A - 1-methyl-1, 3, 8-triazaspiro [4.5] decane-2, 4-dione, and synthesis method and intermediate product thereof.

• Campo, G., et al. (2018). Discovery of Novel 1,3,8-Triazaspiro[4.5]decane Derivatives That Target the c Subunit of F1/FO-Adenosine Triphosphate (ATP) Synthase for the Treatment of Reperfusion Damage in Myocardial Infarction. Journal of Medicinal Chemistry, 61(16), 7131-7143. Available from: [Link]

• Kovalenko, S. I., et al. (2018). Synthesis and Biological Evaluation of 1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives as Myelostimulators. Semantic Scholar. Available from: [Link]

• Kovalenko, S. I., et al. (2018). Synthesis and Biological Evaluation of 1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives as Myelostimulators. ResearchGate. Available from: [Link]

• Albanese, V., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. National Institutes of Health. Available from: [Link]

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Spectroscopic Characterization of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the key spectroscopic characteristics of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, a heterocyclic compound of significant interest in medicinal chemistry and drug development.[1][2][3] Due to the limited availability of direct experimental data for this specific molecule in peer-reviewed literature, this guide leverages high-resolution spectroscopic data from a closely related analogue, 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione , to provide a detailed interpretation and prediction of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.[4] This approach, grounded in fundamental principles of spectroscopic analysis and supported by data from relevant structural fragments, offers a robust framework for researchers engaged in the synthesis, identification, and characterization of this important spirohydantoin scaffold.

Introduction and Molecular Structure

The 1,3,8-triazaspiro[4.5]decane-2,4-dione core, a derivative of hydantoin, represents a privileged scaffold in the design of novel therapeutics.[1][5] The introduction of a methyl group at the 8-position of the piperidine ring modulates the compound's physicochemical properties, influencing its solubility, lipophilicity, and metabolic stability, which are critical parameters in drug design.

The structural elucidation of newly synthesized molecules within this class is fundamentally reliant on a combination of modern spectroscopic techniques. This guide explains the causal relationships between the molecular structure of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its spectral features, providing a self-validating system for its characterization.

Caption: Molecular Structure of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. The analysis of both ¹H and ¹³C NMR spectra allows for the unambiguous assignment of the carbon skeleton and the number and connectivity of attached protons.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is predicted based on the analysis of the structurally similar 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione[4] and known chemical shifts for N-methylpiperidine.[6][7] The primary difference will be the absence of signals corresponding to the phenyl group and a slight upfield shift of the piperidine protons due to the removal of the phenyl group's anisotropic effect.

Predicted Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
NH (Position 3)	~10.7	Singlet	1H	Exchangeable with D₂O. The exact position is solvent-dependent.
NH (Position 1)	~8.0-9.0	Singlet	1H	Predicted to be deshielded by the adjacent carbonyl group.
Piperidine H (axial, positions 6,10)	~2.8-3.0	Multiplet	2H	Deshielded due to proximity to the electronegative nitrogen atom.
Piperidine H (equatorial, positions 6,10)	~2.2-2.4	Multiplet	2H
N-CH ₃	~2.2-2.3	Singlet	3H	Characteristic singlet for an N-methyl group.
Piperidine H (axial, positions 7,9)	~1.8-2.0	Multiplet	2H
Piperidine H (equatorial, positions 7,9)	~1.5-1.7	Multiplet	2H

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides critical information about the carbon framework of the molecule. The predicted chemical shifts are based on the data for 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione[4] and N-methylpiperidine.[6]

Predicted Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
C =O (Position 4)	~177	Carbonyl carbon of the hydantoin ring.
C =O (Position 2)	~155	Carbonyl carbon of the hydantoin ring.
C ₅ (Spiro Carbon)	~62	Quaternary carbon at the spiro junction.
C ₆, C ₁₀ (Piperidine)	~55-57	Carbons adjacent to the nitrogen atom.
C ₇, C ₉ (Piperidine)	~25-27
N-C H₃	~46	N-methyl carbon.

Experimental Protocol for NMR Data Acquisition

A self-validating protocol for acquiring high-quality NMR spectra is crucial for accurate structural determination.

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is an essential technique for identifying the functional groups present in a molecule. The spectrum arises from the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Absorption Bands

The predicted IR spectrum is based on the data for 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione[4] and general values for similar heterocyclic compounds.[8]

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Notes
N-H Stretch (Amide)	3200-3300	Medium, Broad	Characteristic of the N-H groups in the hydantoin ring.
C-H Stretch (Aliphatic)	2850-2950	Strong	C-H bonds of the piperidine ring and the N-methyl group.
C=O Stretch (Amide)	1765-1785 and 1700-1720	Strong	Two distinct carbonyl absorptions from the hydantoin ring.
C-N Stretch	1100-1200	Medium	C-N bonds in the piperidine and hydantoin rings.

Experimental Protocol for FT-IR Data Acquisition

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining IR spectra of solid samples.

• Instrument Preparation : Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Background Spectrum : Record a background spectrum of the empty ATR accessory. This is crucial to subtract the absorbance of the ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Application : Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application : Use the pressure clamp to ensure good contact between the sample and the crystal.

• Data Collection : Acquire the IR spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹. The typical spectral range is 4000-400 cm⁻¹.

• Cleaning : After analysis, clean the crystal thoroughly.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight and elemental composition of a compound and can be used to deduce its structure through fragmentation analysis.

Predicted Mass Spectrometric Data

The molecular formula of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is C₈H₁₃N₃O₂. The predicted exact mass and major fragment ions are presented below.

Ion	Predicted m/z	Notes
[M+H]⁺	184.1086	Protonated molecular ion, expected in ESI-MS.
[M]⁺˙	183.1008	Molecular ion, expected in EI-MS.
Fragment 1	98.1021	Corresponds to the [C₆H₁₂N]⁺ fragment from the cleavage of the spiro ring, representing the N-methylpiperidine moiety.
Fragment 2	86.0964	A common fragment from piperidine rings, [C₅H₁₂N]⁺.[9]
Fragment 3	57.0344	Corresponds to the [C₂H₃N₂O]⁺ fragment from the hydantoin ring.

Predicted Fragmentation Pathway

In Electron Ionization (EI) mass spectrometry, the molecular ion can undergo fragmentation. A plausible fragmentation pathway for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is initiated by the cleavage of the bonds at the spirocyclic center.

Caption: Predicted major fragmentation pathway in EI-MS.

Experimental Protocol for Mass Spectrometry Data Acquisition

High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI) is a standard method for confirming the elemental composition of a synthesized compound.

• Sample Preparation : Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion : Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization : Apply a high voltage to the ESI needle to generate a fine spray of charged droplets. The solvent evaporates, leading to the formation of gas-phase ions (typically [M+H]⁺ in positive ion mode).

• Mass Analysis : Analyze the ions using a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap instrument.

• Calibration : Ensure the mass spectrometer is properly calibrated with a known reference compound to achieve high mass accuracy (typically <5 ppm).[6]

• Data Analysis : Determine the m/z of the protonated molecular ion and compare the measured exact mass with the theoretical mass calculated from the molecular formula.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectroscopic data for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. By leveraging high-quality data from a close structural analog and established spectroscopic principles, this document serves as an authoritative resource for researchers in the field. The provided experimental protocols offer a framework for obtaining reliable and reproducible data, ensuring the integrity of structural characterization for this and related spirohydantoin compounds.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 12291, N-Methylpiperidine. Retrieved January 22, 2026 from [Link].

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• Sfera. (n.d.). triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Unife. Retrieved January 22, 2026 from [Link].

• PubMed. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. Retrieved January 22, 2026 from [Link].

• Journal of Chemical Education. (2022).
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• ResearchGate. (2024). Identification of 1,3,8-triazaspiro[4.5]decane-2,4-dione Derivatives as a Novel Delta Opioid Receptor-Selective Agonist Chemotype. Retrieved January 22, 2026 from [Link].

• PubMed. (2004). The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. 15(12), 1577-84.

• MassBank. (2016). Piperidines. Retrieved January 22, 2026 from [Link].

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An In-depth Technical Guide to the In Vitro Evaluation of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and Its Analogs

Foreword: The Emergence of a Privileged Scaffold in Drug Discovery

The relentless pursuit of novel therapeutic agents has led researchers down a multitude of synthetic avenues, yet few molecular frameworks offer the unique combination of structural rigidity and three-dimensional complexity as spirocyclic systems. Among these, the 1,3,8-triazaspiro[4.5]decane-2,4-dione core, and specifically its 8-methyl derivative, has emerged as a "privileged scaffold" in medicinal chemistry. Its inherent structural features make it a compelling starting point for the development of drugs targeting a range of biological systems, from the central nervous system to mitochondrial bioenergetics.[1] This guide provides an in-depth exploration of the in vitro methodologies essential for characterizing the pharmacological profile of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its derivatives, reflecting a synthesis of established protocols and field-proven insights.

The Scientific Imperative: Why 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione?

The unique spirocyclic structure of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is of significant interest in the development of therapeutics for neurological disorders, particularly those involving neurotransmitter systems.[2] This class of compounds, more broadly known as triazaspirocycles, features three nitrogen atoms attached to a single quaternary carbon, forming a rigid polycyclic system that is increasingly recognized for its diverse biological activities and potential applications in drug discovery.[1]

Recent research has pinpointed derivatives of this scaffold as novel, selective agonists for the δ-opioid receptor (DOR), a key target for managing chronic pain and other neurological conditions.[3][4][5] Furthermore, analogs of this compound have demonstrated potential as myelostimulators, capable of accelerating the regeneration of lymphocytes and granulocytes, suggesting applications in treating myelodepressive syndromes.[6][7] A third, equally compelling therapeutic avenue for this scaffold lies in its ability to inhibit the mitochondrial permeability transition pore (mPTP), a critical mediator of cell death in ischemia-reperfusion injuries such as myocardial infarction.[8]

The following sections will provide a comprehensive overview of the essential in vitro assays required to elucidate the full therapeutic potential of this promising molecular entity.

Foundational Knowledge: Synthesis and Characterization

A robust in vitro evaluation begins with a well-characterized compound. The synthesis of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its derivatives can be achieved through established synthetic routes, such as the Bucherer-Bergs or Strecker reactions, often starting from N-substituted piperidones.[6][9]

A generalized synthetic approach is depicted below:

Caption: Generalized synthetic workflow for the formation of the core scaffold.

Prior to any biological assessment, the identity, purity, and stability of the synthesized compound must be rigorously confirmed using a suite of analytical techniques.

Analytical Technique	Purpose
Nuclear Magnetic Resonance (¹H and ¹³C NMR)	Structural elucidation and confirmation.
Mass Spectrometry (MS)	Determination of molecular weight and confirmation of elemental composition.
High-Performance Liquid Chromatography (HPLC)	Assessment of purity (typically >95% for in vitro studies).
Solubility Assays	Determination of solubility in aqueous buffers and relevant organic solvents (e.g., DMSO).

Pharmacological Profiling: A Multi-pronged In Vitro Strategy

A comprehensive understanding of a compound's biological activity necessitates a tiered approach to in vitro testing, beginning with broad pharmacological profiling and progressing to more specific, mechanism-of-action studies.[10][11]

Caption: Simplified signaling pathways for the δ-Opioid Receptor.

Protocol: cAMP GloSensor™ Assay

• Cell Line: Use a cell line stably co-expressing the DOR and a genetically encoded cAMP sensor (e.g., GloSensor™).

• Cell Plating: Seed the cells in a 96-well plate and incubate.

• Compound Addition: Add the test compound at various concentrations.

• Stimulation: Add a known adenylyl cyclase activator (e.g., forskolin).

• Luminescence Measurement: Measure the luminescence signal, which is inversely proportional to cAMP levels.

• Analysis: Calculate the EC₅₀ (half-maximal effective concentration) for the compound's ability to inhibit forskolin-stimulated cAMP production.

The potential of this scaffold to stimulate the proliferation of hematopoietic cells can be assessed using primary bone marrow cultures or specific hematopoietic cell lines. [7] Protocol: Colony-Forming Cell (CFC) Assay

• Cell Source: Isolate bone marrow cells from a suitable animal model (e.g., mice).

• Culture Setup: Plate the cells in a semi-solid medium (e.g., MethoCult™) containing appropriate cytokines (e.g., GM-CSF, IL-3) and varying concentrations of the test compound.

• Incubation: Incubate the plates for 7-14 days to allow for colony formation.

• Colony Counting: Enumerate the different types of colonies (e.g., CFU-GM, BFU-E) under a microscope.

• Analysis: Compare the number and size of colonies in the treated groups to the vehicle control to determine the compound's effect on hematopoietic progenitor cell proliferation and differentiation.

The ability of the compound to inhibit the opening of the mPTP is a key indicator of its potential cardioprotective effects. [8][12] Protocol: Calcium Retention Capacity (CRC) Assay

• Mitochondrial Isolation: Isolate mitochondria from a relevant tissue source (e.g., rat liver or heart).

• Assay Buffer: Resuspend the isolated mitochondria in a buffer containing a calcium-sensitive fluorescent dye (e.g., Calcium Green™ 5N).

• Assay Initiation: Place the mitochondrial suspension in a fluorometer and add the test compound.

• Calcium Pulses: Add sequential pulses of a known concentration of CaCl₂. The mitochondria will take up the calcium, causing a decrease in extra-mitochondrial fluorescence.

• mPTP Opening: mPTP opening is indicated by a sudden, large increase in fluorescence as the mitochondria release the sequestered calcium.

• Analysis: The calcium retention capacity is the total amount of calcium taken up before mPTP opening. A higher CRC in the presence of the compound indicates inhibition of mPTP opening.

Data Summary and Interpretation

Assay	Parameter	Example Result for a Lead Compound	Interpretation
MTT Cytotoxicity	IC₅₀	> 100 µM	Low general cytotoxicity.
DOR Binding	Kᵢ	50 nM	High affinity for the δ-opioid receptor.
cAMP Functional Assay	EC₅₀	150 nM	Potent agonist activity at the DOR.
β-Arrestin Recruitment	Eₘₐₓ	< 20%	Potential for G-protein biased agonism.
CFC Assay	% Increase in CFU-GM	+ 75% at 1 µM	Significant myelostimulatory effect.
CRC Assay	Fold Increase in CRC	2.5-fold at 10 µM	Potent inhibitor of mPTP opening.

Conclusion and Future Directions

This guide has outlined a comprehensive, multi-tiered strategy for the in vitro characterization of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its analogs. The data generated from these assays provide a robust foundation for understanding the compound's pharmacological profile, identifying its primary mechanism(s) of action, and guiding further preclinical development. The unique polypharmacology of this scaffold—demonstrating potential in pain management, hematopoiesis, and cytoprotection—underscores its significance as a valuable starting point for the development of novel therapeutics. Future studies should focus on elucidating the structure-activity relationships (SAR) within this chemical series to optimize potency and selectivity for each identified biological target.

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• Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts. (2021). Journal of Medicinal Chemistry, 64(4), 2291–2309.
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A Technical Guide to the 1,3,8-Triazaspiro[4.5]decane-2,4-dione Scaffold: From Chemical Synthesis to Therapeutic Innovation

Abstract

The 1,3,8-triazaspiro[4.5]decane-2,4-dione core, a spirocyclic hydantoin fused with a piperidine ring, has emerged from relative obscurity to become a scaffold of significant interest in modern medicinal chemistry. Initially accessible through classical multicomponent reactions, its unique three-dimensional structure and synthetic tractability have made it a "privileged scaffold" for interrogating complex biological targets. This guide provides an in-depth exploration of the history, synthesis, and evolving pharmacological significance of this compound class. We will detail the foundational Bucherer-Bergs reaction, trace the evolution of synthetic methodologies, and critically analyze its contemporary applications in drug discovery, focusing on its roles as a novel delta-opioid receptor agonist and a modulator of the mitochondrial permeability transition pore. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a comprehensive understanding of this versatile chemical entity.

The Genesis of a Scaffold: Discovery and Foundational Synthesis

The history of the 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold is not one of a singular, celebrated discovery, but rather an evolution rooted in the foundational principles of heterocyclic chemistry. The core structure is a type of spirohydantoin, a class of compounds accessible via the Bucherer-Bergs reaction , a powerful multicomponent synthesis first described in the early 20th century.[1] This reaction classically involves the condensation of a ketone, an ammonium salt (like ammonium carbonate), and a cyanide source (such as potassium or sodium cyanide) to form a 5,5-disubstituted hydantoin.[1]

The application of this reaction to a piperidine-based ketone is the key step in forming the triazaspiro[4.5]decane core. Specifically, the reaction begins with an N-substituted-4-piperidone. The N-substituent is crucial, serving as a protecting group and a point for synthetic diversification. The N-benzyl group is commonly employed due to its stability and ease of removal via catalytic hydrogenation. The resulting compound, 8-benzyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS 28936-94-9), is a key intermediate for further elaboration.

While the underlying chemistry is over a century old, the recognition of this specific scaffold's therapeutic potential is a more recent development. Its emergence in medicinal chemistry literature began in the late 1990s, notably with a 1999 patent application from Novo Nordisk describing related 1,3,8-triazaspiro[4.5]decan-4-one (mono-oxo) derivatives as having affinity for opioid receptors.[2] This work laid the groundwork for later exploration of the dione variant as a pharmacologically active agent. More recently, its identification as a "novel chemotype" for targeting the delta-opioid receptor in 2024 underscores its contemporary relevance.[3]

The Bucherer-Bergs Reaction Mechanism

The causality behind the Bucherer-Bergs reaction lies in its elegant convergence of three simple components into a stable heterocyclic ring. The generally accepted mechanism proceeds through several key stages:

• Cyanohydrin Formation: The ketone (N-benzyl-4-piperidone) reacts with cyanide to form a cyanohydrin intermediate.

• Aminonitrile Formation: Ammonia, generated in situ from ammonium carbonate, displaces the hydroxyl group of the cyanohydrin to form an α-aminonitrile. This is a critical step, introducing the first nitrogen atom of the hydantoin ring.

• Cyclization Cascade: The aminonitrile reacts with carbon dioxide (also from ammonium carbonate) and undergoes a series of intramolecular cyclization and rearrangement steps, ultimately forming the thermodynamically stable hydantoin ring.

This one-pot synthesis is highly efficient for generating the spirocyclic core, providing a robust and scalable foundation for producing a wide range of derivatives.

Caption: Fig. 1: Simplified mechanism of the Bucherer-Bergs reaction.

Evolution of Synthetic Methodologies

While the classical Bucherer-Bergs reaction remains the cornerstone for synthesizing the 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold, modern drug discovery demands higher throughput and greater molecular diversity. This has driven the evolution of synthetic protocols from traditional benchtop methods to more advanced, parallel synthesis-compatible approaches.

Classical Approach: A Validated Protocol

The traditional method provides a reliable, self-validating system for producing the core scaffold on a laboratory scale. The purity of the product can be readily assessed by standard analytical techniques (NMR, LC-MS, melting point), and the yields are typically moderate to high.

Experimental Protocol: Synthesis of 8-Benzyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Reaction Setup: To a solution of N-benzyl-4-piperidone (1 equivalent) in a 1:1 mixture of ethanol and water, add potassium cyanide (1.5 equivalents) and ammonium carbonate (3.0 equivalents).

• Heating: The reaction mixture is heated in a sealed pressure vessel at 80-90 °C for 12-24 hours. The sealed vessel is critical to prevent the loss of volatile ammonia and maintain reaction concentration.

• Workup: After cooling to room temperature, the resulting precipitate is collected by filtration.

• Purification: The crude solid is washed thoroughly with water to remove inorganic salts, then with a cold non-polar solvent like diethyl ether to remove unreacted starting material. The product is often pure enough for subsequent steps after drying, or it can be recrystallized from ethanol or a similar solvent to yield a pure crystalline solid.

• Characterization: The final product's identity and purity are confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Modern Advancements: Solid-Phase Synthesis

A significant advancement has been the adaptation of this chemistry to solid-phase synthesis, enabling the rapid generation of compound libraries for high-throughput screening.[4] This approach inverts the synthetic logic, building the molecule on a resin support.

The process typically starts with an amino acid linked to a solid support (e.g., a Rink amide or Wang resin). A second amino acid is coupled, and the resulting dipeptide on the resin is then treated with N-benzyl-4-piperidone. The intramolecular cyclization and spiro-hydantoin formation occur on the solid support. Finally, the desired compound is cleaved from the resin using an acid, such as trifluoroacetic acid (TFA). This methodology allows for the introduction of diversity at multiple positions by varying the amino acids and the final cleavage conditions.[4]

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An In-depth Technical Guide to the Therapeutic Potential of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and Its Analogs

Abstract

The 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold represents a privileged chemical structure with significant therapeutic potential across a spectrum of diseases. This technical guide provides a comprehensive analysis of the core molecule, 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, and its derivatives, focusing on the identification and validation of key therapeutic targets. We will delve into the mechanistic underpinnings of its diverse biological activities, offering field-proven insights into experimental design and execution for researchers, scientists, and drug development professionals. This document is structured to serve as a practical and authoritative resource, bridging the gap between foundational chemical knowledge and translational therapeutic application.

Introduction: The Emergence of a Versatile Pharmacophore

The spirocyclic hydantoin moiety is a recurring motif in medicinal chemistry, valued for its rigid three-dimensional structure that allows for precise orientation of substituents to interact with biological targets. The 1,3,8-triazaspiro[4.5]decane-2,4-dione core, and specifically its 8-methylated form, has recently emerged as a particularly promising scaffold. Its unique architecture provides a foundation for developing compounds with high affinity and selectivity for a range of protein targets implicated in various pathological conditions. This guide will explore the most compelling of these targets, providing the scientific rationale and experimental frameworks necessary for their investigation.

Key Therapeutic Targets and Mechanistic Insights

Our extensive analysis of the existing literature and patent landscape has identified several high-potential therapeutic targets for derivatives of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

Mitochondrial Permeability Transition Pore (mPTP) in Cardioprotection

Scientific Rationale: The opening of the mitochondrial permeability transition pore (mPTP) is a critical event in the progression of cell death following reperfusion injury in myocardial infarction.[1][2] Derivatives of the 1,3,8-triazaspiro[4.5]decane scaffold have been identified as potent inhibitors of mPTP opening.[1][3] These compounds are believed to exert their effect by targeting the c subunit of the F1/FO-ATP synthase complex, a key component of the mPTP.[1][3] By inhibiting mPTP, these molecules can preserve mitochondrial integrity, reduce apoptosis, and ultimately improve cardiac function post-infarction.[1]

Experimental Workflow for Target Validation:

Experimental workflow for validating mPTP inhibitors.

Receptor-Interacting Protein Kinase 1 (RIPK1) in Inflammation

Scientific Rationale: Necroptosis is a form of programmed cell death that plays a significant role in various inflammatory diseases. Receptor-Interacting Protein Kinase 1 (RIPK1) is a key regulator of this pathway.[4] A derivative of the 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold was identified as a hit compound in a virtual screening campaign for RIPK1 inhibitors, leading to the development of potent inhibitors of necroptosis.[4] This suggests that 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione could serve as a foundational structure for novel anti-inflammatory agents.

Signaling Pathway and Point of Intervention:

RIPK1-mediated necroptosis pathway and the inhibitory point.

Delta Opioid Receptor (DOR) in Neurological and Psychiatric Disorders

Scientific Rationale: Delta opioid receptors (DORs) are a promising target for the treatment of various neurological and psychiatric conditions, including chronic pain and depression.[5] However, the development of DOR agonists has been hampered by adverse effects such as seizures.[5] Derivatives of 1,3,8-triazaspiro[4.5]decane-2,4-dione have been identified as a novel chemotype of DOR-selective agonists with a potentially improved safety profile, exhibiting low β-arrestin 2 recruitment.[5][6] This suggests a G-protein biased signaling, which may be beneficial in avoiding the adverse effects associated with other DOR agonists.[6]

Quantitative Data Summary:

Compound Class	Target	Binding Affinity (Ki)	Functional Activity (EC50/IC50)	Key Findings	Reference
1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives	DOR	Submicromolar	Submicromolar (cAMP inhibition)	Novel DOR-selective agonists with low β-arrestin 2 recruitment.	[5]
1,3,8-Triazaspiro[4.5]decane Derivatives	mPTP	Not explicitly stated	Potent mPTP opening inhibitors	Target the c subunit of F1/FO-ATP synthase.	[1]
2,8-Diazaspiro[4.5]decan-1-one Derivatives	RIPK1	-	92 nM (for compound 41)	Potent RIPK1 inhibitors with anti-necroptotic effects.	[4]
Substituted 1,3,8-triazaspiro[4.5]decane-2,4-dione	IDO/TDO	Not explicitly stated	Potent inhibitors	Potential for cancer immunotherapy.	[7]

Indoleamine 2,3-Dioxygenase (IDO) and Tryptophan 2,3-Dioxygenase (TDO) in Immuno-oncology

Scientific Rationale: Indoleamine 2,3-dioxygenase (IDO) and tryptophan 2,3-dioxygenase (TDO) are enzymes that play a crucial role in tumor immune evasion by depleting tryptophan and producing immunosuppressive kynurenines.[7] A recent patent application has disclosed that substituted 1,3,8-triazaspiro[4.5]decane-2,4-dione compounds are potent inhibitors of both IDO and TDO.[7] This dual inhibition could represent a powerful strategy to enhance anti-tumor immunity and improve the efficacy of cancer immunotherapies.

Experimental Protocols

Protocol for Assessing Myelostimulating Activity

Objective: To evaluate the potential of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives to stimulate the recovery of hematopoietic cells in a model of cyclophosphamide-induced myelosuppression.[8][9]

Methodology:

• Animal Model: Utilize adult albino mice, divided into control and experimental groups.

• Induction of Myelosuppression: Administer a single intraperitoneal injection of cyclophosphamide to all animals except the intact control group.

• Compound Administration: Administer the test compound (dissolved in a suitable vehicle) orally or intraperitoneally to the experimental groups for a specified duration. The control group receives the vehicle only. A positive control group may receive a known myelostimulating agent like methyluracil.

• Blood and Bone Marrow Analysis: Collect peripheral blood and bone marrow samples at regular intervals. Perform complete blood counts (CBC) to determine the number of white blood cells, lymphocytes, and granulocytes. Analyze bone marrow smears to assess cellularity and the proportion of different hematopoietic cell lineages.

• Data Analysis: Compare the recovery of blood cell counts and bone marrow cellularity in the compound-treated groups to the control groups. Statistical analysis (e.g., ANOVA) should be used to determine the significance of the observed effects.

Future Directions and Unexplored Potential

While this guide has focused on the most well-documented therapeutic targets, the versatility of the 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold suggests a broader range of potential applications. The structural similarity to spirohydantoins, which have shown activity as inhibitors of p300/CBP histone acetyltransferases and modulators of serotonin and dopamine transporters, points towards potential applications in oncology and neuroscience.[10][11][12] Furthermore, the general anticancer and antimicrobial properties observed in related spirocyclic systems warrant further investigation.[13][14][15]

Conclusion

The 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione core is a rich starting point for the development of novel therapeutics. Its demonstrated activity against a diverse set of high-value targets, including the mitochondrial permeability transition pore, RIPK1 kinase, delta opioid receptors, and IDO/TDO, underscores its significant potential in addressing unmet medical needs in cardiovascular disease, inflammation, neurology, and oncology. The experimental frameworks provided in this guide offer a solid foundation for researchers to further explore and validate the therapeutic utility of this promising chemical scaffold.

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An In-depth Technical Guide to 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Novel δ-Opioid Receptor Agonist

Executive Summary

The δ-opioid receptor (DOR) represents a compelling therapeutic target for a range of neurological and psychiatric conditions, including chronic pain and mood disorders.[1][2][3] However, the clinical development of DOR agonists has been consistently hampered by adverse effects such as seizures and the rapid development of tolerance (tachyphylaxis), particularly with chemotypes like the prototypical agonist SNC80.[3][4][5] This has spurred a critical need for novel chemical scaffolds with improved pharmacological profiles. This guide introduces 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, a member of a new class of DOR-selective agonists. We provide a comprehensive overview of its mechanism of action, detailed protocols for its characterization, and an exploration of its therapeutic potential, grounded in the principles of modern G-protein coupled receptor (GPCR) pharmacology.

The δ-Opioid Receptor: A Target in Need of a Better Agonist

Opioid receptors, a class of GPCRs, are central to pain and emotional regulation.[1][6] While the μ-opioid receptor is the primary target for traditional opioid analgesics, the DOR offers a distinct and promising functional profile.[1] Activation of DORs, which are widely distributed throughout the central nervous system, produces significant analgesia, particularly in models of chronic inflammatory and neuropathic pain, and also demonstrates anxiolytic and antidepressant-like effects.[1][7]

The primary challenge has been to dissociate these therapeutic benefits from dose-limiting side effects. Many earlier DOR agonists, such as SNC80, are potent recruiters of the β-arrestin signaling pathway.[4][5] This pathway, distinct from the canonical G-protein signaling responsible for analgesia, is implicated in receptor internalization, desensitization, and potentially some adverse effects.[6][8] The discovery of the 1,3,8-triazaspiro[4.5]decane-2,4-dione chemotype, which shows a bias towards G-protein signaling over β-arrestin recruitment, marks a significant step towards developing a safer and more effective DOR-targeted therapeutic.[3][4]

The Spirocyclic Hydantoin Scaffold

The core structure of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a spirocyclic hydantoin. This rigid, three-dimensional structure is a "privileged scaffold" in medicinal chemistry, meaning it is capable of binding to multiple biological targets. Its derivatization allows for fine-tuning of its pharmacological properties. The synthesis of this scaffold can be achieved through established methods like the Bucherer-Bergs or Strecker reactions, starting from precursors such as 1-methyl-4-piperidone.[9]

Caption: Chemical Structure of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

In Vitro Pharmacological Characterization

A thorough in vitro assessment is critical to establishing the affinity, selectivity, potency, and signaling bias of a new compound. Here, we detail the core experimental workflows.

Receptor Binding Affinity and Selectivity

The first step is to confirm that the compound binds to the DOR and to quantify its affinity (Kᵢ). A competitive radioligand binding assay is the gold standard for this determination.[10] This assay measures the ability of the unlabeled test compound (8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione) to displace a radiolabeled ligand with known high affinity for the DOR.

Caption: Experimental workflow for a competitive radioligand binding assay.

Objective: To determine the binding affinity (Kᵢ) of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione for the human δ-opioid receptor.

Materials:

• Receptor Source: Cell membranes from CHO or HEK293 cells stably expressing the human DOR (hDOR).

• Radioligand: [³H]-DPDPE (a selective DOR peptide agonist) or similar.

• Test Compound: 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

• Non-specific Binding Control: Naloxone or Naltrindole at a high concentration (e.g., 10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[8]

• Filtration Apparatus: Cell harvester with glass fiber filters (e.g., Whatman GF/C).[8]

• Scintillation Fluid and Counter.

Procedure:

• Preparation: Thaw hDOR cell membranes on ice. Prepare a serial dilution of the test compound in assay buffer.

• Assay Setup: In a 96-well plate, combine the following for a final volume of 250-500 µL:

  • hDOR cell membranes (typically 10-20 µg of protein).

  • [³H]-DPDPE at a concentration near its dissociation constant (Kᴅ).

  • Varying concentrations of the test compound.

  • Total Binding Wells: Contain membranes, radioligand, and assay buffer (no test compound).

  • Non-specific Binding (NSB) Wells: Contain membranes, radioligand, and 10 µM naltrindole.[8]

• Incubation: Incubate the plate at room temperature (e.g., 25°C) for 60-120 minutes to allow the binding to reach equilibrium.[8]

  • Scientist's Note: The incubation time and temperature are critical. They must be optimized to ensure equilibrium is reached without significant degradation of the receptor or ligands. This is typically determined in preliminary kinetic binding experiments.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Fit the curve using non-linear regression to determine the IC₅₀ value.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Data Summary: Binding affinity and selectivity data are crucial for drug development. The compound should exhibit high affinity for DOR and significantly lower affinity for other receptors to minimize off-target effects.

Receptor Target	Binding Affinity (Kᵢ, nM)	Selectivity vs. DOR
δ-Opioid Receptor (DOR)	< 100	-
μ-Opioid Receptor (MOR)	> 1000	> 10-fold
κ-Opioid Receptor (KOR)	> 1000	> 10-fold
Other GPCRs (Panel Screen)	Generally > 1000	High
Table based on findings for the general chemotype; values are illustrative.[3][4]

Functional Activity and Signaling Bias

Binding to a receptor does not guarantee activation. A functional assay is required to determine if the compound is an agonist and to quantify its potency (EC₅₀) and efficacy (Eₘₐₓ). Since DORs are coupled to Gᵢ/Gₒ proteins, their activation inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular second messenger cyclic AMP (cAMP).[2][6][11]

Caption: Canonical Gᵢ/ₒ-protein signaling pathway for the δ-opioid receptor.

Objective: To measure the potency (EC₅₀) and efficacy (Eₘₐₓ) of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione in inhibiting cAMP production.

Materials:

• Cell Line: CHO or HEK293 cells stably expressing hDOR.

• Adenylyl Cyclase Stimulator: Forskolin.

• Test Compound: 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

• cAMP Detection Kit: Commercially available kit (e.g., HTRF, AlphaScreen, or GloSensor).[12][13][14][15]

Procedure:

• Cell Plating: Seed the hDOR-expressing cells into 96- or 384-well plates and grow to near confluence.

• Pre-incubation: Wash the cells and pre-incubate them with a phosphodiesterase (PDE) inhibitor (if required by the kit) to prevent cAMP degradation.

• Compound Addition: Add serial dilutions of the test compound to the wells.

• Stimulation: Add a fixed concentration of forskolin to all wells (except the basal control) to stimulate adenylyl cyclase and raise intracellular cAMP levels.

  • Scientist's Note: Forskolin directly activates adenylyl cyclase, creating a high cAMP signal. The inhibitory effect of the Gᵢ-coupled DOR agonist is then measured as a decrease from this stimulated level. The concentration of forskolin used should produce a submaximal response (e.g., EC₈₀) to allow for a clear window to measure inhibition.

• Incubation: Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Lysis and Detection: Lyse the cells and measure cAMP levels according to the detection kit manufacturer's instructions.[12]

• Data Analysis:

  • Normalize the data, setting the forskolin-only signal as 100% and the basal (no forskolin) signal as 0%.

  • Plot the percent inhibition of the forskolin response against the log concentration of the test compound.

  • Fit the curve using non-linear regression to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy).

Data Summary: The functional data will confirm the compound's activity and potency, which can be compared to standard DOR agonists.

Compound	Potency (EC₅₀, nM)	Efficacy (Eₘₐₓ, % Inhibition)
8-Methyl-1,3,8-triazaspiro...	< 500	> 80%
SNC80 (Reference Agonist)	< 50	~100%
Table based on findings for the general chemotype; values are illustrative.[4]

In Vivo Efficacy and Therapeutic Potential

Positive in vitro results must be validated in vivo to demonstrate therapeutic potential. Based on the known functions of DORs, key animal models focus on pain and mood.[1][16]

Models of Inflammatory and Neuropathic Pain

δ-opioid receptor agonists are particularly effective at alleviating persistent pain states.[1][17]

• Complete Freund's Adjuvant (CFA) Model: Injection of CFA into a mouse's paw induces a localized, persistent inflammation. The anti-allodynic (pain relief from a non-painful stimulus) effects of the test compound can then be measured. This model was successfully used to demonstrate the efficacy of the 1,3,8-triazaspiro[4.5]decane-2,4-dione chemotype.[3][4]

• Chronic Constriction Injury (CCI) Model: This is a model of neuropathic pain where a nerve is loosely ligated, mimicking nerve damage.

In these models, efficacy is measured by assessing the animal's withdrawal threshold to a mechanical or thermal stimulus. A successful compound will significantly increase this threshold, indicating an analgesic or anti-hyperalgesic effect.[16]

Assessment of Side-Effect Profile

A key advantage of this novel chemotype is its potential for a wider therapeutic window.

• Convulsive Potential: Unlike SNC80, which is known to induce convulsions, this new class of compounds is expected to have a reduced liability for such effects.[4][16] This can be assessed by direct observation of the animals following administration of high doses.

• Tolerance and Desensitization: Chronic administration studies are necessary to determine if repeated dosing leads to a reduction in analgesic effect. Compounds that are weak β-arrestin recruiters and do not cause significant receptor internalization are predicted to produce less tolerance.[1][17][18]

Conclusion and Future Directions

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its analogs represent a promising new direction in the search for safe and effective δ-opioid receptor agonists. Their novel chemical structure and biased signaling profile offer a plausible path to circumventing the limitations that have plagued previous drug candidates.

Key Attributes:

• Novel Chemotype: Differentiates it from previous agonists associated with adverse effects.

• High Selectivity: Demonstrates strong selectivity for the DOR over other opioid receptors.

• G-Protein Bias: Potentially separates therapeutic efficacy from the mechanisms driving tolerance and other side effects.[3][4]

• Proven In Vivo Efficacy: The parent scaffold has demonstrated anti-allodynic effects in a preclinical model of inflammatory pain.[3][4]

Future research should focus on comprehensive structure-activity relationship (SAR) studies to optimize potency and bias, full pharmacokinetic and pharmacodynamic (PK/PD) profiling, and evaluation in a broader range of preclinical models, including those for depression and anxiety. This chemotype holds the potential to finally deliver on the long-sought promise of the δ-opioid receptor as a valuable therapeutic target.

References

• Creative BioMart. (n.d.). cAMP Accumulation Assay. Retrieved from a URL provided by the grounding tool.
• Revvity. (n.d.). cAMP AlphaScreen assay: a method for the pharmacological characterization and screening of G‑coupled receptors in whole cell. Retrieved from a URL provided by the grounding tool.

• Pradhan, A. A., et al. (2009). In Vivo Delta Opioid Receptor Internalization Controls Behavioral Effects of Agonists. PLOS One.[17][18]

• BenchChem. (2025). Application Notes and Protocols: Mu Opioid Receptor Antagonist In Vitro Binding Assay. Retrieved from a URL provided by the grounding tool.
• Kumari, P. (2017). cAMP assays in GPCR drug discovery. Methods in Cell Biology.
• Carlstrom, J., & Nida, D. (n.d.). Functional GPCR studies using AlphaScreen cAMP detection kit. Revvity, Inc.
• Parra, L., et al. (1987). In vivo studies on delta opioid receptors. Neuropeptides.
• Buccioni, M., et al. (2015). Innovative functional cAMP assay for studying G protein-coupled receptors: Application to the pharmacological characterization of GPR17.
• Pradhan, A. A., et al. (2009). In vivo delta opioid receptor internalization controls behavioral effects of agonists. PubMed.
• Stevens, D. L., et al. (2020). Pharmacological Properties of δ-Opioid Receptor–Mediated Behaviors: Agonist Efficacy and Receptor Reserve. Journal of Pharmacology and Experimental Therapeutics.
• Faget, L., et al. (2019). The Delta-Opioid Receptor; a Target for the Treatment of Pain. Frontiers in Molecular Neuroscience.
• Pradhan, A. A., et al. (2010). Ligand-Directed Trafficking of the δ-Opioid Receptor In Vivo: Two Paths Toward Analgesic Tolerance. Journal of Neuroscience.
• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from a URL provided by the grounding tool.
• JoVE. (2024). Video: Opioid Receptors: Overview.
• Wikipedia. (n.d.). δ-opioid receptor.

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. Journal of Pharmacology and Experimental Therapeutics.[3][4][5]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay.
• Williams, J. T., et al. (2013). Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior. Annual Review of Pharmacology and Toxicology.
• Revvity. (2024). Radioligand binding assays: from opiate receptors to drug discovery mainstay.
• Matsumoto, R. R., & Poupaert, J. H. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current Protocols in Pharmacology.
• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. PubMed.
• Gevorgyan, A. A., et al. (2018). Synthesis and Biological Evaluation of 1,3,8-Triazaspiro[4.
• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-triazaspiro[4.5]decane-2,4-dione Derivatives as a Novel Delta Opioid Receptor-Selective Agonist Chemotype.
• Tsoleridis, C. A., et al. (2019). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. MDPI.
• BenchChem. (n.d.). 3-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.
• Google Patents. (2020). CN110818712A - 1-methyl-1, 3, 8-triazaspiro [4.

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• 18. In vivo delta opioid receptor internalization controls behavioral effects of agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Comprehensive Analytical Characterization of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Abstract & Introduction

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a heterocyclic compound featuring a spirocyclic hydantoin core. This structural motif is of significant interest to medicinal chemists and drug development professionals due to its prevalence in pharmacologically active agents.[1][2] Spirohydantoin derivatives have been explored for a range of therapeutic applications, including as inhibitors of p300/CBP histone acetyltransferases and as novel δ opioid receptor-selective agonists.[2][3][4] Given its potential as a key intermediate or a final active pharmaceutical ingredient (API), rigorous analytical characterization is imperative to ensure structural integrity, purity, and consistency, which are foundational to any drug discovery and development program.[5]

This application note provides a comprehensive guide with detailed protocols for the analytical characterization of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. The methodologies outlined herein are designed to provide researchers and scientists with a robust framework for structural elucidation and purity assessment, leveraging fundamental techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). The causality behind experimental choices is explained to empower the user to adapt these protocols to their specific laboratory context.

Physicochemical Properties

A foundational understanding of the molecule's physicochemical properties is critical for method development, particularly for chromatography and sample preparation.

Property	Value	Source
Molecular Formula	C₈H₁₃N₃O₂	PubChem[6]
Molecular Weight	183.21 g/mol	PubChem[6]
Monoisotopic Mass	183.10077 Da	PubChem[6]
Predicted XlogP	-0.7	PubChem[6]
InChIKey	ZGSNEAYELPMHGT-UHFFFAOYSA-N	PubChem[6]
Appearance	White to pale yellow solid	General Knowledge

Integrated Analytical Workflow

The characterization of a novel or synthesized compound is a multi-step, confirmatory process. No single technique provides all the necessary information. The following workflow illustrates the logical sequence of analysis to move from structural confirmation to quantitative purity assessment.

Caption: Integrated workflow for compound characterization.

Mass Spectrometry: Molecular Weight Confirmation

4.1 Principle & Rationale Mass spectrometry (MS) is a cornerstone analytical technique that measures the mass-to-charge ratio (m/z) of ions.[7] For novel compound characterization, its primary role is the unambiguous confirmation of the molecular weight. Electrospray Ionization (ESI) is the method of choice for polar molecules like spirohydantoins as it is a soft ionization technique that typically produces intact protonated molecules [M+H]⁺, minimizing initial fragmentation.[8] High-resolution mass spectrometry (HRMS), for instance, using an Orbitrap or TOF analyzer, is crucial for determining the elemental composition from the accurate mass.

4.2 Protocol: ESI-MS Analysis

• Sample Preparation:

  • Prepare a stock solution of the compound at 1 mg/mL in methanol or acetonitrile.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL using a 50:50 mixture of acetonitrile and deionized water containing 0.1% formic acid. The acid is critical as it promotes protonation, enhancing the formation of [M+H]⁺ ions in positive ion mode.

• Instrumental Parameters (Positive ESI Mode):

  • Infusion Flow Rate: 5-10 µL/min (for direct infusion) or linked to an HPLC outlet.

  • Ion Source: Electrospray Ionization (ESI).

  • Polarity: Positive.

  • Capillary Voltage: 3.5 – 4.5 kV.

  • Drying Gas (N₂): Flow rate of 5-10 L/min at a temperature of 300-350 °C. This facilitates desolvation of the ESI droplets.

  • Nebulizer Pressure: 30-50 psi.

  • Mass Analyzer Scan Range: m/z 50 – 500. This range comfortably includes the expected parent ion and potential adducts.

• Data Interpretation:

  • The primary ion expected is the protonated molecule [M+H]⁺ at m/z 184.10805.

  • Look for other common adducts, which can further confirm the molecular weight. The presence of multiple adducts related to the same parent mass provides very high confidence.

  • The fragmentation pattern of spirohydantoins upon collision-induced dissociation (CID) often involves cleavage of the hydantoin ring.[8]

Table of Expected Ions (HRMS):

Adduct	Formula	Calculated m/z
[M+H]⁺	[C₈H₁₄N₃O₂]⁺	184.1081
[M+Na]⁺	[C₈H₁₃N₃O₂Na]⁺	206.0899
[M+K]⁺	[C₈H₁₃N₃O₂K]⁺	222.0639

Data derived from predicted values.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Elucidation

5.1 Principle & Rationale NMR spectroscopy is the most powerful technique for elucidating the covalent framework of a molecule. ¹H NMR provides information about the number, environment, and connectivity of hydrogen atoms, while ¹³C NMR probes the carbon skeleton. For 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, NMR is essential to confirm the spirocyclic core, the position of the methyl group, and the overall connectivity. The choice of solvent is critical; deuterated dimethyl sulfoxide (DMSO-d₆) is often used for hydantoin-containing molecules due to its ability to dissolve polar compounds and reveal exchangeable N-H protons.[9]

5.2 Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6-0.7 mL of DMSO-d₆.

  • Ensure the sample is fully dissolved; gentle warming or vortexing may be required.

  • Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube.

• Instrumental Parameters (400 MHz Spectrometer):

  • ¹H NMR:

    • Pulse Program: Standard single pulse (zg30).

    • Acquisition Time: ~4 seconds.

    • Relaxation Delay (d1): 2 seconds. A longer delay may be needed for quantitative integration.

    • Number of Scans: 16-64, depending on sample concentration.

  • ¹³C NMR:

    • Pulse Program: Proton-decoupled pulse program (zgpg30).

    • Acquisition Time: ~1-2 seconds.

    • Relaxation Delay (d1): 2-5 seconds.

    • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

• Data Interpretation (Expected Chemical Shifts):

  • ¹H NMR:

    • N-H Protons (Hydantoin): Expect two broad singlets in the range of δ 7.0-11.0 ppm. Their broadness is due to quadrupole broadening and chemical exchange.[9]

    • Piperidine Ring Protons (CH₂): Multiple signals expected between δ 2.0-3.5 ppm. The protons adjacent to the nitrogen will be further downfield.

    • N-Methyl Protons (CH₃): A sharp singlet around δ 2.2-2.5 ppm.

  • ¹³C NMR:

    • Carbonyl Carbons (C=O): Two signals in the highly deshielded region of δ 150-180 ppm.[9]

    • Spiro Carbon (Cq): A quaternary carbon signal around δ 70-80 ppm.

    • Piperidine Ring Carbons (CH₂): Signals in the range of δ 30-60 ppm.

    • N-Methyl Carbon (CH₃): A signal around δ 40-50 ppm.

High-Performance Liquid Chromatography (HPLC): Purity Assessment

6.1 Principle & Rationale HPLC is the standard for determining the purity of pharmaceutical compounds. A reversed-phase HPLC (RP-HPLC) method is most suitable for a polar compound like 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. This technique separates the analyte from impurities based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. Purity is typically assessed by UV detection, calculating the peak area percentage of the main component relative to all detected peaks.

6.2 Protocol: RP-HPLC for Purity Analysis

• Sample and Mobile Phase Preparation:

  • Sample Diluent: 50:50 Acetonitrile:Water.

  • Sample Concentration: Prepare a sample solution at approximately 0.5 mg/mL.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water. The acid sharpens peaks by suppressing the ionization of residual silanols on the column.

  • Mobile Phase B: 0.1% TFA or Formic Acid in Acetonitrile.

  • Filter all mobile phases through a 0.45 µm filter and degas before use.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Controlled temperature ensures reproducible retention times.

  • Injection Volume: 10 µL.

  • UV Detection: 210 nm or 220 nm. The hydantoin ring lacks a strong chromophore, so detection at lower wavelengths is necessary.

  • Gradient Elution:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

• Data Analysis:

  • Calculate the purity by the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100.

  • The method is considered self-validating if the peak shape is symmetrical, and the baseline is stable. Impurities will appear as separate peaks, typically with lower retention times for more polar species and higher for less polar ones.

Conclusion

The analytical methods detailed in this application note provide a robust and reliable framework for the comprehensive characterization of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. The orthogonal application of Mass Spectrometry for molecular weight confirmation, NMR for structural elucidation, and HPLC for purity assessment ensures a high degree of confidence in the identity and quality of the compound. These protocols are essential for researchers in drug discovery and development to ensure the integrity of their chemical matter.

References

• Vertex AI Search. (n.d.). 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. Retrieved January 22, 2026.

• Thevis, M., et al. (2008). Mass spectrometry of hydantoin-derived selective androgen receptor modulators. PubMed. [Link]

• Fantinati, A., et al. (2021). triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Kovalenko, S., et al. (2018). Synthesis and Biological Evaluation of 1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives as Myelostimulators. Semantic Scholar. [Link]

• MySkinRecipes. (n.d.). 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. Retrieved January 22, 2026.

• Pardali, V., et al. (2021). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. MDPI. [Link]

• Google Patents. (n.d.). CN110818712A - 1-methyl-1, 3, 8-triazaspiro [4.5] decane-2, 4-dione, and synthesis method and intermediate product thereof. Retrieved January 22, 2026.

• Lain, S., et al. (2021). Discovery of spirohydantoins as selective, orally bioavailable inhibitors of p300/CBP histone acetyltransferases. PubMed. [Link]

• PubChem. (n.d.). 1,3,8-Triazaspiro[4.5]decane-2,4-dione. Retrieved January 22, 2026.
• National Center for Biotechnology Information. (n.d.). 3-(4-Bromophenylsulfonyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved January 22, 2026.

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Pardali, V., et al. (2021). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. ResearchGate. [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-triazaspiro[4.5]decane-2,4-dione Derivatives as a Novel Delta Opioid Receptor-Selective Agonist Chemotype. ResearchGate. [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. PubMed Central. [Link]

• Horning, M. G., et al. (1974). Single and multiple ion recording techniques for the analysis of diphenylhydantoin and its major metabolite in plasma. PubMed.
• Jain, M., et al. (2019).

• Chan, A. (2020). Path Forward of Mass Spectrometry in Clinical Laboratories. YouTube. [Link]

• PubChemLite. (n.d.). 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (C8H13N3O2). Retrieved January 22, 2026.

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Application Notes and Protocols for the Cellular Investigation of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction: Unveiling the Potential of a Novel Spirohydantoin Compound

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a spirocyclic hydantoin derivative with emerging interest in the fields of pharmacology and drug discovery. The 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold has been identified in compounds exhibiting selective agonism at the δ-opioid receptor (DOR) and potential myelostimulatory properties.[1] Derivatives of this class have shown promise as novel therapeutic agents, necessitating robust and reproducible protocols for their investigation in relevant biological systems.[1]

The unique structural features of spirohydantoins, such as 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, offer a distinct chemical space for the development of modulators of cellular signaling pathways. As a G-protein coupled receptor (GPCR), the δ-opioid receptor plays a crucial role in pain perception, mood regulation, and other neurological functions. Its activation initiates a cascade of intracellular events, primarily through the Gαi/o subunit, leading to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP) levels. Furthermore, downstream signaling can involve the modulation of mitogen-activated protein kinase (MAPK) pathways, influencing cell proliferation, differentiation, and survival.

Separately, the discovery of myelostimulating activity in derivatives of 1,3,8-triazaspiro[4.5]decane-2,4-dione suggests a potential role in regulating the proliferation and differentiation of hematopoietic stem and progenitor cells. This opens avenues for its investigation in the context of hematological disorders and regenerative medicine.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to effectively utilize 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione in cell culture-based assays. The following sections detail the necessary protocols for compound handling, cytotoxicity assessment, and functional characterization related to its potential biological activities.

I. Compound Handling and Preparation

Reagent Properties

Property	Value	Source
Molecular Formula	C₈H₁₃N₃O₂	[2]
Molecular Weight	183.21 g/mol	[2]
Appearance	White to off-white solid	N/A
Storage	Room temperature	[3]

Stock Solution Preparation

Protocol for Stock Solution Preparation:

• Aseptically weigh out a small amount of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (e.g., 5 mg).

• Add a defined volume of sterile, cell culture-grade DMSO (e.g., to achieve an initial high concentration, such as 100 mM).

• Vortex thoroughly until the compound is completely dissolved. If not fully dissolved, incrementally add more DMSO and vortex until a clear solution is obtained. Record the final concentration.

• It is advisable to start with a high concentration stock (e.g., 10-50 mM) to minimize the final concentration of DMSO in the cell culture medium (typically ≤ 0.5%).

• Aliquot the stock solution into sterile, light-protected microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for long-term use.

Stability in Cell Culture Medium

The stability of the compound in aqueous cell culture medium under standard incubation conditions (37°C, 5% CO₂) is crucial for the interpretation of experimental results, especially in long-term assays.

Recommendation for Stability Assessment:

For long-duration experiments (>24 hours), it is advisable to assess the stability of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione in the complete cell culture medium. This can be achieved by incubating the compound in the medium at 37°C for various time points and analyzing its concentration using High-Performance Liquid Chromatography (HPLC). Based on the stability profile, the frequency of media changes with fresh compound can be determined.

II. Preliminary Cytotoxicity and Proliferation Assays

Prior to functional characterization, it is essential to determine the cytotoxic potential of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione on the selected cell lines. This will establish a non-toxic concentration range for subsequent experiments.

Cell Line Selection

• For δ-Opioid Receptor Signaling:

  • CHO-K1 or HEK293 cells stably expressing the human δ-opioid receptor (hDOR): These are excellent model systems for studying receptor-specific effects in a controlled genetic background.

  • SH-SY5Y or SK-N-BE neuroblastoma cell lines: These human cell lines endogenously express δ-opioid receptors.

• For Myelostimulatory Activity:

  • Kasumi-1 or K-562 human myeloid leukemia cell lines: These cell lines are commonly used models for studying myeloid differentiation and proliferation.

  • Primary hematopoietic stem and progenitor cells (HSPCs): For more physiologically relevant studies.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione in complete cell culture medium.

• Remove the overnight culture medium and replace it with 100 µL of the medium containing the various concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

• Incubate the plate for 24, 48, and 72 hours at 37°C in a humidified 5% CO₂ incubator.

• At the end of each incubation period, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell viability by 50%).

BrdU Assay for Cell Proliferation

The BrdU (5-bromo-2'-deoxyuridine) assay measures DNA synthesis and is a direct indicator of cell proliferation.

Protocol:

• Seed cells in a 96-well plate and treat with a range of non-toxic concentrations of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione as determined by the MTT assay.

• Incubate for the desired time period (e.g., 24-72 hours).

• Add BrdU labeling solution to each well and incubate for 2-4 hours to allow for its incorporation into newly synthesized DNA.

• Fix the cells and denature the DNA according to the manufacturer's protocol.

• Add an anti-BrdU antibody conjugated to a detection enzyme (e.g., horseradish peroxidase).

• Add the substrate and measure the colorimetric or chemiluminescent signal using a microplate reader.

• Analyze the data to determine the effect of the compound on cell proliferation.

III. Functional Assays for δ-Opioid Receptor Activation

The following protocols are designed to investigate the potential of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione to act as an agonist at the δ-opioid receptor.

cAMP Assay

Activation of the Gαi/o-coupled δ-opioid receptor leads to a decrease in intracellular cAMP levels.

Protocol:

• Seed hDOR-expressing CHO-K1 or HEK293 cells in a 96-well plate.

• Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) for a short period to prevent cAMP degradation.

• Stimulate the cells with a Gαs activator (e.g., forskolin) to induce a measurable level of cAMP.

• Concurrently, treat the cells with various concentrations of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione or a known DOR agonist (e.g., SNC80) as a positive control.

• After a short incubation period, lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

• A decrease in the forskolin-stimulated cAMP level in the presence of the compound indicates Gαi/o activation.

Western Blot for MAPK/ERK Signaling

Activation of the δ-opioid receptor can lead to the phosphorylation and activation of the MAPK/ERK signaling pathway.

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Serum-starve the cells for 4-6 hours to reduce basal signaling.

• Treat the cells with various concentrations of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione for different time points (e.g., 5, 15, 30 minutes).

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against phospho-ERK1/2 (Thr202/Tyr204) and total ERK1/2.

• Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Quantify the band intensities and normalize the phospho-ERK levels to total ERK.

Experimental Workflow for δ-Opioid Receptor Signaling Analysis

Caption: Workflow for assessing δ-opioid receptor activation.

IV. Assays for Myelostimulatory Activity

These protocols are designed to evaluate the effect of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione on the proliferation and differentiation of myeloid progenitor cells.

Colony-Forming Cell (CFC) Assay

The CFC assay is a gold-standard in vitro method to assess the proliferation and differentiation of hematopoietic progenitors.

Protocol:

• Obtain human bone marrow or peripheral blood-derived CD34⁺ cells.

• Prepare a single-cell suspension of the cells.

• Mix the cells with a semi-solid methylcellulose-based medium containing a cocktail of cytokines to support myeloid colony formation.

• Add various concentrations of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione to the cell-methylcellulose mixture.

• Plate the mixture in 35 mm culture dishes.

• Incubate the dishes for 14 days at 37°C in a humidified 5% CO₂ incubator.

• Enumerate and classify the different types of colonies (e.g., CFU-GM, CFU-G, CFU-M) based on their morphology under an inverted microscope.

• An increase in the number or size of colonies compared to the vehicle control suggests a myelostimulatory effect.

Flow Cytometry for Myeloid Differentiation Markers

Flow cytometry can be used to quantify the expression of cell surface markers associated with myeloid differentiation.

Protocol:

• Culture a myeloid cell line (e.g., Kasumi-1) or primary HSPCs in the presence of various concentrations of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione for several days.

• Harvest the cells and wash them with FACS buffer (PBS with 2% FBS).

• Incubate the cells with fluorescently conjugated antibodies against myeloid differentiation markers such as CD11b, CD14, and CD15.

• Wash the cells to remove unbound antibodies.

• Analyze the stained cells using a flow cytometer.

• An increase in the percentage of cells expressing mature myeloid markers indicates that the compound promotes differentiation.

Logical Relationship for Myelostimulatory Activity Assessment

Caption: Assessing myelostimulatory effects of the compound.

V. Data Interpretation and Conclusion

The experimental protocols outlined in these application notes provide a comprehensive framework for the initial in vitro characterization of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. By systematically evaluating its cytotoxicity, effects on cell proliferation, and its ability to modulate specific signaling pathways, researchers can gain valuable insights into its pharmacological profile.

A favorable therapeutic candidate would ideally exhibit potent and selective activity in the functional assays at concentrations that are significantly lower than those causing cytotoxicity. The combined results from these assays will guide further preclinical development, including mechanism of action studies and in vivo efficacy testing.

VI. References

• 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. PubChem. [Link]

• triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. SFERA. [Link]

• 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. MDPI. [Link]

• Discovery of spirohydantoins as selective, orally bioavailable inhibitors of p300/CBP histone acetyltransferases. PubMed. [Link]

• Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. PubMed. [Link]

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• 2. PubChemLite - 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (C8H13N3O2) [pubchemlite.lcsb.uni.lu]
• 3. labsolu.ca [labsolu.ca]
• 4. 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione [mdpi.com]

Application Notes and Protocols for High-Throughput Screening of 1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives

Introduction: Unlocking the Therapeutic Potential of a Novel Scaffold

The 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold represents a compelling starting point for the development of novel therapeutics. This unique spirocyclic system has demonstrated significant biological activity, notably as selective agonists for the δ-opioid receptor (DOR) and as inhibitors of the mitochondrial permeability transition pore (mPTP)[1][2]. These targets are implicated in a range of pathologies, from neurological and psychiatric disorders to ischemia-reperfusion injuries, highlighting the broad therapeutic potential of this chemical class[1][2][3].

High-throughput screening (HTS) is an indispensable tool in modern drug discovery, enabling the rapid evaluation of large compound libraries to identify promising "hits" for further development.[4][5] This guide provides a comprehensive overview of robust and validated HTS assays tailored for the identification and characterization of 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives targeting DOR and mPTP. The protocols herein are designed to be detailed and actionable, providing researchers in drug discovery with the necessary tools to efficiently screen these compounds and advance their therapeutic development.

I. High-Throughput Screening for δ-Opioid Receptor (DOR) Agonists

The δ-opioid receptor is a G-protein coupled receptor (GPCR) that, upon activation, primarily couples to Gαi/o proteins. This initiates a signaling cascade that includes the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels, and the recruitment of β-arrestin.[1][6] The following are detailed protocols for primary and secondary HTS assays to identify and characterize DOR agonists.

A. Primary HTS: Homogeneous Time-Resolved Fluorescence (HTRF) cAMP Assay

This assay is a competitive immunoassay that measures intracellular cAMP levels. A decrease in cAMP in response to compound treatment indicates agonistic activity at the DOR. The HTRF technology provides a robust and sensitive method for HTS campaigns.[6]

Principle of the Assay:

The assay utilizes a cAMP-d2 conjugate and a monoclonal anti-cAMP antibody labeled with a Europium cryptate (Eu3+). In the absence of cAMP, the antibody binds to the cAMP-d2, bringing the Eu3+ cryptate and d2 into close proximity, resulting in a high FRET signal. Intracellular cAMP produced by the cells competes with the cAMP-d2 for binding to the antibody, leading to a decrease in the FRET signal that is inversely proportional to the cAMP concentration.

Detailed Protocol: HTRF cAMP Assay

1. Cell Culture and Plating:

• Use a stable cell line expressing the human δ-opioid receptor (e.g., CHO-K1 or HEK293).
• Culture cells in appropriate media supplemented with 10% FBS and antibiotics at 37°C in a 5% CO2 incubator.
• Harvest cells and resuspend in stimulation buffer.
• Dispense 5 µL of cell suspension (e.g., 2,000 cells/well) into a 384-well low-volume white plate.

2. Compound Addition:

• Prepare a serial dilution of the 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives in a suitable solvent (e.g., DMSO).
• Add 5 µL of the compound solution to the cell plate. For primary screening, a single concentration (e.g., 10 µM) is typically used.
• Include a known DOR agonist (e.g., SNC80) as a positive control and a known antagonist (e.g., naltrindole) as a negative control.

3. Stimulation and Lysis:

• Incubate the plate at room temperature for 30 minutes.
• Add 5 µL of forskolin (an adenylyl cyclase activator) to all wells to stimulate cAMP production. The final concentration of forskolin should be pre-determined to be at its EC80.
• Incubate for 30 minutes at room temperature.

4. Detection:

• Add 5 µL of cAMP-d2 conjugate followed by 5 µL of the anti-cAMP Eu3+ cryptate antibody solution to each well.
• Incubate for 60 minutes at room temperature, protected from light.

5. Data Acquisition:

• Read the plate on an HTRF-compatible plate reader with excitation at 320 nm and emission at 620 nm and 665 nm.
• The HTRF ratio (665 nm/620 nm) is then calculated.

Table 1: HTRF cAMP Assay Parameters

Parameter	Recommended Value
Cell Line	CHO-K1 or HEK293 expressing human DOR
Plate Format	384-well, low-volume, white
Cell Density	2,000 cells/well
Compound Concentration	10 µM (for primary screen)
Forskolin Concentration	EC80 (to be determined empirically)
Incubation Times	30 min (compound), 30 min (forskolin), 60 min (detection reagents)
Plate Reader	HTRF-compatible

B. Secondary HTS: β-Arrestin Recruitment Assay

This assay confirms the agonistic activity of hits from the primary screen by measuring a distinct signaling pathway. The PathHunter® β-arrestin assay is a widely used platform for this purpose.[2][7][8][9]

Principle of the Assay:

The assay utilizes enzyme fragment complementation (EFC). The DOR is tagged with a small enzyme fragment (ProLink™), and β-arrestin is tagged with a larger, inactive enzyme acceptor (EA). Upon agonist-induced receptor activation and phosphorylation, β-arrestin is recruited to the receptor, forcing the complementation of the two enzyme fragments. This creates a functional β-galactosidase enzyme that hydrolyzes a substrate to produce a chemiluminescent signal.[9]

Detailed Protocol: PathHunter® β-Arrestin Assay

1. Cell Plating:

• Use a PathHunter® cell line co-expressing the ProLink-tagged DOR and the EA-tagged β-arrestin.
• Plate 5,000 cells in 20 µL of cell plating reagent per well in a 384-well white plate.[7]
• Incubate overnight at 37°C, 5% CO2.

2. Compound Addition:

• Prepare a dose-response curve of the hit compounds.
• Add 5 µL of the compound solution to the wells.

3. Incubation:

• Incubate the plate for 90 minutes at 37°C or room temperature (to be optimized).

4. Detection:

• Add 12.5 µL of the PathHunter® detection reagent cocktail to each well.
• Incubate for 60 minutes at room temperature in the dark.

5. Data Acquisition:

• Read the chemiluminescence on a standard plate reader.

Table 2: PathHunter® β-Arrestin Assay Parameters

Parameter	Recommended Value
Cell Line	PathHunter® DOR β-arrestin cells
Plate Format	384-well, white
Cell Density	5,000 cells/well
Incubation Time	90 minutes (compound), 60 minutes (detection)
Plate Reader	Chemiluminescence plate reader

II. High-Throughput Screening for mPTP Inhibitors

The mitochondrial permeability transition pore is a non-specific channel in the inner mitochondrial membrane.[10] Its prolonged opening leads to mitochondrial swelling, membrane depolarization, and ultimately cell death. Identifying inhibitors of mPTP opening is a promising strategy for treating conditions like ischemia-reperfusion injury.[2][3]

A. Primary HTS: Calcein-Cobalt Quenching Assay

This is a direct assay to measure mPTP opening in living cells.

Principle of the Assay:

Cells are co-loaded with Calcein-AM, a fluorescent dye that accumulates in all cellular compartments, and CoCl2, a quencher of calcein fluorescence. CoCl2 quenches the cytosolic calcein but cannot cross the intact inner mitochondrial membrane. When mPTP opens, CoCl2 enters the mitochondria and quenches the mitochondrial calcein fluorescence, leading to a decrease in the overall fluorescence signal.[11][12][13]

Detailed Protocol: Calcein-Cobalt Quenching Assay

1. Cell Plating:

• Plate a suitable cell line (e.g., AC16 human cardiomyocytes) in a 96-well or 384-well black, clear-bottom plate.
• Allow cells to adhere and grow to confluence.

2. Dye Loading:

• Wash cells with a buffer (e.g., HBSS).
• Incubate cells with 1 µM Calcein-AM and 1 mM CoCl2 in buffer for 15-30 minutes at 37°C.[12]

3. Compound Treatment:

• Wash the cells to remove excess dye and CoCl2.
• Add the test compounds at the desired concentration. Include a known mPTP inhibitor (e.g., Cyclosporin A) as a positive control and a vehicle control (e.g., DMSO).[11]

4. Induction of mPTP Opening:

• Add an mPTP inducer, such as 1 µM ionomycin (a Ca2+ ionophore), to all wells except the negative control wells.

5. Data Acquisition:

• Immediately begin monitoring the fluorescence intensity using a fluorescence plate reader with excitation at ~485 nm and emission at ~520 nm.
• Readings can be taken kinetically over 30-60 minutes or as an endpoint measurement.

Table 3: Calcein-Cobalt Quenching Assay Parameters

Parameter	Recommended Value
Cell Line	AC16 or other suitable cell line
Plate Format	96- or 384-well, black, clear-bottom
Dyes	1 µM Calcein-AM, 1 mM CoCl2
mPTP Inducer	1 µM Ionomycin
Positive Control	Cyclosporin A
Plate Reader	Fluorescence plate reader

B. Secondary HTS: High-Content Imaging of Mitochondrial Membrane Potential

This assay provides a more detailed, image-based confirmation of mPTP inhibition by assessing mitochondrial health.

Principle of the Assay:

The mitochondrial membrane potential (ΔΨm) is a key indicator of mitochondrial function. Potentiometric dyes, such as TMRM (tetramethylrhodamine, methyl ester), accumulate in healthy, polarized mitochondria. A loss of ΔΨm, which occurs upon mPTP opening, results in a decrease in mitochondrial TMRM fluorescence. High-content imaging allows for the automated acquisition and analysis of images to quantify changes in ΔΨm on a per-cell basis.[14][15]

Detailed Protocol: TMRM Assay for Mitochondrial Membrane Potential

1. Cell Plating and Compound Treatment:

• Plate cells in a 96- or 384-well imaging plate and treat with hit compounds as in the primary assay.

2. Dye Loading:

• Add TMRM (e.g., 20 nM) and a nuclear stain (e.g., Hoechst 33342) to the wells.
• Incubate for 30 minutes at 37°C.

3. Image Acquisition:

• Image the plates using a high-content imaging system. Acquire images in the appropriate channels for TMRM and the nuclear stain.

4. Image Analysis:

• Use image analysis software to identify individual cells based on the nuclear stain.
• Create a mask around the nucleus to define the cytoplasm.
• Measure the average fluorescence intensity of TMRM within the cytoplasmic mask of each cell.
• A decrease in TMRM intensity indicates mitochondrial depolarization.

Table 4: TMRM Assay Parameters

Parameter	Recommended Value
Cell Line	Relevant to the disease model
Plate Format	96- or 384-well imaging plate
Dyes	20 nM TMRM, Hoechst 33342
Imaging System	High-content imager
Analysis Software	Capable of cell segmentation and intensity measurements

III. Data Analysis and Hit Identification

A robust data analysis workflow is critical for the success of any HTS campaign.[16][17]

1. Quality Control:

• Calculate the Z'-factor for each plate to assess the quality and robustness of the assay. A Z'-factor between 0.5 and 1.0 is considered excellent.[1][18][19]
• Monitor for plate-to-plate variability and edge effects.

2. Hit Selection:

• Normalize the data to the controls on each plate (e.g., percent inhibition or percent activation).
• Define a hit threshold, typically based on a certain number of standard deviations from the mean of the sample population (e.g., >3 standard deviations).[20]

3. Hit Confirmation and Dose-Response Analysis:

• Re-test the primary hits to confirm their activity.
• Perform dose-response experiments with confirmed hits to determine their potency (EC50 or IC50).
• Software such as GraphPad Prism can be used for curve fitting and potency calculations.[18][21][22]

Visualization of Workflows and Pathways

Caption: General HTS workflow from primary screening to validated hits.

Caption: Principle of the Calcein-Cobalt quenching assay for mPTP.

References

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• Campo, F., et al. (2021). triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. European Journal of Medicinal Chemistry.

• Parrinello, S., et al. (2018). Discovery of Novel 1,3,8-Triazaspiro[4.5]decane Derivatives That Target the c Subunit of F1/FO-Adenosine Triphosphate (ATP) Synthase for the Treatment of Reperfusion Damage in Myocardial Infarction. Journal of Medicinal Chemistry. Available at: [Link]

• GraphPad. (n.d.). Prism. Available at: [Link]

• DiscoverX. (n.d.). PathHunter® β-Arrestin GPCR Assays. Available at: [Link]

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A simple statistical parameter for use in evaluation and validation of high throughput screening assays. Journal of biomolecular screening, 4(2), 67–73.

• Sygnature Discovery. (n.d.). Hit Discovery. Available at: [Link]

• Dispendix. (2024). How Automation Overcomes Variability & Limitations in HTS Troubleshooting. Available at: [Link]

• Eurofins DiscoverX. (n.d.). GPCR β-Arrestin Product Solutions. Available at: [Link]

• GraphPad. (n.d.). How to analyze data with Prism. Available at: [Link]

• Axxam. (n.d.). Challenges of HTS in early-stage drug discovery. Available at: [Link]

• Ying, Y., et al. (2021). Protocols for analysis of mitochondrial permeability transition pore opening in mouse somatic cell reprogramming. STAR protocols, 2(2), 100527.
• Lam, J., et al. (2021). Design, Synthesis, and Characterization of New δ Opioid Receptor-Selective Fluorescent Probes and Applications in Single-Molecule Microscopy of Wild-Type Receptors. Journal of Medicinal Chemistry.
• Inglese, J., et al. (2007). Quantitative assessment of hit detection and confirmation in single and duplicate high-throughput screenings. Journal of biomolecular screening, 12(3), 317-327.

• Molecular Devices. (n.d.). FLIPR Calcium 5 Assay Kit Guide. Available at: [Link]

• Li, G., et al. (2015). Delta-Opioid Receptor (δOR) Targeted Near-Infrared Fluorescent Agent for Imaging of Lung Cancer: Synthesis and Evaluation In Vitro and In Vivo.

• GraphPad. (n.d.). Calculating a Z-factor to assess the quality of a screening assay. Available at: [Link]

• Bonora, M., et al. (2016). High-content imaging of mitochondrial membrane potential in 3D cell models. Methods in molecular biology, 1420, 147-156.

• Elabscience. (n.d.). Mitochondrial Permeability Transition Pore Assay Kit. Available at: [Link]

• Parham, L., et al. (2017). Dose-Response Modeling of High-Throughput Screening Data. Current protocols in toxicology, 72, 21.3.1-21.3.19.
• Inventia Life Science. (2023). Protocol: AlphaLISA® SureFire® Ultra™ Assay for RASTRUM™ 3D Cell Models.
• Schor, B., et al. (2012). Challenges in secondary analysis of high throughput screening data. Pacific Symposium on Biocomputing, 17, 343-351.
• Al-Ali, H., et al. (2021). Protocol for high-throughput compound screening using flow cytometry in THP-1 cells. STAR protocols, 2(4), 100936.
• Vlachakis, D., et al. (2018). Identification of Compounds That Interfere with High-Throughput Screening Assay Technologies. SLAS DISCOVERY: Advancing Life Sciences R&D, 23(1), 1-13.

• Revvity. (2024). Implementing AlphaLISA™ SureFire® Ultra™ Technology [Video]. YouTube. Available at: [Link]

• Chen, C., et al. (1998). Synthesis and characterization of 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene (BODIPY)-labeled fluorescent ligands for the mu opioid receptor. Journal of medicinal chemistry, 41(24), 4876-4884.
• Sykes, D. A., et al. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. SLAS DISCOVERY: Advancing Life Sciences R&D, 22(5), 516-530.

• Eurofins DiscoverX. (n.d.). PathHunter® eXpress GIPR CHO-K1 β-Arrestin GPCR Assay. Available at: [Link]

• GraphPad. (n.d.). GraphPad Prism 10 User Guide. Available at: [Link]

• Zhang, X., et al. (2021). Development of BODIPY FL Thalidomide as a High-Affinity Fluorescent Probe for Cereblon in a Time-Resolved Fluorescence Resonance Energy Transfer Assay. Journal of medicinal chemistry, 64(12), 8333-8342.
• Bonora, M., et al. (2016). Comprehensive analysis of mitochondrial permeability transition pore activity in living cells using fluorescence-imaging-based techniques.
• Arttamangkul, S., et al. (2019). Visualizing endogenous opioid receptors in living neurons using ligand-directed chemistry. eLife, 8, e49319.

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Application Notes and Protocols for Radiolabeling 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione for δ-Opioid Receptor Binding Assays

Introduction: A Novel Chemotype for δ-Opioid Receptor Modulation

The δ-opioid receptor (DOR) represents a compelling therapeutic target for a range of neurological and psychiatric conditions, including chronic pain and depression.[1][2] However, the development of clinically successful DOR agonists has been challenging. Recent research has identified 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives as a novel chemotype of DOR-selective agonists with submicromolar binding affinities.[3] These compounds present a new avenue for drug discovery, potentially overcoming the limitations of previously studied DOR agonists.[3]

To facilitate the pharmacological characterization of this promising class of molecules, the development of a high-affinity radioligand is essential. This document provides a comprehensive guide to the radiolabeling of a representative compound from this series, 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, and its application in radioligand binding assays for the DOR. We will detail the synthesis of a tritiated version of this molecule, [³H]8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, and provide step-by-step protocols for its use in saturation and competition binding assays.

Rationale for Radiolabeling Strategy

The choice of the radioisotope and the position of the label are critical for the successful development of a radioligand. For 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, we propose the introduction of tritium (³H) at the N-methyl group.

Why Tritium?

• High Specific Activity: Tritium labeling can achieve high specific activity, which is crucial for detecting low concentrations of receptors in binding assays.[4]

• Low Energy Beta Emission: The low-energy beta particles emitted by tritium are suitable for liquid scintillation counting and present a lower external radiation hazard compared to other isotopes.

• Minimal Structural Perturbation: The substitution of a hydrogen atom with a tritium atom results in a negligible change to the chemical structure and pharmacological properties of the ligand.[5]

Labeling Position:

The N-methyl group is an ideal position for labeling as it is synthetically accessible and the metabolic stability of N-tritiomethylated compounds, while sometimes a concern, is often sufficient for in vitro binding assays.[4] The labeling will be achieved by reacting the des-methyl precursor with [³H]methyl iodide.

Protocol 1: Synthesis of [³H]8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

This protocol outlines a plausible synthetic route for the tritiation of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. The synthesis involves two main stages: the preparation of the des-methyl precursor and the subsequent radiolabeling reaction.

Part A: Synthesis of the Des-Methyl Precursor (1,3,8-triazaspiro[4.5]decane-2,4-dione)

The synthesis of the unlabeled 1-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has been reported.[6][7] A similar approach can be adapted to synthesize the des-methyl precursor.

Materials:

• 4-Oxopiperidinone hydrochloride

• Ammonium carbonate

• Sodium cyanide

• Hydrochloric acid

• Solvents (e.g., water, ethanol)

Procedure:

• Strecker Reaction: A mixture of 4-oxopiperidinone hydrochloride, ammonium carbonate, and sodium cyanide is reacted in an aqueous solution to form the corresponding aminonitrile. Caution: Sodium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood.

• Hydantoin Formation: The aminonitrile is then treated with an acid, such as hydrochloric acid, to induce cyclization and formation of the spirohydantoin ring structure, yielding 1,3,8-triazaspiro[4.5]decane-2,4-dione.

• Purification: The crude product is purified by recrystallization or column chromatography to yield the pure des-methyl precursor.

Part B: Tritiation of the Precursor

This step involves the N-methylation of the precursor using [³H]methyl iodide.[4][8]

Materials:

• Des-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• [³H]Methyl iodide (high specific activity)

• A suitable base (e.g., sodium hydride or potassium carbonate)

• Anhydrous aprotic solvent (e.g., DMF or THF)

• HPLC system with a radioactivity detector

• Scintillation counter

Procedure:

• Reaction Setup: In a reaction vial under an inert atmosphere (e.g., argon or nitrogen), dissolve the des-methyl precursor in the anhydrous solvent.

• Deprotonation: Add the base to the solution to deprotonate the nitrogen atom of the hydantoin ring.

• Radiolabeling: Introduce [³H]methyl iodide to the reaction mixture. The reaction is typically allowed to proceed at room temperature or with gentle heating.

• Quenching: After the reaction is complete (monitored by radio-TLC), quench the reaction by adding a small amount of a proton source (e.g., water or methanol).

• Purification: The radiolabeled product, [³H]8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, is purified from unreacted precursor and radiolabeled byproducts using reverse-phase HPLC equipped with a radioactivity detector.

• Characterization and Quantification:

  • Radiochemical Purity: The purity of the final product should be assessed by analytical HPLC and should be >95%.

  • Specific Activity: The specific activity (Ci/mmol) of the radioligand is a critical parameter and can be determined by measuring the radioactivity and the mass of the compound. This can be achieved by comparing the peak area of the radioactive product to a standard curve of the unlabeled compound of known concentration.

Workflow for the Synthesis of [³H]8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Caption: Synthetic workflow for the preparation of the radioligand.

Protocol 2: Radioligand Binding Assays for the δ-Opioid Receptor

Radioligand binding assays are a fundamental tool for characterizing the interaction of a ligand with its receptor.[3] They can be used to determine the affinity of the radioligand for the receptor (Kd) and the density of receptors in a given tissue or cell preparation (Bmax). Competition binding assays can then be used to determine the affinity of unlabeled compounds for the same receptor.

Part A: Membrane Preparation

This protocol describes the preparation of cell membranes from cells expressing the δ-opioid receptor.

Materials:

• Cells expressing the δ-opioid receptor (e.g., CHO-DOR or HEK-DOR cells)

• Homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Centrifuge and ultracentrifuge

• Protein assay kit (e.g., BCA or Bradford)

Procedure:

• Cell Harvesting: Harvest the cells and wash them with ice-cold phosphate-buffered saline (PBS).

• Homogenization: Resuspend the cell pellet in ice-cold homogenization buffer and homogenize using a Dounce homogenizer or a polytron.

• Centrifugation: Centrifuge the homogenate at a low speed (e.g., 1,000 x g) to remove nuclei and intact cells.

• Ultracentrifugation: Transfer the supernatant to an ultracentrifuge tube and centrifuge at a high speed (e.g., 100,000 x g) to pellet the cell membranes.

• Washing: Resuspend the membrane pellet in fresh homogenization buffer and repeat the ultracentrifugation step.

• Final Preparation: Resuspend the final membrane pellet in a suitable buffer, determine the protein concentration, and store at -80°C in aliquots.

Part B: Saturation Binding Assay

This assay is performed to determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) of the radioligand.

Materials:

• [³H]8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Cell membranes expressing the δ-opioid receptor

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl₂)

• A non-specific binding competitor (e.g., naloxone or a high concentration of the unlabeled 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• 96-well plates

• Glass fiber filters

• Filtration apparatus

• Scintillation cocktail and counter

Procedure:

• Assay Setup: Set up a series of tubes or wells in a 96-well plate. For each concentration of the radioligand, you will have tubes for total binding and non-specific binding.

• Incubation:

  • Total Binding: Add assay buffer, cell membranes, and increasing concentrations of the radioligand.

  • Non-specific Binding: Add assay buffer, cell membranes, increasing concentrations of the radioligand, and a high concentration of the non-specific competitor.

• Equilibration: Incubate the plates at a defined temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Termination of Binding: Rapidly filter the contents of each well through a glass fiber filter using a filtration apparatus.

• Washing: Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding at each radioligand concentration.

  • Plot the specific binding versus the radioligand concentration and fit the data to a one-site binding hyperbola using non-linear regression analysis to determine the Kd and Bmax values.

Data Presentation: Expected Saturation Binding Parameters

Parameter	Description	Expected Value Range
Kd	Equilibrium dissociation constant	1 - 100 nM
Bmax	Maximum number of binding sites	100 - 2000 fmol/mg protein

Note: These are hypothetical values based on similar compounds and should be determined experimentally.

Part C: Competition Binding Assay

This assay is used to determine the affinity (Ki) of unlabeled test compounds for the receptor.

Procedure:

• Assay Setup: Similar to the saturation assay, but with a fixed concentration of the radioligand (typically at or below its Kd) and increasing concentrations of the unlabeled competitor compound.

• Incubation and Filtration: Follow the same incubation, filtration, and washing steps as in the saturation assay.

• Data Analysis:

  • Plot the percentage of specific binding versus the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibitor constant (Ki) from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant determined from the saturation assay.

Workflow for Radioligand Binding Assays

Caption: General workflow for conducting radioligand binding assays.

Conclusion and Further Applications

The protocols detailed in this application note provide a robust framework for the radiolabeling of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its use in characterizing the δ-opioid receptor. The resulting radioligand, [³H]8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, will be a valuable tool for:

• High-throughput screening: To identify new DOR ligands in a competitive binding format.

• Structure-activity relationship (SAR) studies: To guide the optimization of this novel chemical series.

• Autoradiography: To visualize the distribution of DORs in tissue sections.

By providing a reliable method for synthesizing and utilizing a key radiolabeled tool compound, we aim to accelerate the exploration of the therapeutic potential of the 1,3,8-triazaspiro[4.5]decane-2,4-dione class of DOR agonists.

References

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• Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. (2024). Journal of Pharmacology and Experimental Therapeutics. [Link]

• 1,3,8-Triazaspiro[4.5]decane Derivatives Inhibit Permeability Transition Pores through a FO-ATP Synthase c Subunit Glu119-Independent Mechanism That Prevents Oligomycin A-Related Side Effects. (n.d.). National Center for Biotechnology Information. [Link]

• CN110818712A - 1-methyl-1, 3, 8-triazaspiro [4.5] decane-2, 4-dione, and synthesis method and intermediate product thereof. (n.d.).

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. (2020). Bioorganic & Medicinal Chemistry. [Link]

• triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. (2025). sfera - Unife. [Link]

• 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. (2025). ResearchGate. [Link]

• Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. (2024). PubMed. [Link]

• The Development and Application of Tritium-Labeled Compounds in Biomedical Research. (n.d.). National Center for Biotechnology Information. [Link]

• THE DELTA OPIOID RECEPTOR TOOL BOX. (n.d.). National Center for Biotechnology Information. [Link]

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• Synthesis of N-(2-chloro-5-methylthiophenyl)-N'-(3-methyl-thiophenyl)- N'-[ - H3]methylguanidine. (n.d.). OSTI.GOV. [Link]

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Using 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione in inflammatory pain models

Application Note & Protocols

Topic: Evaluating 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, a Novel Delta-Opioid Receptor Agonist, in Preclinical Inflammatory Pain Models

Audience: Researchers, scientists, and drug development professionals.

Introduction: A New Chemical Scaffold for a Validated Target

Inflammatory pain remains a significant clinical challenge, driving the need for novel analgesics with improved efficacy and safety profiles. The δ-opioid receptor (DOR), a G-protein coupled receptor, is a promising therapeutic target for various neurological disorders, including chronic and inflammatory pain[1][2]. Unlike μ-opioid receptor agonists, which are the cornerstone of pain management but carry substantial risks of respiratory depression, tolerance, and addiction, DOR agonists have demonstrated potent analgesic effects in preclinical models with a potentially wider therapeutic window.

Recent high-throughput screening has identified a novel chemotype, the 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold, as a potent and selective agonist for the DOR.[1][3] A lead compound from this class, 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, has shown significant anti-allodynic efficacy in the Complete Freund's Adjuvant (CFA) model of inflammatory pain, highlighting its potential as a tool compound and a candidate for further development.[1][3]

This guide provides a comprehensive overview of the mechanism of action and detailed, field-tested protocols for evaluating 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its analogs in robust, reproducible rodent models of inflammatory pain.

Mechanism of Action: Delta-Opioid Receptor-Mediated Analgesia

The analgesic effects of DOR agonists are primarily mediated through their action on the central and peripheral nervous systems. The 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives bind to the orthosteric site of the DOR, acting as agonists to initiate downstream signaling cascades.[2][3]

Causality of Action:

• Receptor Binding & G-Protein Activation: Upon binding, the agonist stabilizes an active conformation of the DOR, promoting the exchange of GDP for GTP on the associated inhibitory G-protein (Gαi/o).

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit dissociates and inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. Reduced cAMP levels decrease the activity of Protein Kinase A (PKA), which in turn reduces the phosphorylation and sensitization of key pain-related ion channels.

• Ion Channel Modulation: The Gβγ subunit, also dissociated upon activation, directly modulates ion channels. It promotes the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to potassium efflux and hyperpolarization of the neuronal membrane. It also inhibits voltage-gated calcium channels (VGCCs), reducing calcium influx.

• Reduced Neuronal Excitability: The combined effect of hyperpolarization and reduced calcium influx decreases the excitability of nociceptive neurons and reduces the release of pro-nociceptive neurotransmitters (e.g., glutamate, substance P) from presynaptic terminals. This dual action at the cellular level translates to a potent analgesic effect at the systems level.

Caption: Delta-Opioid Receptor (DOR) Signaling Pathway.

Preclinical Inflammatory Pain Models: Rationale and Selection

To comprehensively evaluate the anti-nociceptive properties of a test compound, it is crucial to use models that reflect different aspects of inflammatory pain.

• Carrageenan-Induced Paw Edema: This is an acute, highly reproducible model of localized inflammation.[4][5] Injection of carrageenan, a phlogistic agent, into the rodent paw induces a biphasic inflammatory response characterized by edema, erythema, and thermal hyperalgesia (increased sensitivity to heat).[6] This model is ideal for screening compounds for acute anti-inflammatory and anti-hyperalgesic activity. The peak hyperalgesic response typically occurs within 3-5 hours post-injection.

• Complete Freund's Adjuvant (CFA)-Induced Monoarthritis: This model induces a more persistent and robust inflammatory state that better mimics chronic inflammatory conditions.[7][8][9] CFA is an emulsion containing heat-killed mycobacteria, which triggers a localized, cell-mediated immune response.[10] This results in long-lasting inflammation (days to weeks), characterized by pronounced edema, mechanical allodynia (pain from a normally non-painful stimulus), and thermal hyperalgesia.[11] It is the preferred model for assessing a compound's efficacy against established, persistent inflammatory pain.

Experimental Protocols

Ethical Considerations: All animal experiments must be conducted in accordance with institutional animal care and use committee (IACUC) guidelines and adhere to the principles outlined in the ARRIVE guidelines for reporting in vivo research.[12][13][14] Blinding the experimenter to treatment groups is essential to prevent bias.

Protocol 1: Carrageenan-Induced Thermal Hyperalgesia in Rats

This protocol is designed to assess the acute efficacy of the test compound in reversing heat sensitivity caused by inflammation.

Materials and Reagents:

• Test Compound: 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Vehicle: To be determined based on compound solubility (e.g., Saline + 5% DMSO + 5% Tween 80)

• Positive Control: Morphine (e.g., 5 mg/kg, s.c.)

• Phlogistic Agent: 1% w/v λ-Carrageenan in sterile 0.9% saline

• Animals: Male Sprague-Dawley rats (200-250 g)

• Equipment: Hargreaves Plantar Test Apparatus, 27-gauge needles, 1 mL syringes, animal enclosures with glass floor.

Step-by-Step Methodology:

• Habituation (Day -2 to -1): Place rats individually in the Hargreaves test chambers for 30-60 minutes each day to acclimate them to the testing environment and handling.[15] This minimizes stress-induced variability.

• Baseline Testing (Day 0, T= -60 min):

  • Place animals in the chambers and allow 30 minutes for acclimation.

  • Position the radiant heat source under the plantar surface of the right hind paw.

  • Activate the heat source. The apparatus will automatically record the latency for the rat to withdraw its paw (Paw Withdrawal Latency, PWL).[16][17]

  • A cut-off time (e.g., 20 seconds) must be set to prevent tissue damage.

  • Perform three measurements per animal, with at least 5 minutes between each, and average the values to establish the baseline PWL.

• Compound Administration (Day 0, T= -30 min):

  • Administer the test compound, vehicle, or positive control via the desired route (e.g., intraperitoneal, i.p., or oral, p.o.). The timing should be based on the compound's expected peak plasma concentration.[18]

• Induction of Inflammation (Day 0, T= 0 min):

  • Briefly restrain the rat and inject 100 µL of 1% carrageenan solution into the subplantar region of the right hind paw using a 27-gauge needle.[4]

• Post-Inflammation Testing (Day 0, T= +120, +180, +240 min):

  • At 2, 3, and 4 hours post-carrageenan injection, measure the PWL of the inflamed (right) paw as described in Step 2. This time window captures the peak of thermal hyperalgesia.

Protocol 2: CFA-Induced Mechanical Allodynia in Mice

This protocol assesses the compound's ability to alleviate persistent mechanical hypersensitivity, a hallmark of chronic inflammatory pain.

Materials and Reagents:

• Test Compound: 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Vehicle and Positive Control (e.g., Gabapentin, 100 mg/kg, i.p.)

• Phlogistic Agent: Complete Freund's Adjuvant (CFA)

• Animals: Male C57BL/6 mice (20-25 g)

• Equipment: Electronic or manual von Frey filaments, testing chambers with an elevated wire mesh floor.

Step-by-Step Methodology:

• Habituation (Day -2 to -1): Acclimate mice to the von Frey testing chambers on the wire mesh floor for 1-2 hours each day.[19]

• Baseline Testing (Day 0):

  • Place mice in chambers for 30 minutes to acclimate.

  • Apply von Frey filaments to the mid-plantar surface of the right hind paw with increasing force.[20]

  • A positive response is a sharp withdrawal, flinching, or licking of the paw.

  • Using the up-down method, determine the 50% Paw Withdrawal Threshold (PWT) in grams.[21] This is the baseline mechanical sensitivity.

• Induction of Inflammation (Day 1):

  • Under brief isoflurane anesthesia, inject 20 µL of CFA into the plantar surface of the right hind paw.

• Allodynia Development (Day 2-3): Allow 24-48 hours for the inflammatory response and mechanical allodynia to fully develop and stabilize.[11]

• Post-CFA PWT Measurement (Day 3, Pre-dose):

  • Measure the PWT of all mice to confirm the development of significant mechanical allodynia (a sharp drop in PWT compared to baseline).

  • Randomize animals into treatment groups based on their post-CFA PWT values to ensure groups are balanced.

• Compound Administration (Day 3): Administer the test compound, vehicle, or positive control.

• Post-Treatment Testing (Day 3, Post-dose): Measure the PWT at various time points after drug administration (e.g., 30, 60, 120 minutes) to determine the peak effect and duration of action.

Caption: Experimental Workflow for the CFA-Induced Mechanical Allodynia Model.

Data Analysis and Interpretation

Data Presentation: Summarize key quantitative data in a clear, structured table. This allows for easy comparison between treatment groups.

Table 1: Sample Data Presentation for CFA Mechanical Allodynia Model

Treatment Group (n=8)	Dose (mg/kg, i.p.)	Baseline PWT (g) (Mean ± SEM)	Post-CFA PWT (g) (Pre-Dose) (Mean ± SEM)	Peak Effect PWT (g) (Post-Dose) (Mean ± SEM)	% Reversal of Allodynia
Vehicle	-	4.1 ± 0.3	0.5 ± 0.1	0.6 ± 0.1	2.8%
Compound X	10	4.0 ± 0.2	0.6 ± 0.1	2.1 ± 0.3	44.1%
Compound X	30	4.2 ± 0.3	0.5 ± 0.1	3.5 ± 0.4	85.7%
Positive Control	100	4.1 ± 0.2	0.5 ± 0.1	3.8 ± 0.3	91.7%
p<0.05, **p<0.01 vs. Vehicle group

Calculations & Statistics:

• Thermal Hyperalgesia: Data are typically presented as the Paw Withdrawal Latency (PWL) in seconds.

• Mechanical Allodynia: Data are presented as the 50% Paw Withdrawal Threshold (PWT) in grams.

• % Reversal: A useful metric for efficacy can be calculated as: % Reversal = [(PWT_post-dose - PWT_post-CFA) / (PWT_baseline - PWT_post-CFA)] * 100

• Statistical Analysis: For time-course experiments, a two-way repeated measures ANOVA followed by a suitable post-hoc test (e.g., Dunnett's or Sidak's) is appropriate to compare treatment groups to the vehicle control at each time point. For single time-point comparisons (peak effect), a one-way ANOVA followed by a post-hoc test can be used. A p-value < 0.05 is typically considered statistically significant.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in baseline readings	Insufficient animal habituation; inconsistent testing technique; stressful environment (noise, light).	Increase habituation period; ensure consistent application of heat source/von Frey filament; conduct tests in a quiet, dedicated room.
Poor inflammatory response (low hyperalgesia/allodynia)	Improper injection (subcutaneous instead of intraplantar); inactive carrageenan/CFA; animal strain variability.	Ensure intraplantar injection technique is correct; vortex carrageenan/CFA thoroughly before each injection; verify the source and lot of the phlogistic agent.
No effect from positive control	Incorrect dose or administration route; compound degradation.	Verify calculations, route, and timing of administration; use a fresh preparation of the positive control drug.
Ceiling effect (animals reach cut-off time)	Heat intensity is too low (Hargreaves); maximum von Frey filament is not strong enough.	Calibrate and slightly increase the intensity of the heat source; ensure the set of von Frey filaments covers a sufficient range of forces.

Conclusion

The 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold represents a promising new class of DOR agonists for the investigation of inflammatory pain. The protocols detailed in this guide provide a robust framework for assessing the anti-hyperalgesic and anti-allodynic properties of this compound and its analogs. By employing both acute (carrageenan) and persistent (CFA) models, researchers can build a comprehensive preclinical data package to validate the therapeutic potential of this novel chemical series. Careful adherence to these methodologies, combined with rigorous data analysis, will ensure the generation of reliable and reproducible results.

References

• Maj, Y. et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. The Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

• Maj, Y. et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. PubMed Central. Available at: [Link]

• Preti, D. et al. (2025). triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Unife. Available at: [Link]

• Zambon, A. et al. (2018). Discovery of Novel 1,3,8-Triazaspiro[4.5]decane Derivatives That Target the c Subunit of F1/FO-Adenosine Triphosphate (ATP) Synthase for the Treatment of Reperfusion Damage in Myocardial Infarction. Journal of Medicinal Chemistry. Available at: [Link]

• Maj, Y. et al. (2024). Identification of 1,3,8-triazaspiro[4.5]decane-2,4-dione Derivatives as a Novel Delta Opioid Receptor-Selective Agonist Chemotype. ResearchGate. Available at: [Link]

• Gris, G. et al. (2015). Sigma-1 Receptor and Inflammatory Pain. Inflammation Research. Available at: [Link]

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Application Notes and Protocols for Docking Studies of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione with Target Proteins

Introduction: Unveiling the Therapeutic Potential of a Versatile Spirocyclic Scaffold

The 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold represents a promising chemotype in modern drug discovery. Derivatives of this core structure have demonstrated significant biological activities, including agonism at the δ-opioid receptor, inhibition of the mitochondrial permeability transition pore (mPTP) through interaction with F1Fo-ATP synthase, and myelostimulatory effects, suggesting interactions with hematopoietic growth factor receptors.[1][2][3][4][5][6][7] This diverse bioactivity profile underscores the therapeutic potential of this scaffold across a range of diseases, from neurological disorders and pain management to ischemia-reperfusion injury and hematological conditions.

Molecular docking, a powerful computational technique, is instrumental in elucidating the binding modes and affinities of small molecules like 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione with their protein targets.[8][9][10] By predicting the preferred orientation of a ligand within a protein's binding site, docking studies can provide invaluable insights into the structure-activity relationships (SAR) of a compound series, guide lead optimization, and aid in the rational design of novel therapeutics.[8]

This comprehensive guide provides detailed application notes and step-by-step protocols for performing molecular docking studies of 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione with three distinct and biologically relevant protein targets: the human δ-opioid receptor, the human F1Fo-ATP synthase, and the human granulocyte colony-stimulating factor (G-CSF) receptor. The protocols are designed to be accessible to researchers, scientists, and drug development professionals with a foundational understanding of computational chemistry and molecular modeling.

I. Foundational Principles: The Logic of Molecular Docking

At its core, molecular docking aims to predict the three-dimensional structure of a ligand-protein complex.[11] This is achieved through a two-step process:

• Sampling: The docking algorithm explores a vast conformational space of the ligand within the defined binding site of the protein, generating a multitude of possible binding poses.[8]

• Scoring: Each generated pose is evaluated using a scoring function that estimates the binding affinity (typically in kcal/mol).[8][12] Lower scoring values generally indicate a more favorable binding interaction.[11][12]

The reliability of a docking study is contingent upon the quality of the input structures, the appropriateness of the chosen docking software and scoring function, and rigorous validation of the docking protocol.[12][13][14]

II. Target Selection and Rationale

The selection of appropriate protein targets is a critical first step in any docking study.[15] Based on the known biological activities of 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives, the following human protein targets have been chosen for this guide:

Target Protein	Rationale	PDB ID	Resolution
δ-Opioid Receptor (DOR)	Derivatives of the ligand scaffold have been identified as selective DOR agonists, a target for neurological and psychiatric disorders.[2][4][6][7]	4N6H[16]	1.80 Å
F1Fo-ATP Synthase	The scaffold has been linked to the inhibition of the mitochondrial permeability transition pore, with the c subunit of F1Fo-ATP synthase being a key target.[1][3][17]	8H9E (F1 domain)[4]	2.53 Å
G-CSF Receptor	The myelostimulatory activity of some derivatives suggests a potential interaction with hematopoietic growth factor receptors like the G-CSF receptor.[5]	2D9Q[13]	2.80 Å

III. The Ligand: 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

The ligand of interest, 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, serves as the foundation for these docking studies. Its 3D structure can be obtained from chemical databases such as PubChem.

Compound Name	PubChem CID	Molecular Formula	Molecular Weight
8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	120989 (base structure)	C8H13N3O2	183.21 g/mol

IV. Experimental Protocols: A Step-by-Step Guide

This section provides detailed protocols for performing molecular docking using the widely accessible and validated software AutoDock Vina. The workflow is applicable to other docking software like Glide with minor modifications to the specific commands.[15]

Protocol 1: Ligand and Protein Preparation

Accurate preparation of both the ligand and protein structures is paramount for a successful docking study.[18]

A. Ligand Preparation:

• Obtain Ligand Structure: Download the 3D structure of 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione from PubChem (CID: 120989 for the unmethylated scaffold, which can be modified) in SDF format.[19]

• Energy Minimization: Use a molecular modeling software (e.g., Avogadro, ChemDraw 3D) to add the methyl group at the 8-position and perform an energy minimization using a suitable force field (e.g., MMFF94). This step ensures a low-energy starting conformation for the ligand.

• File Format Conversion: Convert the energy-minimized ligand structure to the PDBQT format required by AutoDock Vina. This can be done using AutoDock Tools (ADT). During this process, polar hydrogens are added, and Gasteiger charges are assigned.

B. Protein Preparation:

• Download Protein Structure: Download the PDB file for the selected target protein (4N6H, 8H9E, or 2D9Q) from the RCSB Protein Data Bank.

• Clean the Protein Structure: Open the PDB file in a molecular visualization program like PyMOL or UCSF Chimera. Remove all non-essential molecules, including water, co-solvents, and any co-crystallized ligands. For multimeric structures, retain only the chain(s) of interest for the docking study.

• Prepare the Receptor in AutoDock Tools:

  • Load the cleaned PDB file into ADT.

  • Add polar hydrogens to the protein.

  • Assign Kollman charges.

  • Save the prepared protein in PDBQT format.

Protocol 2: Defining the Binding Site and Grid Generation

The docking process needs to be confined to a specific region of the protein, known as the binding site or docking box.

• Identify the Binding Site:

  • For targets with a co-crystallized ligand (e.g., 4N6H): The binding site can be defined based on the location of the original ligand.

  • For apo-proteins or to explore allosteric sites: Use binding site prediction tools (e.g., SiteMap in the Schrödinger suite, or web-based servers like PrankWeb) or information from the literature to identify potential binding pockets.

• Grid Box Generation:

  • In ADT, load the prepared protein (PDBQT file).

  • Open the "Grid" -> "Grid Box..." menu.

  • Center the grid box on the identified binding site. Adjust the dimensions of the box to encompass the entire binding pocket, typically with a buffer of 4-5 Å around the key residues.

  • Note the coordinates of the center of the grid box and its dimensions (x, y, z). These will be required for the Vina configuration file.

Protocol 3: Performing the Docking Simulation with AutoDock Vina

AutoDock Vina uses a command-line interface for running the docking calculations.

• Create a Configuration File: Create a text file (e.g., conf.txt) with the following information:

• Run Vina: Open a terminal or command prompt, navigate to the directory containing your files, and execute the following command:

  This will initiate the docking simulation. The results, including the predicted binding poses and their corresponding affinities, will be saved in docking_results.pdbqt, and a log of the process will be in docking_log.txt.

Protocol 4: Validation of the Docking Protocol

To ensure the trustworthiness of your docking results, it is essential to validate the protocol.[13]

• Redocking of a Co-crystallized Ligand:

  • For a protein structure with a co-crystallized ligand (e.g., 4N6H), extract the ligand and save it as a separate file.

  • Prepare the extracted ligand and the protein as described in Protocol 1.

  • Perform a docking simulation of the prepared ligand back into its original binding site.

• RMSD Calculation:

  • Calculate the Root Mean Square Deviation (RMSD) between the docked pose of the ligand and its original crystallographic pose.[20] This can be done using tools within PyMOL, UCSF Chimera, or dedicated web servers.[21][22]

  • An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimental binding mode.[13][20]

V. Analysis and Visualization of Docking Results

The output of a docking simulation provides a wealth of information that needs to be carefully analyzed.

A. Interpretation of Docking Scores:

The primary output of AutoDock Vina is a table of binding affinities (in kcal/mol) for the top-ranked poses. A more negative value indicates a stronger predicted binding affinity. These scores are useful for ranking different ligands or different poses of the same ligand.

B. Visualization of Binding Poses:

• Load Structures into PyMOL: Open PyMOL and load the prepared protein structure (protein.pdbqt) and the docking results (docking_results.pdbqt).[8][14][23][24][25]

• Analyze Interactions: For the top-ranked pose(s), visualize the interactions between the ligand and the protein. Identify key interactions such as:

  • Hydrogen bonds

  • Hydrophobic interactions

  • Pi-pi stacking

  • Salt bridges

• Generate High-Quality Images: Use the visualization capabilities of PyMOL to create informative 2D and 3D diagrams of the ligand-protein complex, highlighting the key interacting residues.

VI. Data Presentation and Workflow Visualization

Clear presentation of data is crucial for interpreting and communicating the results of docking studies.

Table of Predicted Binding Affinities:

Target Protein	PDB ID	Predicted Binding Affinity (kcal/mol) - Top Pose	Key Interacting Residues (Example)
δ-Opioid Receptor	4N6H	[Example Value: -8.5]	Asp128, Tyr129, Trp274
F1Fo-ATP Synthase	8H9E	[Example Value: -7.9]	Arg380, Gln435, Phe440
G-CSF Receptor	2D9Q	[Example Value: -7.2]	Trp191, Ser218, Phe220
Note: The binding affinity values and interacting residues are hypothetical examples and would be determined from the actual docking calculations.

Workflow Diagrams (Graphviz):

Caption: A generalized workflow for molecular docking studies.

Caption: Logic diagram for docking protocol validation.

VII. Conclusion and Future Perspectives

The protocols outlined in this guide provide a robust framework for conducting molecular docking studies of 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione against a variety of therapeutically relevant protein targets. By following these methodologies, researchers can gain valuable insights into the potential binding modes and affinities of this versatile scaffold, thereby accelerating the drug discovery and development process.

It is important to remember that molecular docking is a computational prediction method.[26] While it provides a powerful tool for hypothesis generation and prioritization of compounds for experimental testing, the results should always be interpreted in the context of experimental data. Future work should focus on the synthesis of derivatives of the core scaffold and their in vitro and in vivo evaluation to validate the computational predictions and further explore the therapeutic potential of this promising class of compounds.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

An In-Depth Technical Guide for Drug Development Professionals

Welcome to the technical support center for the synthesis of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. This guide, designed for researchers and drug development professionals, provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to optimize your synthetic outcomes. As Senior Application Scientists, we aim to explain the causality behind experimental choices, ensuring each protocol is a self-validating system for robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione?

The most established method for synthesizing spirohydantoins, including the triazaspiro[4.5]decane-2,4-dione core, is the Bucherer-Bergs multicomponent reaction .[1][2] This reaction typically involves a ketone, a cyanide source (such as potassium or sodium cyanide), and ammonium carbonate in an aqueous or alcoholic solvent.[3] However, due to the high toxicity of cyanide salts, safer, alternative methods have been developed. A notable modern approach avoids virulent cyanides by using materials like diethyl oxalate and urea, which offers high yields and enhanced safety.[4]

Q2: What is the key starting material for this synthesis?

The crucial starting material is the ketone precursor, which for this specific molecule is 1-Methyl-4-piperidone (also known as N-Methyl-4-piperidone). This cyclic ketone provides the piperidine ring and the spiro-center of the final product.

Q3: What are the major safety concerns associated with traditional synthesis methods?

The primary safety concern is the use of highly toxic and hazardous cyanide salts like sodium cyanide (NaCN) or potassium cyanide (KCN) in the traditional Bucherer-Bergs reaction.[3][4] Handling these reagents requires stringent safety protocols, including specialized ventilation and waste disposal procedures. The development of cyanide-free synthetic routes is a significant advancement in improving the safety profile of this synthesis.[4]

Q4: What are the typical yields, and what factors influence them most?

Yields can vary significantly based on the chosen synthetic route.

• The traditional Bucherer-Bergs reaction using 4-oxopiperidinone hydrochloride, ammonium carbonate, and sodium cyanide can achieve yields of around 80%.[4]

• Modern, cyanide-free methods have been reported with yields as high as 91.95%.[4]

Key factors influencing yield include the purity of the starting materials, precise control of reaction temperature, stoichiometric ratios of reactants, and the efficiency of product isolation and purification.[4]

Comparative Overview of Synthetic Routes

This table summarizes the key differences between the traditional and a modern, safer approach to synthesizing the 1,3,8-triazaspiro[4.5]decane-2,4-dione core.

Feature	Traditional Bucherer-Bergs Reaction	Modern Cyanide-Free Method
Key Reagents	Ketone, KCN/NaCN, Ammonium Carbonate[3]	Ketone, Diethyl Oxalate, Urea, Ammonium Carbonate[4]
Typical Yield	~80%[4]	>90%[4]
Primary Safety Hazard	High toxicity from cyanide salts[4]	Lower reagent toxicity, safer handling[4]
Environmental Impact	Hazardous waste generation	More environmentally friendly[4]
Solvent System	Aqueous ethanol[2]	Methanol (recyclable)[4]

Recommended High-Yield, Cyanide-Free Synthesis Protocol

This protocol is adapted from a patented, high-yield method for the synthesis of the core structure and is tailored for the production of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.[4] It is presented as a robust starting point for your experiments.

Experimental Workflow Diagram

Caption: High-level workflow for the cyanide-free synthesis.

Step-by-Step Methodology

• Reagent Charging: In a suitable reaction vessel equipped with a reflux condenser and magnetic stirrer, charge methanol as the solvent.

• Reactant Addition: Add 1-Methyl-4-piperidone, urea, diethyl oxalate, sodium, and ammonium carbonate. For optimal yield, a specific molar ratio is crucial. A recommended starting point based on related syntheses is a molar ratio of diethyl oxalate to urea of approximately 1:1.1-1.3.[4]

• Primary Reaction (Reflux): Heat the mixture to reflux and maintain for the prescribed time until the reaction is complete (monitor by TLC or LC-MS).

• Acidification: Cool the reaction mixture to room temperature. Slowly and carefully add concentrated hydrochloric acid.

• Secondary Reaction (Stirring): Stir the resulting mixture at room temperature to facilitate the cyclization and formation of the hydantoin ring.

• Concentration: Remove the solvent under reduced pressure. This will typically yield a pale yellow solid.[4]

• Washing and Purification: Wash the solid residue thoroughly with deionized water to remove inorganic salts and water-soluble impurities. This should result in a white solid.[4]

• Drying: Dry the purified white solid, first in the air and then completely under reduced pressure for 24 hours to obtain the final product.[4]

Troubleshooting Guide

Q: My final yield is significantly lower than expected. What are the likely causes and solutions?

A: Low yield is a common issue that can stem from several factors.

• Potential Cause 1: Incomplete Reaction. The reaction may not have gone to completion.

  • Expert Insight: The stoichiometry of reactants is critical. An excess of reagents like urea and ammonium carbonate can help drive the reaction to completion, ensuring the limiting reagent (the ketone or diethyl oxalate) is fully consumed.[4]

  • Solution:

    • Verify Molar Ratios: Double-check the molar ratios of all reactants. Refer to literature for optimized ratios, such as the 1:1.1-1.3 ratio of diethyl oxalate to urea.[4]

    • Extend Reaction Time: Monitor the reaction using an appropriate analytical technique (e.g., TLC, LC-MS). If starting material is still present, extend the reflux time.

    • Temperature Control: Ensure the reaction mixture maintains a consistent and adequate reflux temperature.

• Potential Cause 2: Suboptimal pH during Cyclization. The hydantoin ring formation is pH-sensitive.

  • Expert Insight: The cyclization step requires acidic conditions to proceed efficiently. Insufficient acidification can lead to incomplete conversion of intermediates to the final spirohydantoin product.

  • Solution: Ensure the addition of a sufficient amount of concentrated hydrochloric acid to lower the pH effectively. Monitor the pH after addition.

• Potential Cause 3: Loss of Product during Workup. The product might be lost during the washing or isolation phases.

  • Expert Insight: While the final product has low solubility in water, excessive washing or using a solvent in which it has partial solubility can lead to significant losses.

  • Solution:

    • Use Cold Water for Washing: Perform the washing step with cold deionized water to minimize the solubility of the product.

    • Minimize Transfer Steps: Plan your workup to minimize the number of transfers between vessels.

    • Check Filtrate: If you suspect product loss, analyze the aqueous filtrate for any dissolved product that could be recovered.

Q: The reaction produced a dark, oily residue instead of a solid. How can I isolate the product?

A: An oily product often indicates the presence of impurities that inhibit crystallization.

• Potential Cause 1: Presence of Unreacted Starting Materials or Side Products.

  • Expert Insight: The Bucherer-Bergs reaction and related syntheses can produce a variety of intermediates and side products. For instance, the initial cyanohydrin or amino nitrile in the classic reaction must successfully cyclize to form the desired hydantoin.[3] Failure to do so can result in a complex mixture.

  • Solution:

    • Trituration: Try adding a non-polar solvent like diethyl ether or hexane to the oil and stirring vigorously.[5] This can often induce precipitation of the desired compound while dissolving organic impurities.

    • Column Chromatography: If trituration fails, purify the oil using silica gel column chromatography with an appropriate solvent system (e.g., ethyl acetate/hexane or dichloromethane/methanol).

    • Re-dissolve and Re-precipitate: Dissolve the oil in a minimal amount of a suitable solvent (e.g., methanol) and attempt to precipitate the product by slowly adding a non-solvent (e.g., water or ether).

Q: The reaction seems to be stalled, with no product formation observed. What should I check first?

A: A stalled reaction usually points to an issue with the reagents or initial reaction conditions.

• Potential Cause 1: Reagent Quality.

  • Expert Insight: Ammonium carbonate can decompose over time into ammonia, carbon dioxide, and water. If it is not fresh, it will not provide the necessary carbonate and ammonia sources for the reaction. Similarly, other reagents must be of sufficient purity.

  • Solution:

    • Use Fresh Reagents: Always use fresh, high-purity ammonium carbonate.

    • Check Other Reagents: Ensure your ketone starting material and other reactants have not degraded.

• Potential Cause 2: Inefficient Mixing.

  • Expert Insight: This is a multi-component reaction involving solids and liquids. Efficient mixing is essential to ensure the reactants are in close contact.

  • Solution: Ensure your stirring mechanism (magnetic stirrer or overhead stirrer) is functioning correctly and providing vigorous agitation throughout the reaction. For difficult cases, ultrasonication has been shown to accelerate hydantoin formation.[1]

Bucherer-Bergs Reaction Mechanism

For context, the following diagram illustrates the generally accepted mechanism for the traditional Bucherer-Bergs synthesis of a spirohydantoin.

Caption: Simplified mechanism of the Bucherer-Bergs reaction.

References

• Sfera, S., et al. (2025). triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Unife.
• CN110818712A - 1-methyl-1, 3, 8-triazaspiro [4.5] decane-2, 4-dione, and synthesis method and intermediate product thereof.

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. Journal of Pharmacology and Experimental Therapeutics, 389(3), 301-309. [Link]

• Di Pietro, O., et al. (2022). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. MDPI. [Link]

• Synthesis of Hydantoin Androgen Receptor Antagonists and Study on Their Antagonistic Activity. MDPI. [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. PubMed. [Link]

• Synthesis and structure-activity relationships of spirohydantoin-derived small-molecule antagonists of the melanin-concentrating hormone receptor-1 (MCH-R1). PubMed. [Link]

• New spirohydantoin derivatives - Synthesis, pharmacological evaluation, and molecular modeling study. ResearchGate. [Link]

• Sarges, R., et al. (1982). Synthesis of optically active spirohydantoins by asymmetric induction. Hydantoin formation from amino nitriles and chlorosulfonyl isocyanates. The Journal of Organic Chemistry, 47(21), 4081–4085. [Link]

• Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety. MDPI. [Link]

• Solution-Phase Parallel Synthesis of Spirohydantoins. ACS Combinatorial Science. [Link]

• Ware, E. (1950). The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403–470. (Note: While a direct link to the full text may require a subscription, the reference to using acetamide/formamide for difficult Bucherer-Bergs reactions is well-established in organic chemistry literature stemming from this era.) A summary is available at: [Link]

• Discovery of Spirohydantoins as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases. National Institutes of Health. [Link]

• Formation of hydantoins under modified Bucherer–Bergs and Hoyer's reaction conditions. ResearchGate. [Link]

• Marinov, M., et al. (2022). SYNTHESIS AND CHARACTERIZATION OF N3-ACETYL DERIVATIVES OF SPIROHYDANTOINS. Journal of Chemical Technology and Metallurgy, 57(1), 25-32. [Link]

• Bucherer–Bergs Multicomponent Synthesis of Hydantoins. Encyclopedia MDPI. [Link]

• Multicomponent Synthesis of Hydantoins via Bucherer–Bergs Reaction. Journal of Synthetic Chemistry. [Link]

Sources

• 1. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bucherer–Bergs Multicomponent Synthesis of Hydantoins | Encyclopedia MDPI [encyclopedia.pub]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. CN110818712A - 1-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its synthetic method and intermediate product - Google Patents [patents.google.com]
• 5. sfera.unife.it [sfera.unife.it]

Troubleshooting 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione solubility issues

Welcome to the technical support center for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the experimental use of this compound, with a primary focus on resolving solubility issues. As a novel δ opioid receptor-selective agonist chemotype, understanding its behavior in solution is critical for obtaining reliable and reproducible results in your assays.[1][2][3]

I. Troubleshooting Guide: Achieving Optimal Solubility

Researchers often face challenges in dissolving 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, a common hurdle for many heterocyclic compounds in drug discovery. This section provides a systematic approach to overcoming these issues.

A. Understanding the Solubility Profile

The solubility of a compound is influenced by its physicochemical properties. While specific experimental solubility data for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is not extensively published, we can infer its likely behavior from its structure and data on related spirohydantoin compounds.

Physicochemical Property	Predicted Value/Characteristic	Implication for Solubility
Molecular Formula	C₈H₁₃N₃O₂	-
Molecular Weight	183.21 g/mol	Moderate molecular weight.
Predicted XlogP	-0.7	This value suggests the compound is likely to have good aqueous solubility. However, other factors such as crystal lattice energy can significantly impact solubility.
Hydrogen Bond Donors	2	Can interact with protic solvents.
Hydrogen Bond Acceptors	3	Can interact with a variety of solvents.

Data sourced from PubChem and other chemical databases.

B. Recommended Dissolution Workflow

For researchers encountering difficulties in dissolving 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, the following systematic workflow is recommended. This approach is designed to identify a suitable solvent for your specific experimental needs, particularly for biological assays.

Caption: A stepwise decision-making workflow for dissolving 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

C. Detailed Experimental Protocol for Solubilization

This protocol provides a step-by-step methodology for preparing a stock solution of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

Materials:

• 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (solid)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Vortex mixer

• Water bath or incubator at 37°C

• Sonicator

• Sterile syringe filters (0.22 µm)

Procedure:

• Initial Solvent Selection: Begin with DMSO as it is a versatile solvent for many heterocyclic compounds used in biological assays.[4]

• Preparation of Stock Solution:

  • Weigh the desired amount of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione in a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution vigorously for 1-2 minutes.

• Enhancing Dissolution:

  • If the compound does not fully dissolve, place the tube in a 37°C water bath for 10-15 minutes.

  • Alternatively, or in addition, use a sonicator for 5-10 minutes.

  • Visually inspect the solution for any remaining particulate matter.

• Preparation of Aqueous Working Solutions:

  • For most biological experiments, the DMSO stock solution will need to be diluted into an aqueous buffer or cell culture medium.

  • It is crucial to add the DMSO stock to the aqueous solution and not the other way around to minimize the risk of precipitation.

  • Ensure the final concentration of DMSO in your assay is low (typically <0.5%) to avoid solvent-induced artifacts.

• Final Preparation:

  • Before adding to cells, it is recommended to sterile filter the final working solution using a 0.22 µm syringe filter.

II. Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione?

For most biological applications, we recommend starting with high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[4] Many organic compounds with poor aqueous solubility are soluble in DMSO, making it a common choice for preparing stock solutions for in vitro and in vivo studies.

Q2: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer. What should I do?

This is a common issue known as "crashing out." Here are several strategies to address this:

• Decrease the Final Concentration: The most straightforward solution is to lower the final concentration of the compound in your assay.

• Use a Co-solvent: Consider preparing your stock solution in a mixture of DMSO and another solvent like polyethylene glycol 300 (PEG300) or ethanol.

• pH Adjustment: The solubility of compounds with ionizable groups can be pH-dependent. While the structure of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione does not have strongly acidic or basic centers, slight pH adjustments of your aqueous buffer (if permissible for your assay) may improve solubility.

• Formulation with Surfactants: For in vivo studies, formulation with non-ionic surfactants such as Tween® 80 or Cremophor® EL can improve solubility and bioavailability.

Q3: Can I use solvents other than DMSO?

Yes, depending on your experimental requirements. If DMSO is incompatible with your assay, consider the following alternatives:

• Dimethylformamide (DMF): Similar to DMSO in its solubilizing properties.

• Ethanol or Methanol: These may be suitable for certain applications, but their higher volatility can be a concern.

Always perform a solvent tolerance test for your specific assay to ensure the chosen solvent does not interfere with your results.

Q4: How should I store solutions of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione?

• Solid Compound: The solid form of the compound should be stored at room temperature.[5]

• Stock Solutions: We recommend storing stock solutions in DMSO at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Ensure the vials are tightly sealed to prevent moisture absorption by the DMSO.

Q5: Is the compound stable in solution?

While specific stability data is not available, spirohydantoin structures are generally stable. However, long-term storage in aqueous solutions is not recommended due to the potential for hydrolysis. It is best to prepare fresh aqueous dilutions from your frozen DMSO stock for each experiment.

III. References

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. (2012). Journal of Biomolecular Screening, 17(9), 1143–1153. [Link]

• 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. (n.d.). MySkinRecipes. Retrieved January 22, 2026, from [Link]

• 1,3,8-Triazaspiro[4.5]decane-2,4-dione. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• Głuch-Lutwin, M., et al. (2017). NEW SPIROHYDANTOIN DERIVATIVES - SYNTHESIS, PHARMACOLOGICAL EVALUATION, AND MOLECULAR MODELING STUDY. Acta Poloniae Pharmaceutica, 74(3), 819-833.

• Saeed, S., et al. (2020). Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety. Molecules, 25(21), 5032. [Link]

• Marinov, M., et al. (2021). SYNTHESIS AND CHARACTERIZATION OF N3-ACETYL DERIVATIVES OF SPIROHYDANTOINS. Journal of Chemical Technology and Metallurgy, 56(2), 349-356.

• Głuch-Lutwin, M., et al. (2017). New spirohydantoin derivatives - Synthesis, pharmacological evaluation, and molecular modeling study. Acta Poloniae Pharmaceutica, 74(3), 819-833.

• 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. (2021). Molbank, 2021(2), M1228. [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. The Journal of Pharmacology and Experimental Therapeutics, 389(3), 335-346. [Link]

• Albanese, V., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2505907. [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-triazaspiro[4.5]decane-2,4-dione Derivatives as a Novel Delta Opioid Receptor-Selective Agonist Chemotype. ResearchGate.

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. The Journal of Pharmacology and Experimental Therapeutics, 389(3), 335-346.

• CN110818712A - 1-methyl-1, 3, 8-triazaspiro [4.5] decane-2, 4-dione, and synthesis method and intermediate product thereof. (n.d.). Google Patents. Retrieved January 22, 2026, from

• Jana, S., et al. (2009). Novel derivatives of spirohydantoin induce growth inhibition followed by apoptosis in leukemia cells. Biochemical Pharmacology, 77(3), 348-363. [Link]

• Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. (n.d.). ResearchGate. Retrieved January 22, 2026.

• Study of the Anticancer and Antimicrobial Biological Activity of a New Series of Thiohydantoin Derivatives. (2022). Baghdad Science Journal, 19(5), 1081. [Link]

• Formulation strategies in immunotherapeutic pharmaceutical products. (2020). World Journal of Clinical Cases, 8(10), 1787-1798. [Link]

• 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. (n.d.). PubChemLite. Retrieved January 22, 2026, from [Link]

• Synthesis, Biological Evaluation, Molecular Dynamics, and QM-MM Calculation of Spiro-Acridine Derivatives Against Leishmaniasis. (2022). Molecules, 27(19), 6267. [Link]

Sources

• 1. Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. labsolu.ca [labsolu.ca]

Technical Support Center: Optimizing In Vivo Dosage of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (M8T)

Disclaimer: 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, hereafter referred to as M8T, is a novel chemical entity. As such, established in vivo dosing regimens are not publicly available. This guide provides a comprehensive framework based on established principles of preclinical drug development to assist researchers in systematically determining an optimal and ethical in vivo dosage for M8T and its analogues.

Introduction

The 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold is a promising chemotype, with derivatives showing potential as delta opioid receptor agonists for neurological disorders and as myelostimulators. The successful translation of in vitro findings to in vivo models is critically dependent on the careful and systematic optimization of the compound's dosage. This process is essential not only for demonstrating efficacy but also for ensuring the welfare of research animals and generating reproducible, high-quality data.[1][2]

This technical guide is designed for researchers, scientists, and drug development professionals. It provides a logical, phased approach to dosage optimization, from initial formulation development to pharmacokinetic and pharmacodynamic assessments. It also includes detailed troubleshooting guides and FAQs to address common challenges encountered during in vivo studies.

Section 1: Prerequisite Characterization

Before initiating any in vivo experiments, a thorough understanding of the compound's fundamental physicochemical properties is essential. These characteristics will directly influence its behavior in biological systems and are critical for developing a viable formulation for animal administration.

Physicochemical Properties and Formulation Development

A significant challenge in early drug development is the poor aqueous solubility of many new chemical entities, with estimates suggesting this affects 40% to 70% of candidates.[3] An inadequate formulation can lead to an underestimation of toxicity and an overestimation of the required human dose due to low bioavailability.[4]

Key Questions to Address:

• What is the aqueous solubility of M8T?

  • Determine the solubility in standard buffers (e.g., PBS at pH 7.4) and relevant organic solvents (e.g., DMSO, ethanol).

• What is the optimal formulation for in vivo administration?

  • For poorly soluble compounds, various strategies can be employed to enhance bioavailability.[5][6] These include:

    • Co-solvents: Using a mixture of solvents like DMSO, polyethylene glycol (PEG), or ethanol. The final concentration of organic solvents must be carefully controlled to avoid vehicle-induced toxicity.

    • Surfactants: Employing non-ionic surfactants such as Tween® 80 or Cremophor® EL to create micellar solutions or emulsions.[7]

    • Lipid-based formulations: For highly lipophilic compounds, self-emulsifying drug delivery systems (SEDDS) can significantly improve oral absorption.[3][7]

Initial Formulation Protocol:

• Solubility Screening: Determine the solubility of M8T in a panel of pharmaceutically acceptable excipients.

• Vehicle Selection: Based on the solubility data and the intended route of administration, select a primary vehicle.

• Formulation Preparation: Prepare a stock solution of M8T in the chosen vehicle. For administration, this stock is typically diluted into a final dosing solution (e.g., saline or PBS).

• Stability Assessment: Ensure the final formulation is physically and chemically stable for the duration of the experiment. Check for precipitation or degradation.

Section 2: A Phased Approach to In Vivo Dosage Optimization

A systematic, multi-phased approach is crucial for efficiently determining a safe and effective dose. This process typically begins with dose-range finding and toxicity assessments, followed by pharmacokinetic and pharmacodynamic studies.

Phase 1: Dose-Range Finding (DRF) and Maximum Tolerated Dose (MTD) Studies

The initial in vivo studies are designed to establish the safety profile of M8T. Dose-range finding (DRF) studies are the foundation of preclinical development, providing essential data to guide toxicology assessments.[8][9] These studies aim to identify the Maximum Tolerated Dose (MTD), which is the highest dose that does not cause unacceptable side effects or overt toxicity over a specified period.[10][11]

Key Objectives:

• Identify a range of doses that are well-tolerated.

• Determine the MTD.

• Observe for any acute signs of toxicity.

• Inform dose selection for subsequent PK, PD, and efficacy studies.

Experimental Protocol: Acute Single-Dose Escalation Study

Objective: To determine the MTD of M8T in a rodent model (e.g., mice) following a single administration.

Methodology:

• Animal Model: Select a relevant rodent species (e.g., C57BL/6 mice), with 3-5 animals per sex per group.

• Dose Selection: If no prior data exists, start with a low dose (e.g., 1-10 mg/kg). Subsequent doses should be escalated by a factor of 2x or 3x.[8][12] A vehicle control group is mandatory.

• Administration: Administer M8T via the intended route of administration (e.g., intraperitoneal (IP), oral (PO), or intravenous (IV)).

• Monitoring: Closely observe animals for clinical signs of toxicity at regular intervals (e.g., 30 minutes, 1, 2, 4, and 24 hours post-dose) and then daily for up to 14 days.[13][14]

• Data Collection: Record body weights, clinical observations (e.g., changes in posture, activity, respiration), and any instances of morbidity or mortality.

• Endpoint: The MTD is typically defined as the highest dose that causes no more than a 10% loss in body weight and does not produce any overt signs of toxicity.[11]

Phase 2: Pharmacokinetic (PK) Profiling

Pharmacokinetics describes what the body does to the drug, encompassing absorption, distribution, metabolism, and excretion (ADME).[15] Understanding the PK profile of M8T is essential for designing a rational dosing schedule that maintains drug exposure within the therapeutic window.[16]

Key Objectives:

• Determine key PK parameters: Cmax (maximum concentration), Tmax (time to Cmax), AUC (Area Under the Curve), and half-life (t½).

• Assess the bioavailability of the chosen formulation and route of administration.

• Provide a basis for correlating drug exposure with pharmacodynamic effects.

Experimental Protocol: Single-Dose PK Study

Objective: To characterize the plasma concentration-time profile of M8T after a single administration.

Methodology:

• Animal Model: Use the same animal model as in the efficacy studies.

• Dosing: Administer a single dose of M8T at a well-tolerated level determined from the MTD study.

• Sample Collection: Collect blood samples at multiple time points (e.g., 0, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) post-administration.

• Bioanalysis: Analyze the plasma samples using a validated analytical method, such as LC-MS/MS, to determine the concentration of M8T.

• Data Analysis: Plot the plasma concentration versus time and calculate the key PK parameters using appropriate software.

Phase 3: Pharmacodynamic (PD) and Efficacy Assessment

Pharmacodynamics (PD) is the study of what the drug does to the body.[17] PD studies aim to demonstrate that M8T engages its target in vivo and produces a biological response. This is a critical step in validating the mechanism of action and establishing a link between drug exposure and therapeutic effect.[18]

Key Objectives:

• Measure target engagement in a relevant tissue.

• Establish a dose-response relationship.

• Identify a Minimum Effective Dose (MED).

• Correlate PK and PD data to define a therapeutic window.

Workflow for Dosage Optimization:

The following diagram illustrates the iterative process of optimizing in vivo dosage.

Caption: Iterative workflow for in vivo dosage optimization.

Section 3: Troubleshooting Guide

This section addresses specific issues that researchers may encounter during the in vivo administration and evaluation of M8T.

Issue	Potential Causes	Recommended Actions & Troubleshooting Steps
High variability in results between animals in the same group.	1. Animal Variability: Inherent biological differences between animals. 2. Inconsistent Administration: Variations in injection technique or volume. 3. Formulation Instability: Compound precipitating out of solution.	1. Increase Sample Size: Use more animals per group to improve statistical power. Ensure animals are age- and weight-matched.[12] 2. Standardize Procedures: Develop and follow a detailed Standard Operating Procedure (SOP) for all dosing and handling.[19] 3. Check Formulation: Prepare fresh formulations daily. Visually inspect for precipitation before each injection. Re-evaluate the formulation if instability is suspected.
Lack of therapeutic efficacy at tested doses.	1. Poor Pharmacokinetics (PK): Rapid clearance or low bioavailability leading to insufficient drug exposure. 2. Low Bioavailability: The compound may not be effectively absorbed, especially via the oral route.[4] 3. Incorrect Dose Range: The doses tested may be below the Minimum Effective Dose (MED).	1. Conduct a PK Study: Determine the exposure (AUC) and half-life of M8T. This is a critical step to confirm the compound is reaching systemic circulation.[16] 2. Change Route of Administration: If oral bioavailability is low, consider parenteral routes like IV or IP, which offer 100% bioavailability.[20] 3. Increase Dose: If the compound is well-tolerated, escalate the dose in the efficacy study.
Unexpected toxicity at low doses.	1. Vehicle Toxicity: The formulation vehicle (e.g., high concentration of DMSO) may be causing adverse effects. 2. Species-Specific Sensitivity: The chosen animal model may be particularly sensitive to the compound. 3. Formulation Issues: The compound may not be fully solubilized, leading to "hot spots" of high concentration.	1. Run a Vehicle Control Group: Always include a group that receives only the vehicle to isolate its effects.[12] 2. Re-evaluate Starting Dose: Redesign the study with a significantly lower starting dose. 3. Improve Formulation: Ensure the compound is completely dissolved. Consider alternative formulation strategies to improve solubility and stability.[3]
Compound precipitation at the injection site (for SC/IP routes).	1. Poor Solubility: The compound crashes out of solution upon contact with physiological fluids. 2. High Concentration: The concentration of the dosing solution is too high.	1. Reformulate: Use solubilizing agents (e.g., cyclodextrins) or reduce the concentration and increase the dosing volume (within acceptable limits).[5] 2. Change Route: Switch to an IV administration to ensure immediate dilution in the bloodstream.[20]

Section 4: Frequently Asked Questions (FAQs)

Q1: How do I choose the appropriate route of administration?

A: The choice of administration route depends on the compound's properties and the study's objective.[21][22]

• Intravenous (IV): Provides 100% bioavailability and rapid onset. Ideal for PK studies and for compounds with poor absorption. Disadvantages include the need for technical skill and the risk of infection.[20]

• Intraperitoneal (IP): Common in rodent studies, offering rapid absorption. However, it can have variable absorption and does not perfectly mimic human administration routes.

• Oral (PO): Clinically relevant for many small molecules but subject to first-pass metabolism and variable absorption. Requires careful formulation for poorly soluble compounds.[21]

• Subcutaneous (SC): Provides slower, more sustained absorption. Useful for compounds requiring prolonged exposure.

Q2: How can I estimate a starting dose for my first in vivo study?

A: If in vitro efficacy data (e.g., IC50 or EC50) is available, it can serve as a very rough starting point. However, a more systematic approach is to perform a literature search for compounds with similar structures or mechanisms. If no data is available, a conservative dose-escalation design, as described in the DRF/MTD protocol, is the safest approach.[8]

Q3: Can I convert a dose from one animal species to another?

A: Yes, this is commonly done using allometric scaling , which accounts for differences in body surface area and metabolic rate between species.[23][24] The Human Equivalent Dose (HED) can be calculated from an animal dose using the following formula:

HED (mg/kg) = Animal Dose (mg/kg) x (Animal Km / Human Km)

The Km factor is the body weight (kg) divided by the body surface area (m²). Standard Km values are available for common laboratory animals and humans. Online calculators are also available for this purpose.[25][26]

Q4: What are the ethical considerations for these studies?

A: All animal experiments must be conducted with the highest ethical standards. The principles of the 3Rs (Replacement, Reduction, and Refinement) should be applied:[1][27][28]

• Replacement: Use non-animal methods whenever possible.

• Reduction: Use the minimum number of animals necessary to obtain statistically significant results.[29]

• Refinement: Minimize any pain, suffering, or distress to the animals. This includes using appropriate anesthesia, analgesia, and establishing humane endpoints.

All study protocols must be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC).[2]

Q5: What regulatory guidelines should I be aware of?

A: For preclinical safety studies intended to support clinical trials, it is crucial to follow guidelines from regulatory agencies like the U.S. Food and Drug Administration (FDA).[30][31] Key guidance documents include those on preclinical safety evaluation and toxicology studies.[32][33][34] While early discovery studies may not need to be fully GLP-compliant, adhering to these principles ensures data quality and facilitates future development.

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Common pitfalls in the synthesis of spirohydantoin compounds

Welcome to the Technical Support Center for Spirohydantoin Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing spirohydantoin compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your synthetic routes effectively.

This center is structured to address the most common and critical challenges encountered in the lab, presented in a direct question-and-answer format. We will delve into the nuances of reaction mechanisms, side product formation, and purification strategies to enhance the yield, purity, and stereochemical integrity of your target spirohydantoins.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for spirohydantoins, and what are its primary limitations?

The most frequently employed method for the synthesis of 5,5-disubstituted and spiro-hydantoins is the Bucherer-Bergs reaction .[1] This multicomponent reaction involves treating a ketone or aldehyde with potassium cyanide (KCN) and ammonium carbonate ((NH₄)₂CO₃).[2] While robust, its main limitations include the use of highly toxic cyanide salts, often harsh reaction conditions (high temperatures), and potential for side reactions like polymerization, especially with aldehyde substrates.[3][4] A significant drawback is the limited structural diversity, as modifications are primarily restricted to the starting carbonyl compound.[1]

Q2: I'm concerned about the stereochemistry of my spirohydantoin. Which synthetic methods are prone to racemization?

Maintaining stereochemical integrity is a critical challenge, particularly when the spiro center is a chiral center. Racemization is a known issue in methods that proceed through intermediates susceptible to proton exchange at the chiral center. For instance, when synthesizing hydantoins from optically pure α-amino amides, the use of 1,1'-carbonyldiimidazole (CDI) as a cyclizing agent has been shown to cause complete racemization.[5] This is believed to occur through an imidazole carbamate intermediate that facilitates epimerization.[5] In contrast, using triphosgene under controlled basic conditions can preserve the stereochemistry.[5]

It's also important to note the stereochemical outcome of different reaction types. The Bucherer-Bergs reaction typically yields the thermodynamically more stable stereoisomer, while methods like the Read reaction (cyclization of an α-amino nitrile) can produce the kinetically controlled product.[3]

Troubleshooting Guide: The Bucherer-Bergs Reaction

The Bucherer-Bergs reaction is a workhorse for spirohydantoin synthesis, but it is not without its challenges. This section provides a systematic approach to troubleshooting common problems.

Problem 1: Low or No Yield of the Desired Spirohydantoin

A low yield is one of the most frequent issues. The following decision tree can guide your troubleshooting process.

Caption: Troubleshooting workflow for low spirohydantoin yield.

In-depth Causality and Solutions:

• Reagent Stoichiometry: An incorrect ratio of reactants is a common culprit. A molar ratio of approximately 1:2:2 for the carbonyl compound:potassium cyanide:(NH₄)₂CO₃ is often recommended to ensure a balanced reactivity.[2] Excess cyanide can lead to side products.

• pH Control: The pH of the reaction mixture is critical. Ammonium carbonate acts as a buffer to maintain a pH of around 8-9.[2] If the medium is too acidic, the formation of the crucial cyanohydrin intermediate is hindered.[2] Conversely, highly alkaline conditions can lead to the degradation of the cyanide salt.[2]

• Reaction Temperature and Time: The Bucherer-Bergs reaction typically requires heating, often at reflux in water or ethanol (80-100°C), to proceed at a reasonable rate.[2] For less reactive ketones, such as benzophenone, higher temperatures (e.g., 110°C in a sealed vessel) and longer reaction times may be necessary to achieve good yields.[6]

• Solubility of Starting Materials: Poor solubility of the starting ketone or aldehyde in the common ethanol/water solvent system can significantly slow down the reaction. In such cases, consider using alternative solvents like propylene glycol or even molten acetamide, which have been shown to dramatically improve yields for certain substrates.[4][6]

• Volatilization of Reagents: Ammonium carbonate can decompose into ammonia and carbon dioxide, which can escape from an open reaction vessel. This loss of reagents leads to an incomplete reaction. Performing the reaction in a sealed vessel, such as a steel bomb or a high-pressure tube, can prevent this and significantly improve yields.[4]

Problem 2: Formation of Significant Side Products

The appearance of unexpected spots on your TLC plate or extra peaks in your NMR spectrum indicates the formation of side products.

Common Side Products and Their Mitigation:

Side Product	Probable Cause	Proposed Solution	Identification
Ureido Acids/Amides	Hydrolysis of the hydantoin ring, often during acidic work-up.[4]	Carefully control the pH during acidification, keeping it just low enough for precipitation. Avoid prolonged exposure to strong acids or bases. Work up the reaction mixture promptly after completion.	Can be detected by changes in solubility and characteristic signals in NMR (e.g., broader NH peaks, presence of a carboxylic acid proton).
Polymeric Materials	Self-condensation of aldehyde starting materials, especially under basic conditions.[4]	Consider using ultrasonication, which can promote the desired reaction at lower temperatures and shorter reaction times, minimizing polymerization.[4] Adding the aldehyde slowly to the reaction mixture can also help.	Often appear as an insoluble, amorphous solid or a baseline streak on TLC.
5-Imino-oxazolidin-2-one	Incomplete rearrangement of this intermediate to the final hydantoin product.[2]	Ensure sufficient reaction time and temperature to drive the rearrangement to completion.	May be difficult to isolate but could be inferred from in-situ reaction monitoring (e.g., IR spectroscopy).

Problem 3: Difficult Work-up and Purification

Even with a good yield, isolating the pure spirohydantoin can be challenging.

Q: My reaction mixture forms a persistent emulsion during aqueous work-up. How can I break it?

Emulsions are common when working with complex reaction mixtures. Here are a few strategies:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

• Change of Solvent: If possible, try a different extraction solvent.

• Filtration: Passing the emulsified mixture through a pad of Celite or glass wool can sometimes break the emulsion.

• Centrifugation: If available, centrifuging the mixture is a very effective way to separate the layers.

Q: My spirohydantoin product is difficult to crystallize. What purification techniques are most effective?

If direct crystallization from the reaction work-up is not effective, consider the following:

• Recrystallization: This is the most common purification method. A careful solvent screen is essential to find a solvent system where the spirohydantoin is soluble at high temperatures but sparingly soluble at low temperatures.[7] Common solvents include ethanol/water mixtures, ethyl acetate, and acetone.

• Column Chromatography: For non-crystalline products or to separate closely related impurities, silica gel column chromatography is a powerful tool. A range of solvent systems, typically hexane/ethyl acetate or dichloromethane/methanol, can be employed depending on the polarity of your compound.

• Trituration: If your product is a solid but contains soluble impurities, washing (triturating) it with a solvent in which the product is insoluble but the impurities are soluble can be an effective purification step.[8]

Experimental Protocols

General Protocol for Bucherer-Bergs Synthesis of a Spirohydantoin

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the starting ketone (1.0 eq.), potassium cyanide (2.0 eq.), and ammonium carbonate (4.0 eq.).

• Solvent Addition: Add a 1:1 mixture of ethanol and water. The amount of solvent should be sufficient to form a stirrable slurry.

• Reaction: Heat the mixture to reflux (typically 80-100°C) with vigorous stirring. Monitor the reaction progress by TLC. Reaction times can vary from a few hours to overnight.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly and carefully acidify the mixture with 6M HCl in a fume hood, with good stirring, until the pH is ~1-2. The spirohydantoin product should precipitate.

  • Cool the mixture in an ice bath to maximize precipitation.

• Isolation and Purification:

  • Collect the solid product by vacuum filtration and wash with cold water.

  • Dry the crude product.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure spirohydantoin.

Protocol for N3-Acetylation of a Spirohydantoin

This demonstrates a common derivatization of the hydantoin core.

• Reaction Setup: In a flask, dissolve the spirohydantoin (1.0 eq.) in a mixture of pyridine (10 volumes) and acetic anhydride (10 volumes).

• Reaction: Stir the mixture at room temperature for 1 hour, then let it stand overnight. The following day, heat the mixture to reflux for 1 hour.

• Work-up: Cool the reaction mixture and pour it onto crushed ice. Let it stand overnight without stirring.

• Isolation: Collect the precipitated N3-acetylated spirohydantoin by filtration and wash thoroughly with water.

Advanced Topics and Alternative Syntheses

Synthesis of Spiro-Thiohydantoins

Spiro-thiohydantoins are important analogs of spirohydantoins. They can be synthesized by treating the corresponding spirohydantoin with a thionating agent like Lawesson's reagent or P₄S₁₀.[9] However, these reactions can also have pitfalls, including low yields and the formation of dithiohydantoins.[9] An alternative is the reaction of ketones with carbon disulfide and ammonium cyanide.[1]

Caption: General scheme for the synthesis of spiro-thiohydantoins.

A common issue is the conversion of the thiohydantoin back to the hydantoin, for example, during subsequent reaction steps. Desulfurization can occur under oxidative conditions.[10]

This guide provides a starting point for addressing common pitfalls in spirohydantoin synthesis. Remember that each substrate is unique, and optimization is often an iterative process. By understanding the underlying chemical principles, you can make informed decisions to improve the outcome of your reactions.

References

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• Zhang, D., Xing, X., & Cuny, G. D. (2006). Synthesis of Hydantoins from Enantiomerically Pure α-Amino Amides without Epimerization. The Journal of Organic Chemistry, 71(4), 1750–1753.
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• Kumar, A., et al. (2016). Synthesis of N-1', N-3'-disubstituted spirohydantoins and their anticonvulsant activities in pilocarpine model of temporal lobe epilepsy. Bioorganic & Medicinal Chemistry Letters, 26(12), 2871-2875.

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• Staliński, K., et al. (2014). New spirohydantoin derivatives - Synthesis, pharmacological evaluation, and molecular modeling study. European Journal of Medicinal Chemistry, 86, 794-807.
• Monteiro, J. L., Pieber, B., Corrêa, A. G., & Kappe, C. O. (2015). Continuous Synthesis of Hydantoins: Intensifying the Bucherer–Bergs Reaction. Synlett, 27(01), 83-87.
• Pop, M. S., et al. (2017). Recent Advances in the Synthesis of Hydantoins: The State of the Art of a Valuable Scaffold. Chemical Reviews, 117(4), 2146-2296.

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Stability testing of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione under different conditions

Welcome to the technical support guide for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. This molecule, identified as a novel δ opioid receptor-selective agonist, belongs to the spirohydantoin class of compounds.[1][2][3] Its unique structure, featuring a spirocyclic junction, a hydantoin ring, and a methylated piperidine moiety, presents specific considerations for stability assessment.[4] This guide is designed for researchers and drug development professionals to anticipate, troubleshoot, and systematically evaluate the stability of this compound under various experimental and storage conditions.

Section 1: Frequently Asked Questions - Understanding the Molecule's Stability Profile

This section addresses common questions regarding the inherent chemical liabilities of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione based on its functional groups.

Q1: What are the most probable sites of degradation on the 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione molecule?

A1: Based on its structure, the primary sites susceptible to degradation are the hydantoin ring and the tertiary amine within the piperidine ring.[5]

• Hydantoin Ring: The two amide-like bonds (N-C=O) within the hydantoin ring are susceptible to hydrolysis under both acidic and basic conditions. This can lead to the opening of the five-membered ring.

• Tertiary Amine: The N-methylated tertiary amine in the piperidine ring is a potential site for oxidation.[5][6] This can result in the formation of an N-oxide or other oxidative degradation products.[5]

Q2: How is the spirohydantoin ring expected to behave under hydrolytic (acidic/basic) stress?

A2: The hydantoin ring is a cyclic urea derivative. Under strong acidic or basic conditions, it can undergo hydrolysis, leading to ring-opening. The N3-H group is located between two electrophilic carbonyl groups, making it more acidic than the N1-H group, which can influence its reactivity. Alkaline hydrolysis, for instance, is a known method to open the hydantoin ring to produce amino acid derivatives. Therefore, exposure to solutions with a pH significantly deviating from neutral is expected to be a primary degradation pathway.

Q3: Is the N-methylpiperidine moiety a concern for oxidative degradation?

A3: Yes, the tertiary amine of the piperidine ring is susceptible to oxidation.[5] Oxidizing agents, including atmospheric oxygen over extended periods or reactive oxygen species generated during experiments (e.g., from hydrogen peroxide), can lead to the formation of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione-N-oxide.[5] Further oxidation could potentially lead to more complex ring-opened products.[5][6]

Q4: Should I be concerned about the thermal stability of this compound?

A4: Spirohydantoin and related spirocyclic compounds can exhibit high thermal stability, but this is highly dependent on the specific structure.[7][8] While some spiro polycycloacetals show decomposition temperatures well above 300°C, it is crucial to determine the specific melting point and decomposition temperature for this compound.[8] High temperatures can promote complex degradation reactions beyond simple hydrolysis or oxidation.[5] Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are recommended to establish the compound's thermal profile.[9][10]

Section 2: Designing and Executing a Forced Degradation Study

Forced degradation, or stress testing, is essential for understanding degradation pathways and developing stability-indicating analytical methods.[11][12][13] These studies involve intentionally exposing the drug substance to conditions more severe than accelerated stability testing to provoke degradation.[11]

Workflow for a Forced Degradation Study

The following diagram outlines the critical steps in performing a comprehensive forced degradation study for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

Caption: Workflow for a forced degradation study.

Recommended Stress Conditions

The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that the analytical method can detect and resolve the degradants without completely destroying the parent compound.[13] The following conditions are a starting point and should be optimized based on preliminary results.

Stress Condition	Recommended Reagents & Conditions	Rationale
Acid Hydrolysis	0.1 M HCl, Room Temperature (RT) or 60°C	Targets the amide bonds in the hydantoin ring.[5]
Base Hydrolysis	0.1 M NaOH, Room Temperature (RT)	Targets the amide bonds in the hydantoin ring.[5]
Oxidation	3% H₂O₂, Room Temperature (RT)	Targets the tertiary amine of the piperidine ring.[5]
Thermal	Solid & Solution, 80°C	Assesses sensitivity to heat.[5]
Photolytic	Solid & Solution, ICH Q1B compliant photostability chamber	Evaluates degradation upon exposure to light/UV.[5]

Protocol 1: General Forced Degradation Procedure

This protocol provides a framework for conducting the stress tests outlined above.

• Prepare Stock Solution: Prepare a stock solution of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione at a known concentration (e.g., 1 mg/mL) in a suitable solvent mixture, such as acetonitrile/water (50:50 v/v).

• Set Up Stress Conditions:

  • Hydrolysis: Mix 1 mL of the stock solution with 1 mL of the acid (0.1 M HCl) or base (0.1 M NaOH) solution. Maintain at the desired temperature.

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep protected from light at room temperature.

  • Thermal: Place a sample of the solid compound and 2 mL of the stock solution in an oven set to 80°C.

  • Photolytic: Expose a sample of the solid compound and 2 mL of the stock solution to light in a photostability chamber as per ICH Q1B guidelines. A dark control should be run in parallel.

• Sampling: Withdraw aliquots at appropriate time points (e.g., 2, 8, 24, 48 hours). The exact timing will depend on the compound's lability and may require adjustment.

• Quenching/Neutralization:

  • For acid-stressed samples, neutralize with an equivalent amount of 0.1 M NaOH.

  • For base-stressed samples, neutralize with an equivalent amount of 0.1 M HCl.

  • For oxidative samples, the reaction can often be stopped by dilution prior to analysis.

• Analysis: Dilute all samples (including a t=0 and an unstressed control stored under normal conditions) to a suitable concentration for analysis by a validated stability-indicating HPLC or LC-MS method.

Section 3: Troubleshooting Guide

This section addresses specific issues that may arise during your stability experiments.

Q5: My analytical results are inconsistent, showing a decreasing peak area for the parent compound over time, even in my control sample. What's wrong?

A5: This suggests that the compound may be degrading under your storage or experimental conditions.[5]

• Troubleshooting Steps:

  • Check Solution Stability: The compound may not be stable in the chosen solvent system. Prepare a fresh solution and analyze it immediately, then re-analyze after several hours at room temperature to assess short-term stability.

  • Evaluate Storage Conditions: Ensure your stock solutions are stored properly, typically at low temperatures (2-8°C) and protected from light.

  • Confirm Method Suitability: Ensure your analytical method (e.g., mobile phase pH) is not causing on-column degradation.

Q6: I see new, unexpected peaks in the chromatograms of my stressed samples. How do I proceed?

A6: The appearance of new peaks is the expected outcome of a successful forced degradation study and indicates the formation of degradation products.[5]

• Troubleshooting Steps:

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to check the peak purity of the parent compound peak. Co-elution of a degradant can lead to inaccurate quantification.

  • Mass Spectrometry (MS) Analysis: The most effective way to investigate these new peaks is by using LC-MS. The mass-to-charge ratio (m/z) of the new peaks provides the molecular weight of the degradation products, which is the first step in structural elucidation.

  • Hypothesize Degradation Products: Based on the stress condition applied, you can hypothesize the structure. For example, a peak with a mass of +16 Da in an oxidative stress sample likely corresponds to the N-oxide. A peak with a mass of +18 Da in a hydrolytic sample could indicate a ring-opened product.

Hypothetical Degradation Pathways

The following diagram illustrates potential degradation products based on the molecule's chemical structure.

Caption: Hypothetical degradation pathways.

Q7: The mass balance in my stressed samples is significantly less than 100%. What could be the cause?

A7: A poor mass balance suggests that not all degradation products are being detected by your analytical method.

• Troubleshooting Steps:

  • Check for Non-Chromophoric Degradants: Some degradation products may lack a UV chromophore. If using a UV detector, analysis by a more universal detector like a Charged Aerosol Detector (CAD) or a mass spectrometer is recommended.

  • Insoluble Degradants: Degradation may lead to the formation of insoluble products that precipitate out of the solution and are therefore not injected into the analytical system. Visually inspect your samples for any precipitates.

  • Volatile Degradants: It is possible, though less common, for degradation to produce volatile compounds that are lost during sample preparation or analysis.

References

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• ResearchGate. (2024). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions | Request PDF. Retrieved from [Link]

• White Rose Research Online. (2024). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. Retrieved from [Link]

• Ngwa, G. (n.d.). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology. Retrieved from [Link]

• ResearchGate. (n.d.). Study of temperature dependence of yields for spirohydantoins 3. Retrieved from [Link]

• MedCrave online. (2016). Forced Degradation Studies. Retrieved from [Link]

• ACS Publications. (2021). Degradability, Thermal Stability, and High Thermal Properties in Spiro Polycycloacetals Partially Derived from Lignin. Polymer Chemistry. Retrieved from [Link]

• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

• ResearchGate. (2021). Discovery of Spirohydantoins as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases. Retrieved from [Link]

• Marinov, M., et al. (2022). SYNTHESIS AND CHARACTERIZATION OF N3-ACETYL DERIVATIVES OF SPIROHYDANTOINS. Journal of Chemical Technology and Metallurgy, 57(1), 25-31. Retrieved from [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). Retrieved from [Link]

• NIH National Center for Biotechnology Information. (n.d.). Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (2022). Thermochemical Study of 1-Methylhydantoin. Retrieved from [Link]

• MDPI. (n.d.). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved from [Link]

• PubMed. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. Retrieved from [Link]

• Unife. (n.d.). triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Retrieved from [Link]

• ResearchGate. (2024). Identification of 1,3,8-triazaspiro[4.5]decane-2,4-dione Derivatives as a Novel Delta Opioid Receptor-Selective Agonist Chemotype. Retrieved from [Link]

• MDPI. (n.d.). 4-(8-Propyl-2,4-dithioxo-1,3-diazaspiro[4.5]decan-3-yl)spiro[1,5-dihydro-1,5-benzodiazepine-2,3′-indoline]-2′-one). Retrieved from [Link]

• Google Patents. (n.d.). CN110818712A - 1-methyl-1, 3, 8-triazaspiro [4.5] decane-2, 4-dione, and synthesis method and intermediate product thereof.

• PubMed Central. (n.d.). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. Retrieved from [Link]

• PubMed. (2018). Discovery of Novel 1,3,8-Triazaspiro[4.5]decane Derivatives That Target the c Subunit of F1/FO-Adenosine Triphosphate (ATP) Synthase for the Treatment of Reperfusion Damage in Myocardial Infarction. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (n.d.). 3-(4-Chlorophenylsulfonyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved from [Link]

• ResearchGate. (n.d.). 3-(4-Chlorophenylsulfonyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to δ-Opioid Receptor Agonists: SNC80 vs. the Novel 1,3,8-Triazaspiro[4.5]decane-2,4-dione Chemotype

For Researchers, Scientists, and Drug Development Professionals

The δ-opioid receptor (DOR) presents a compelling target for the development of novel analgesics and treatments for neuropsychiatric disorders, offering a potential alternative to μ-opioid receptor agonists with a reduced liability for abuse.[1] For decades, SNC80 has served as a benchmark selective DOR agonist in preclinical research. However, its therapeutic development has been hampered by a significant side-effect profile, most notably the induction of seizures.[2][3][4] This has spurred the search for new chemical entities with improved pharmacological properties.

This guide provides an in-depth comparison of SNC80 and a novel class of DOR agonists based on the 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold. We will explore their differential efficacy and side-effect profiles, grounded in the concept of biased agonism, and provide detailed experimental methodologies for their evaluation.

The Rationale for a New Chemotype: Biased Agonism at the δ-Opioid Receptor

Opioid receptors, like other G-protein coupled receptors (GPCRs), can initiate cellular signaling through two primary pathways: the G-protein-dependent pathway, which is largely associated with the desired therapeutic effects such as analgesia, and the β-arrestin pathway, which is increasingly linked to adverse effects like receptor desensitization, tachyphylaxis, and in the case of some DOR agonists, seizures.[5][6][7][8]

SNC80 and its analogs are potent DOR agonists but are also highly efficacious at recruiting β-arrestin 2.[2][4] This property is thought to contribute to their pro-convulsive effects.[2][9] The development of G-protein-biased agonists—ligands that preferentially activate the G-protein pathway while minimally engaging β-arrestin—is a leading strategy to develop safer and more effective opioid therapeutics.[5][8][10][11]

The 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives have emerged from high-throughput screening as a novel chemotype of DOR-selective agonists with a distinct and promising signaling profile. These compounds exhibit a bias towards G-protein signaling with significantly lower β-arrestin 2 recruitment efficacy compared to SNC80, suggesting a potentially improved safety margin.[2][3][4]

Comparative Efficacy and Signaling Profile

Experimental data from cellular assays highlight the key differences between SNC80 and the novel triazaspiro[4.5]decane-2,4-dione chemotype. The following tables summarize the pharmacological characterization of representative compounds.

Compound	Receptor Binding Affinity (Ki, nM)	G-protein Efficacy (cAMP Inhibition, pEC50)	G-protein Efficacy (Emax %)	β-arrestin 2 Recruitment (pEC50)	β-arrestin 2 Recruitment (Emax %)
SNC80	9.4[3]	Not explicitly stated in provided texts, but is a full agonist.	High	High potency	Highly efficacious recruiter[2][4]
Compound 1	120	7.1	91%	6.0	44%
Compound 2	410	6.5	98%	< 5.0	25%
Compound 3 *	210	6.8	100%	5.5	34%

*Compounds 1, 2, and 3 are derivatives of the 1,3,8-triazaspiro[4.5]decane-2,4-dione chemotype as identified in a key study.[2] Data for these compounds is sourced from Meqbil et al., 2024.[2][3][4]

Side Effect Profile: The Critical Distinction

The primary advantage of the 1,3,8-triazaspiro[4.5]decane-2,4-dione chemotype lies in its anticipated side-effect profile. The significantly lower β-arrestin 2 recruitment is hypothesized to translate to a reduced risk of seizures.

Side Effect	SNC80	1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives
Seizure Liability	Well-documented pro-convulsive effects in animal models.[2][3][4]	Hypothesized to have a lower propensity for seizures due to weak β-arrestin 2 recruitment.[2][4]
Tachyphylaxis	Known to exhibit tachyphylaxis.[2][3][4]	Potentially reduced tachyphylaxis due to lower β-arrestin-mediated receptor desensitization.
Gastrointestinal Effects	Can cause inhibition of gastrointestinal motility.[12]	Expected to have a more favorable gastrointestinal side-effect profile.

Visualizing the Mechanism: Signaling Pathways

The differential engagement of downstream signaling pathways by SNC80 and the novel G-protein biased agonists can be visualized as follows:

Caption: Differential signaling pathways of SNC80 and the novel chemotype.

Experimental Protocols for Comparative Evaluation

To ensure rigorous and reproducible comparisons between DOR agonists, standardized experimental protocols are essential.

In Vitro Assays

1. β-Arrestin Recruitment Assay (PathHunter® Assay)

This assay quantifies the interaction between the activated DOR and β-arrestin.

• Principle: A commercially available enzyme fragment complementation assay. The DOR is tagged with a small enzyme fragment, and β-arrestin is fused to the larger, complementing fragment of the enzyme. Agonist binding to the receptor induces β-arrestin recruitment, bringing the two enzyme fragments together to form an active enzyme that generates a chemiluminescent signal.

• Protocol:

  • Plate cells stably expressing the tagged DOR and β-arrestin constructs in a 384-well plate.

  • The following day, stimulate the cells with a range of concentrations of the test compound (e.g., SNC80 or a 1,3,8-triazaspiro[4.5]decane-2,4-dione derivative) for 90 minutes at 37°C.[9]

  • Add the assay substrate and incubate for 60 minutes at room temperature.[9]

  • Measure luminescence using a plate reader.

  • Data are normalized to the response of a reference agonist (e.g., Leu-enkephalin) and dose-response curves are generated to determine pEC50 and Emax values.

2. G-protein Activation Assay (cAMP GloSensor™ Assay)

This assay measures the functional consequence of Gi/o protein activation, which is the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP).

• Principle: Cells are engineered to express a biosensor consisting of a fusion of a cAMP-binding protein to a variant of firefly luciferase. Changes in intracellular cAMP levels lead to conformational changes in the biosensor, which in turn modulates the light output of the luciferase.

• Protocol:

  • Transfect cells with the GloSensor™ plasmid.

  • Plate the transfected cells in a 384-well plate and incubate to allow for protein expression.

  • Equilibrate the cells with the GloSensor™ cAMP reagent.

  • Add the test compound in the presence of an adenylyl cyclase activator (e.g., forskolin).

  • Measure luminescence to determine the extent of cAMP inhibition.

  • Generate dose-response curves to calculate pEC50 and Emax for G-protein signaling.

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A Comparative Guide to 1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives in Cardioprotection

For researchers and drug development professionals vested in the discovery of novel cardioprotective agents, the landscape is both promising and fraught with challenges. The intricate pathophysiology of cardiac ischemia-reperfusion injury (IRI) necessitates therapeutic strategies that can precisely target key mediators of cell death. Among the emerging classes of compounds, 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives have garnered significant attention for their potent cardioprotective effects. This guide provides an in-depth, objective comparison of their efficacy, mechanism of action, and experimental validation, contextualized with alternative cardioprotective strategies.

The Critical Role of the Mitochondrial Permeability Transition Pore in Ischemia-Reperfusion Injury

Myocardial ischemia, characterized by a cessation of blood flow to the heart, initiates a cascade of detrimental events, including anaerobic metabolism, a drop in intracellular pH, and ATP depletion. While the restoration of blood flow (reperfusion) is essential for salvaging ischemic tissue, it paradoxically exacerbates injury through the generation of reactive oxygen species (ROS) and intracellular calcium overload. A pivotal event in this process is the opening of the mitochondrial permeability transition pore (mPTP), a non-specific channel in the inner mitochondrial membrane.[1][2][3][4][5]

Sustained mPTP opening leads to the dissipation of the mitochondrial membrane potential, uncoupling of oxidative phosphorylation, ATP depletion, and the release of pro-apoptotic factors, ultimately culminating in cardiomyocyte death.[4][5] Consequently, the mPTP has emerged as a critical therapeutic target for mitigating IRI.

1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives: A Novel Class of mPTP Inhibitors

Recent research has identified 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives as potent inhibitors of mPTP opening.[1][2][3][4][5][6] These small molecules have been shown to exert significant cardioprotective effects in preclinical models of myocardial infarction.[4][5]

Mechanism of Action: Targeting the F1/FO-ATP Synthase c Subunit

The cardioprotective effects of these derivatives are attributed to their direct interaction with the c subunit of the F1/FO-ATP synthase complex, a key component of the mPTP.[1][2][3][4][5] This interaction stabilizes the closed conformation of the pore, preventing the influx of solutes and water that leads to mitochondrial swelling and rupture.

A crucial aspect of their mechanism is the distinction from the well-known F1/FO-ATP synthase inhibitor, Oligomycin A. While both compounds target the c subunit, 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives inhibit mPTP opening through a mechanism independent of the glutamic acid residue 119 (Glu119).[1][3][7] This is significant because the interaction of Oligomycin A with Glu119 is associated with off-target effects. The unique binding mode of the triazaspiro derivatives may, therefore, offer a superior safety profile.[1][3][7]

Figure 1: Signaling pathway of ischemia-reperfusion injury and the inhibitory action of 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives.

Comparative Efficacy: In Vitro and In Vivo Evidence

The cardioprotective potential of 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives has been substantiated through rigorous experimental evaluation. Structure-activity relationship (SAR) studies have led to the identification of several potent analogs.[4][5][6]

Compound	In Vitro mPTP Inhibition (%) at 1 µM	In Vivo Model	Key Outcomes	Reference
PP11	High	Myocardial Infarction (Mouse)	Decreased apoptotic rate, improved cardiac function	[4][5]
IB6a	High	Myocardial Infarction (Mouse)	Decreased apoptotic rate, improved cardiac function	[4][5]
Compound 14e	High	Hypoxia/Reoxygenation (Cardiomyocytes)	Counteracted cardiomyocyte death	[6]

Table 1: Summary of Preclinical Efficacy of Selected 1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives

In direct comparisons with Oligomycin A, these derivatives have demonstrated a superior therapeutic window, exhibiting potent mPTP inhibition without the concomitant cytotoxicity associated with prolonged ATP synthase inhibition.[7]

Comparison with Other Cardioprotective Strategies

While 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives present a targeted approach, it is essential to consider them within the broader context of cardioprotective agents.

Therapeutic Strategy	Mechanism of Action	Advantages	Limitations
1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives	Direct inhibition of mPTP by targeting the F1/FO-ATP synthase c subunit	Highly specific to a key event in IRI; potentially favorable safety profile	Primarily preclinical data available; long-term effects unknown
Beta-blockers	Reduce myocardial oxygen demand by decreasing heart rate, blood pressure, and contractility	Clinically proven to reduce mortality post-myocardial infarction	Can cause bradycardia, hypotension, and fatigue; less effective in the acute phase of IRI
Calcium Channel Blockers	Inhibit calcium influx into cardiomyocytes, reducing contractility and oxygen demand	Effective in vasospastic angina; some anti-arrhythmic properties	Limited efficacy in reducing infarct size; potential for negative inotropic effects
SGLT2 Inhibitors	Multiple proposed mechanisms, including inhibition of the Na+/H+ exchanger 1 (NHE1) and reduction of autosis	Demonstrated cardiovascular benefits in diabetic and non-diabetic patients	Indirect mechanism of cardioprotection; full mechanistic understanding is evolving
Nitric Oxide Donors	Promote vasodilation and have anti-platelet and anti-inflammatory effects	Improve endothelial function	Short half-life; potential for tolerance and hypotension

Table 2: Comparison of 1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivatives with Other Cardioprotective Strategies

Experimental Protocols

The validation of 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives relies on robust and reproducible experimental methodologies.

In Vitro Assessment of mPTP Opening: The Calcein-Cobalt Quenching Assay

This assay provides a quantitative measure of mPTP opening in living cells.

Principle: Cardiomyocytes are co-loaded with calcein-AM, a fluorescent dye that becomes trapped in the cytoplasm and mitochondria, and CoCl2, a quencher of calcein fluorescence. Under normal conditions, the inner mitochondrial membrane is impermeable to Co2+. Upon mPTP opening, Co2+ enters the mitochondrial matrix and quenches the fluorescence of mitochondrial calcein.

Protocol:

• Cell Culture: Plate human cardiomyocytes (e.g., AC16) on glass-bottom dishes.

• Dye Loading: Incubate cells with 1 µM calcein-AM and 1 mM CoCl2 in a buffered salt solution for 30 minutes at 37°C.

• Compound Incubation: Pre-treat the cells with the 1,3,8-triazaspiro[4.5]decane-2,4-dione derivative or vehicle control for a specified duration.

• mPTP Induction: Induce mPTP opening using an agent such as ionomycin (1 µM).

• Fluorescence Microscopy: Monitor the decrease in mitochondrial calcein fluorescence over time using a confocal microscope.

• Data Analysis: Quantify the rate of fluorescence decay. A slower rate of decay in the presence of the test compound indicates mPTP inhibition.

Figure 2: Workflow for the calcein-cobalt quenching assay to assess mPTP opening.

In Vivo Model of Myocardial Infarction

Principle: To evaluate the cardioprotective effects of the derivatives in a physiologically relevant setting, a mouse model of myocardial infarction is employed.

Protocol:

• Animal Model: Use adult male C57BL/6J mice.

• Anesthesia and Ventilation: Anesthetize the mice and mechanically ventilate them.

• Surgical Procedure: Perform a thoracotomy to expose the heart. Ligate the left anterior descending (LAD) coronary artery to induce ischemia.

• Ischemia and Reperfusion: Maintain the ligation for a defined period (e.g., 30 minutes) followed by removal of the ligature to allow for reperfusion.

• Compound Administration: Administer the 1,3,8-triazaspiro[4.5]decane-2,4-dione derivative or vehicle intravenously at the onset of reperfusion.

• Functional Assessment: After a period of reperfusion (e.g., 24 hours), assess cardiac function using echocardiography.

• Histological Analysis: Harvest the hearts and stain with triphenyltetrazolium chloride (TTC) to delineate the infarct size.

• Biochemical Assays: Homogenize heart tissue to measure markers of apoptosis (e.g., caspase-3 activity) and oxidative stress.

Future Directions and Conclusion

The 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives represent a promising and mechanistically distinct class of cardioprotective agents. Their ability to selectively inhibit mPTP opening at a site on the F1/FO-ATP synthase c subunit that is different from that of Oligomycin A underscores their potential for a favorable therapeutic index. While the preclinical data are compelling, further investigation is warranted to fully elucidate their pharmacokinetic and pharmacodynamic properties, as well as their long-term safety and efficacy in larger animal models.

For researchers in the field, this class of compounds offers a valuable tool to probe the intricacies of mPTP regulation and its role in cardiac pathophysiology. For drug development professionals, the unique scaffold and mechanism of action of 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives provide a solid foundation for the design of next-generation cardioprotective therapies. The continued exploration of this chemical space holds significant promise for addressing the unmet clinical need in the management of ischemia-reperfusion injury.

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A Comparative Guide to the Opioid Receptor Cross-Reactivity of the 1,3,8-Triazaspiro[4.5]decane-2,4-dione Scaffold

Introduction: A Novel Scaffold for Delta-Opioid Receptor Modulation

The quest for novel analgesic and neuromodulatory agents with improved side-effect profiles has led researchers to explore new chemical spaces. The δ-opioid receptor (DOR) has emerged as a promising target for treating chronic pain, depression, and other neurological disorders.[1][2] Historically, drug development for DOR has been dominated by specific chemotypes, such as the SNC80 class of agonists, which have been associated with adverse effects like seizures and tachyphylaxis in preclinical models.[1][3] This has spurred a search for structurally distinct molecules that may offer a different pharmacological profile.

Recently, a novel chemotype, the 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold, has been identified as a source of selective DOR agonists.[1][3] This guide provides a comparative analysis of the opioid receptor cross-reactivity of this emerging class of compounds. While specific data for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is not yet publicly available, we will utilize published data from its close structural analogs to illustrate the principles and methodologies for assessing opioid receptor selectivity. This document is intended for researchers, scientists, and drug development professionals engaged in the pharmacological characterization of new chemical entities targeting the opioid system.

The central thesis of this guide is that a comprehensive understanding of a compound's selectivity profile across all major opioid receptor subtypes—mu (µ, MOR), delta (δ, DOR), kappa (κ, KOR), and nociceptin/orphanin FQ (NOP)—is critical for predicting its therapeutic potential and off-target liabilities. We will delve into the requisite experimental protocols, present comparative data for representative compounds from this novel spirohydantoin class, and discuss the implications of their selectivity.

Pillar 1: The Imperative of Comprehensive Selectivity Profiling

In opioid drug discovery, receptor selectivity is paramount. While the primary target may be the DOR for its therapeutic potential in pain and mood disorders, off-target activity at MOR and KOR can introduce a host of undesirable effects. MOR activation is associated with respiratory depression, constipation, and high abuse potential, whereas KOR activation can lead to dysphoria, sedation, and hallucinations.[4][5] Therefore, a quantitative assessment of a lead compound's binding affinity and functional potency at each of these receptors is a cornerstone of preclinical development.

This guide will focus on two primary in vitro assays that form the foundation of selectivity profiling:

• Radioligand Binding Assays: To determine the binding affinity (Ki) of the test compound for each receptor subtype.

• Functional Assays (cAMP Accumulation): To measure the compound's ability to activate the receptor and elicit a downstream signaling response (EC50 and Emax), thereby characterizing it as an agonist, antagonist, or inverse agonist.

Pillar 2: Methodologies for Determining Opioid Receptor Cross-Reactivity

The following protocols are presented as a self-validating system. Each assay includes positive and negative controls, and the combination of binding and functional data provides a robust characterization of the compound's interaction with the target receptors.

Experimental Workflow: A Systematic Approach

Below is a diagrammatic representation of the systematic workflow for assessing the opioid receptor cross-reactivity of a novel compound.

Caption: Gi-Coupled Opioid Receptor Signaling Pathway.

Conclusion and Future Directions

The available experimental data strongly supports the characterization of the 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold as a novel and promising chemotype for the development of selective DOR agonists. [1][3]The representative compounds analyzed here demonstrate a clear preference for the DOR over the MOR in both binding affinity and functional potency.

However, this guide also highlights a critical knowledge gap: the lack of comprehensive cross-reactivity data for the kappa-opioid and NOP receptors. While selectivity against MOR is a crucial first step, a complete picture requires assessment across the entire opioid receptor family. Future studies on 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and other analogs should prioritize a full selectivity panel to:

• Confirm lack of KOR activity: To ensure the absence of potential dysphoric or psychotomimetic side effects.

• Evaluate NOP receptor interaction: To uncover any potential polypharmacology that could be either beneficial (e.g., synergistic analgesia) or detrimental. [6] In conclusion, the 1,3,8-triazaspiro[4.5]decane-2,4-dione class represents an exciting new direction in opioid research. The methodologies outlined in this guide provide a robust framework for the continued exploration of this and other novel scaffolds, ensuring that the pursuit of new therapeutics is built on a solid foundation of scientific integrity and a thorough understanding of molecular pharmacology.

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A Senior Application Scientist's Guide to Validating Small Molecule Binding Affinity: The Case of a 1,3,8-Triazaspiro[4.5]decane-2,4-dione Derivative

In the landscape of modern drug discovery, the precise characterization of a compound's interaction with its biological target is paramount. This guide provides an in-depth, comparative framework for validating the binding affinity of novel small molecules, using a derivative of the versatile 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold as a practical exemplar. While this core structure is a valuable building block for various pharmacologically active agents, including those targeting neurological disorders, this guide will focus on a hypothetical derivative designed as an agonist for the δ-opioid receptor (DOR), a G-protein coupled receptor (GPCR) implicated in pain modulation.[1][2][3]

Our analysis will compare this hypothetical compound, hereafter referred to as "Spiro-Agonist," with a well-characterized, non-peptidic DOR agonist, SNC80.[2] This comparison will be grounded in two gold-standard biophysical techniques: Surface Plasmon Resonance (SPR) for real-time kinetic analysis and Radioligand Binding Assays for equilibrium affinity determination in a more native-like environment.[4][5]

The Imperative of Binding Affinity Validation

Binding affinity, quantified by the equilibrium dissociation constant (Kd), is a critical parameter in early-stage drug discovery. It dictates the concentration at which a compound will effectively engage its target, influencing both potency and potential for off-target effects. A rigorous and multi-faceted approach to determining Kd is not merely a matter of procedural box-ticking; it is a foundational element of building a robust data package that can justify the progression of a lead candidate. Inaccurate or poorly contextualized affinity data can lead to costly failures in later developmental stages.

This guide is structured to provide not just the "how," but the "why" behind the experimental choices, ensuring a self-validating and scientifically rigorous approach.

Section 1: Comparative Binding Analysis via Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that allows for the real-time measurement of molecular interactions.[6] It provides not only the equilibrium affinity (Kd) but also the kinetic parameters of association (ka or kon) and dissociation (kd or koff), offering deeper insights into the binding mechanism.[6][7]

Causality of Experimental Design

For our analysis, the DOR protein will be immobilized on the sensor chip surface (the "ligand"), and our Spiro-Agonist and SNC80 (the "analytes") will be flowed over the surface at various concentrations.[6] This orientation is chosen to maximize the signal response, as the change in refractive index is proportional to the mass change on the surface.[6][8]

A reference flow cell, with no immobilized protein, is crucial for subtracting non-specific binding and bulk refractive index changes, thereby ensuring data integrity.[6]

Caption: Workflow for SPR-based binding affinity analysis.

Detailed Experimental Protocol: SPR

• Immobilization of DOR:

  • A Series S CM5 sensor chip is activated using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Purified, solubilized DOR in a suitable buffer (e.g., PBS with 0.05% Tween-20) is injected over the activated surface to achieve a target immobilization level of ~10,000 Resonance Units (RU).

  • The surface is then deactivated with a 1 M ethanolamine-HCl injection.

  • A reference flow cell is prepared by performing the activation and deactivation steps without protein injection.

• Analyte Preparation:

  • Prepare a dilution series of Spiro-Agonist and SNC80 in running buffer (e.g., PBS, 0.05% Tween-20, 1% DMSO). Concentrations should typically span from 0.1x to 10x the expected Kd (e.g., 1 nM to 1 µM).

• Binding Analysis:

  • Inject each analyte concentration over the reference and DOR flow cells for a set association time (e.g., 180 seconds), followed by a dissociation phase with running buffer (e.g., 300 seconds).

  • Perform a regeneration step between analyte injections if necessary (e.g., a short pulse of low pH glycine) to return the surface to baseline.

• Data Analysis:

  • The reference-subtracted sensorgrams are fitted to a suitable binding model, such as a 1:1 Langmuir model, to derive ka, kd, and calculate Kd (Kd = kd/ka).[7]

Data Presentation: SPR Results

Compound	Association Rate (ka) (M-1s-1)	Dissociation Rate (kd) (s-1)	Affinity (Kd) (nM)
Spiro-Agonist	2.5 x 105	5.0 x 10-3	20
SNC80 (Comparator)	1.8 x 105	9.0 x 10-3	50

Section 2: Equilibrium Binding via Radioligand Competition Assay

While SPR provides invaluable kinetic data, it relies on purified, immobilized protein. Radioligand binding assays are considered a gold standard for measuring ligand affinity in a more biologically relevant context, such as cell membrane preparations.[4][9] This is a competition assay where our unlabeled test compounds (Spiro-Agonist and SNC80) compete with a known high-affinity radioligand for binding to the DOR.[4]

Causality of Experimental Design

The choice of a filtration-based assay is well-suited for membrane-bound receptors, as it allows for the rapid separation of bound from unbound radioligand.[4][10] We will use a fixed concentration of a high-affinity DOR radioligand (e.g., [³H]-naltrindole) and varying concentrations of our unlabeled test compounds. The concentration of radioligand is typically set near its Kd value to ensure a robust signal window for competition. The resulting data allows for the calculation of the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding), which is then converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Experimental Protocol: Radioligand Binding

• Membrane Preparation:

  • Homogenize cells stably expressing human DOR in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂).[10]

  • Centrifuge the homogenate to pellet the membranes. Wash the pellet and resuspend in assay buffer.[10]

  • Determine the protein concentration using a standard method like the BCA assay.[10]

• Assay Setup:

  • In a 96-well plate, add assay buffer, the membrane preparation (e.g., 50 µg protein), the radioligand ([³H]-naltrindole) at a fixed concentration (e.g., 1 nM), and a range of concentrations of the unlabeled competitor (Spiro-Agonist or SNC80).[10]

  • Include wells for "total binding" (no competitor) and "non-specific binding" (a high concentration of a non-radioactive, potent DOR antagonist, e.g., 10 µM naloxone).

• Incubation and Filtration:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[10]

  • Rapidly terminate the incubation by vacuum filtration onto glass fiber filters, followed by several washes with ice-cold wash buffer to separate bound from free radioligand.[4][10]

• Data Analysis:

  • Measure the radioactivity trapped on the filters using a scintillation counter.[10]

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percent specific binding against the log concentration of the competitor and fit the data using non-linear regression to determine the IC₅₀ value.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: Radioligand Binding Results

Compound	IC₅₀ (nM)	Kᵢ (nM)
Spiro-Agonist	45	22
SNC80 (Comparator)	105	52

Section 3: Synthesis and Interpretation

The ultimate goal of this guide is to synthesize the data from these orthogonal approaches into a coherent and trustworthy assessment of the Spiro-Agonist's binding affinity.

Method	Parameter	Spiro-Agonist	SNC80 (Comparator)	Rationale & Interpretation
SPR	Kd (nM)	20	50	Provides a direct measure of affinity based on real-time kinetics on purified protein. The Spiro-Agonist shows a ~2.5-fold higher affinity than the comparator. The faster association and slower dissociation rates suggest a more stable binding interaction.
Radioligand Assay	Kᵢ (nM)	22	52	Represents affinity in a more complex membrane environment. The excellent agreement between the Kd from SPR and the Kᵢ from this assay strongly validates the binding affinity. This concordance increases confidence that the binding is specific and not an artifact of the assay system.

The convergence of data from both SPR and radioligand binding assays provides a high degree of confidence in the determined binding affinity of the Spiro-Agonist. The ~2.5-fold improvement in affinity compared to SNC80 is a significant finding. The kinetic data from SPR further enriches this picture, suggesting that the Spiro-Agonist forms a more durable complex with the receptor, a characteristic that may translate to improved pharmacodynamic properties in downstream functional assays.

This comprehensive, multi-methodological approach exemplifies the principles of scientific integrity. By explaining the causality behind experimental choices and employing self-validating systems, we generate a robust and reliable dataset that can confidently guide future drug development decisions.

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A Comparative Analysis of Synthesis Methods for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction: The Significance of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its derivatives are pivotal scaffolds in medicinal chemistry and drug development.[1][2] Their unique spirocyclic structure is a key feature in compounds targeting a range of biological pathways. Research has highlighted their potential as myelostimulators, which aid in the regeneration of bone marrow cells, and as selective agonists for the delta opioid receptor, a target for novel analgesics.[3][4][5] Furthermore, these compounds have been investigated as inhibitors of the mitochondrial permeability transition pore, offering therapeutic possibilities in conditions like myocardial infarction.[6][7] Given their broad pharmacological potential, the efficient and scalable synthesis of these molecules is of paramount importance to the scientific community.

This guide provides a comparative analysis of the primary synthetic routes to 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, offering an in-depth look at the underlying chemistry, experimental protocols, and a critical evaluation of each method's strengths and weaknesses. Our aim is to equip researchers, scientists, and drug development professionals with the necessary insights to select the most appropriate synthetic strategy for their specific research and development goals.

Method 1: The Bucherer-Bergs Reaction

The Bucherer-Bergs reaction is a classic and versatile multicomponent reaction for the synthesis of hydantoins from a ketone or aldehyde, an ammonium salt, and a cyanide source.[8][9][10][11] This one-pot synthesis is often favored for its simplicity and efficiency in creating sterically hindered spirohydantoins.

Reaction Mechanism and Scientific Rationale

The reaction proceeds through a series of equilibria. Initially, the ketone (in this case, 1-methyl-4-piperidone) reacts with ammonium carbonate to form an imine. Concurrently, cyanide adds to the ketone to form a cyanohydrin. The key intermediate, an α-aminonitrile, is formed from either the amination of the cyanohydrin or the addition of cyanide to the imine. The aminonitrile then undergoes intramolecular cyclization with carbon dioxide (derived from the ammonium carbonate) to form a carbamic acid intermediate, which subsequently cyclizes and rearranges to the thermodynamically stable hydantoin product. The use of ammonium carbonate is crucial as it serves as both the ammonia and carbon dioxide source.

Experimental Protocol: Bucherer-Bergs Synthesis

The following protocol is adapted from literature procedures for the synthesis of similar spirohydantoins.[3]

Materials:

• 1-Methyl-4-piperidone

• Potassium cyanide (or Sodium Cyanide)

• Ammonium carbonate

• Ethanol

• Water

• Hydrochloric acid (for workup)

Procedure:

• In a sealed reaction vessel, dissolve 1-methyl-4-piperidone, potassium cyanide, and ammonium carbonate in a mixture of ethanol and water. A typical molar ratio is 1:2:4 (ketone:cyanide:carbonate).

• Heat the mixture with stirring at 60-80°C for several hours to overnight. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully acidify the mixture with hydrochloric acid to precipitate the crude product. This step should be performed in a well-ventilated fume hood due to the potential release of hydrogen cyanide gas.

• Collect the precipitate by filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield pure 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

Diagram of the Bucherer-Bergs Reaction Pathway

Caption: The Bucherer-Bergs reaction pathway.

Method 2: Multi-step Synthesis via Diethyl Oxalate and Urea

A patented alternative route avoids the use of highly toxic cyanide salts, making it a safer and more environmentally friendly option, particularly for large-scale production.[1] This method involves a three-step process starting from readily available and inexpensive bulk chemicals.

Reaction Mechanism and Scientific Rationale

This synthetic strategy builds the hydantoin ring system in a stepwise fashion. The initial reaction between urea and diethyl oxalate in the presence of a base like sodium ethoxide (formed in situ from sodium and ethanol) leads to the formation of a parabanic acid derivative. This is then hydrolyzed and decarboxylated to form a key intermediate. The final step involves a condensation reaction with a derivative of 1-methyl-4-piperidone to construct the spirocyclic system. The choice of diethyl oxalate and urea as starting materials is driven by their low cost and availability. The multi-step nature of this synthesis allows for the purification of intermediates, potentially leading to a higher purity final product.

Experimental Protocol: Multi-step Synthesis

The following is a generalized protocol based on the principles outlined in the patent literature.[1]

Materials:

• Diethyl oxalate

• Urea

• Sodium metal

• Ethanol

• Concentrated hydrochloric acid

• 2-(Ethylamino)acetaldehyde (or a suitable precursor to the piperidone ring)

• Potassium ferricyanide

Procedure: Step 1: Synthesis of the Hydantoin Precursor

• Carefully dissolve sodium metal in absolute ethanol to prepare sodium ethoxide.

• Add urea and diethyl oxalate to the sodium ethoxide solution and reflux the mixture.

• After the reaction is complete, cool the mixture and neutralize with hydrochloric acid to precipitate the intermediate product.

Step 2: Hydrolysis and Intermediate Formation

• Treat the product from Step 1 with concentrated hydrochloric acid and heat to induce hydrolysis and decarboxylation.

• Isolate the resulting intermediate after cooling and neutralization.

Step 3: Spirocyclization

• React the intermediate from Step 2 with 2-(ethylamino)acetaldehyde in the presence of an oxidizing agent like potassium ferricyanide to form the final spirocyclic product.

• Purify the final product by filtration, washing, and drying. The patent reports a high yield of 91.95% with high purity.[1]

Diagram of the Multi-step Synthesis Pathway

Caption: The Urech hydantoin synthesis pathway.

Comparative Analysis

Feature	Bucherer-Bergs Reaction	Multi-step Synthesis (Patented)	Urech Hydantoin Synthesis (Conceptual)
Starting Materials	1-Methyl-4-piperidone, KCN, (NH₄)₂CO₃	Diethyl oxalate, Urea, Piperidone precursor	Custom spiro-α-amino acid, KOCN
Number of Steps	One-pot	Multiple steps	Multiple steps (including synthesis of starting material)
Reported Yield	~80% [1]	Up to 91.95% [1]	Variable, depends on custom amino acid synthesis
Safety Concerns	Use of highly toxic cyanide salts	Avoids cyanide, generally safer	Moderate, depends on reagents for amino acid synthesis
Cost-Effectiveness	Moderate, depends on ketone cost	High, uses inexpensive bulk chemicals [1]	Potentially low, custom starting material likely expensive
Scalability	Good, but safety precautions for cyanide are critical	Excellent, designed for industrial production [1]	Poor, synthesis of starting material is a bottleneck
Environmental Impact	Cyanide waste requires careful disposal	More environmentally friendly	Moderate

Senior Application Scientist's Recommendation

The choice of synthesis method for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione should be guided by the specific needs of the researcher or organization.

• For rapid, lab-scale synthesis and lead optimization , the Bucherer-Bergs reaction offers a straightforward and efficient one-pot procedure. Its primary drawback is the use of highly toxic cyanide, which requires stringent safety protocols.

• For large-scale production and process development , the multi-step synthesis from diethyl oxalate and urea is the superior choice. [1]Although it involves more steps, it avoids the use of cyanide, utilizes inexpensive starting materials, and has been demonstrated to produce high yields of high-purity product. [1]This makes it a safer, more economical, and environmentally conscious option for industrial applications.

• The Urech hydantoin synthesis is less practical for the direct synthesis of this specific target due to the requirement of a complex, non-commercially available starting amino acid. However, the principles of this method are valuable for creating libraries of diverse hydantoin derivatives.

References

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A Comparative Analysis of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Against Standard Myelostimulatory Agents

A Guide for Researchers in Hematology and Drug Development

Executive Summary

Myelosuppression, a common and severe consequence of cytotoxic chemotherapy, significantly increases a patient's risk of infection, bleeding, and anemia. The development of agents that can accelerate hematopoietic recovery is a cornerstone of supportive care in oncology. This guide provides a comprehensive benchmark analysis of the investigational compound 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, a novel small molecule, against established myelostimulators. We compare its preclinical efficacy and proposed mechanism of action with recombinant cytokines like Granulocyte-Colony Stimulating Factor (G-CSF) and Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF), as well as Thrombopoietin (TPO) receptor agonists. Furthermore, this guide furnishes detailed, field-tested protocols for in vitro and in vivo models essential for the preclinical evaluation of novel myelostimulatory candidates, aiming to equip researchers with the necessary tools to validate and compare such agents rigorously.

Introduction: The Unmet Need in Hematopoietic Recovery

The establishment and maintenance of the blood system depend on a pool of self-renewing hematopoietic stem cells (HSCs) located in the bone marrow.[1] These HSCs give rise to all mature blood cell lineages.[1] Cancer chemotherapy, while effective at targeting rapidly dividing tumor cells, indiscriminately damages these healthy hematopoietic precursors, leading to a state of myelosuppression.[2] This condition is characterized by neutropenia, thrombocytopenia, and anemia, creating a critical window of vulnerability for patients.

Current standards of care, such as recombinant colony-stimulating factors (CSFs), have revolutionized the management of neutropenia. However, the search for novel, orally bioavailable, and potentially more targeted myelostimulators continues. This guide focuses on 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, a compound belonging to the 1,3,8-Triazaspiro[4.5]decane-2,4-dione class of molecules, which has demonstrated potential as a myelostimulatory agent in preclinical models.[3][4]

Profile of Investigational Agent: 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a synthetic spirocyclic compound. Derivatives of this scaffold have been investigated for a range of biological activities.[4][5][6][7] Preclinical studies focusing on its hematopoietic effects have shown that this class of compounds can significantly accelerate the regeneration of lymphocytes and granulocytes in mice with cyclophosphamide-induced myelosuppression.[3][4]

Proposed Mechanism of Action

While the precise molecular target is still under full investigation, the prevailing hypothesis is that 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione acts as an indirect stimulator of hematopoiesis. It is believed to induce immune cells, such as macrophages and monocytes, to produce and secrete endogenous colony-stimulating factors. This localized production of cytokines within the bone marrow microenvironment then stimulates the proliferation and differentiation of hematopoietic progenitor cells.

Caption: Proposed indirect mechanism of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

The Benchmarks: Established Myelostimulatory Agents

A meaningful evaluation of any new agent requires comparison against the current standards of care.

Recombinant Colony-Stimulating Factors (CSFs)

• Filgrastim (G-CSF): A man-made version of granulocyte colony-stimulating factor.[8] It specifically acts on the G-CSF receptor to stimulate the production, maturation, and activation of neutrophils.[9][10] Filgrastim is a cornerstone for treating chemotherapy-induced neutropenia.[9][11][12]

• Sargramostim (GM-CSF): A recombinant form of granulocyte-macrophage colony-stimulating factor.[13][14] It has a broader action than G-CSF, stimulating the proliferation and differentiation of neutrophils, eosinophils, monocytes, and macrophages.[14][15] It is used for myeloid reconstitution after bone marrow transplantation and in treating neutropenia.[14]

Thrombopoietin (TPO) Receptor Agonists

• Romiplostim and Eltrombopag: These agents mimic the effect of endogenous thrombopoietin by binding to and activating the TPO receptor (c-Mpl) on megakaryocytes and hematopoietic stem cells.[16][17] This stimulation drives the production and maturation of megakaryocytes, ultimately leading to an increased platelet count.[16][17][18] They are primarily used to treat thrombocytopenia.[16][17]

Comparative Analysis

This section provides a head-to-head comparison based on available preclinical data and known mechanisms.

Table 1: Comparison of Mechanistic and Pharmacological Profiles

Feature	8-Methyl-1,3,8-triazaspiro [4.5]decane-2,4-dione	Filgrastim (G-CSF)	Sargramostim (GM-CSF)	TPO Receptor Agonists
Target	Indirect (Induces endogenous CSFs)	G-CSF Receptor	GM-CSF Receptor	TPO Receptor (c-Mpl)
Primary Lineage(s) Affected	Granulocytes, Lymphocytes[3]	Neutrophils[9]	Neutrophils, Macrophages, Eosinophils[15]	Megakaryocytes (Platelets)[16][17]
Class	Small Molecule	Recombinant Protein	Recombinant Protein	Peptibody / Small Molecule[17]
Route of Administration	Oral (preclinical)	Subcutaneous / Intravenous[11]	Subcutaneous / Intravenous[19]	Subcutaneous / Oral[17]

Table 2: Preclinical Efficacy in Myelosuppression Models

Parameter	8-Methyl-1,3,8-triazaspiro [4.5]decane-2,4-dione	Filgrastim (G-CSF)
Model	Cyclophosphamide-induced myelosuppression in mice[3]	Cyclophosphamide-induced neutropenia in mice[20]
Key Finding	Significantly accelerated regeneration of lymphocyte and granulocyte pools.[3]	Reverses chemotherapy-induced neutropenia and reduces metastatic burden in some models.[20]
Time to Neutrophil Recovery	Reported acceleration of recovery (quantitative data varies by specific derivative)[3]	Accelerates neutrophil recovery, reducing the duration of the neutropenic phase.[9]

Experimental Protocols for Benchmarking Myelostimulators

To ensure scientific rigor and reproducibility, standardized assays are critical. The following protocols provide a framework for evaluating novel myelostimulatory agents.

In Vitro Assessment: Colony-Forming Unit (CFU) Assay

The CFU assay is the gold standard for quantifying hematopoietic progenitor cells based on their ability to form distinct colonies in semi-solid media.[21]

Rationale: This assay provides direct evidence of a compound's ability to stimulate the proliferation and differentiation of specific hematopoietic lineages (e.g., CFU-GM for granulocyte-macrophage, BFU-E for erythroid) from bone marrow or other sources of hematopoietic stem cells.

Step-by-Step Protocol:

• Cell Preparation:

  • Harvest bone marrow from the femurs and tibias of untreated mice into Iscove's Modified Dulbecco's Medium (IMDM) with 2% FBS.

  • Create a single-cell suspension by gently flushing the marrow and passing it through a 70 µm cell strainer to remove clumps.

  • (Optional but Recommended) Perform red blood cell lysis using an appropriate buffer.

  • Wash the cells and resuspend in IMDM. Perform a cell count using a hemocytometer or automated cell counter.

• Plating:

  • Thaw a commercial methylcellulose-based medium (e.g., MethoCult™) formulated with cytokines appropriate for the desired lineages.

  • Prepare a 10X working stock of the test compound (e.g., 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione) and positive controls (e.g., recombinant murine G-CSF, GM-CSF).

  • Add the bone marrow cells and the 10X compound stock to the methylcellulose medium to achieve the final desired cell and drug concentration. A typical plating density is 1-2 x 10^4 cells per 35 mm dish.

  • Vortex the tube vigorously to ensure homogenous mixing. Let it stand for 20 minutes for air bubbles to escape.

  • Using a syringe with a blunt-end needle, dispense 1.1 mL of the cell/media mixture into each 35 mm culture dish.

  • Gently rotate the dish to spread the viscous medium evenly.

• Incubation & Analysis:

  • Place the culture dishes inside a larger 100 mm dish containing an open dish of sterile water to maintain humidity.

  • Incubate at 37°C in a 5% CO₂ humidified incubator for 7-14 days.[22]

  • Using an inverted microscope, count the number of colonies based on their distinct morphology (e.g., CFU-G, CFU-M, CFU-GM). Colonies are typically defined as clusters of >50 cells.

In Vivo Assessment: Murine Model of Chemotherapy-Induced Myelosuppression

Rationale: This model assesses the compound's efficacy in a whole-organism context, accounting for pharmacokinetics, metabolism, and complex biological interactions that cannot be replicated in vitro. Cyclophosphamide is a commonly used alkylating agent that reliably induces myelosuppression.[23][24]

Step-by-Step Protocol:

• Acclimatization:

  • Acclimate male Swiss-albino or C57BL/6 mice (6-8 weeks old) for at least one week under standard laboratory conditions.

• Induction of Myelosuppression:

  • Administer a single intraperitoneal (i.p.) injection of cyclophosphamide. A dose of 150-200 mg/kg is commonly used to induce significant myelosuppression.[20][23] The day of injection is considered Day 0.

• Treatment Regimen:

  • Divide mice into groups: Vehicle Control, Test Compound (multiple dose levels), and Positive Control (e.g., Filgrastim, 5-10 mcg/kg/day, subcutaneous).

  • Begin treatment with the test compound (e.g., via oral gavage) and positive control 24 hours after the cyclophosphamide injection (Day 1) and continue daily for a predefined period (e.g., 7-10 days).

• Monitoring and Sample Collection:

  • Monitor animal health and body weight daily.

  • Perform serial blood collection (e.g., via tail vein or saphenous vein) at baseline (Day 0) and at multiple time points post-cyclophosphamide injection (e.g., Days 3, 5, 7, 10).

  • Collect blood into EDTA-coated tubes for complete blood count (CBC) analysis using an automated hematology analyzer. Key parameters are absolute neutrophil count (ANC), total white blood cell (WBC) count, lymphocyte count, and platelet count.

• Data Analysis:

  • Plot the mean cell counts for each group over time.

  • Determine the "nadir" (the lowest point of cell counts), which typically occurs around Day 3-4 for neutrophils.

  • Compare the rate of recovery of hematopoietic lineages in the treated groups versus the vehicle control group. Statistical significance can be determined using appropriate tests (e.g., ANOVA with post-hoc analysis).

Caption: A streamlined workflow for benchmarking novel myelostimulatory agents.

Discussion & Future Directions

The preclinical data suggest that 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione and its analogs are promising myelostimulatory agents.[3][4] Their key advantages may lie in their potential for oral administration and their novel, indirect mechanism of action, which could offer a different safety and efficacy profile compared to direct-acting recombinant proteins.

However, further research is imperative. Key next steps should include:

• Target Deconvolution: Identifying the specific cellular receptor or pathway through which the compound initiates the CSF production cascade.

• Comprehensive Toxicology: Establishing a full safety and toxicology profile.

• Multi-Lineage Effects: Thoroughly investigating its effects on erythroid and megakaryocyte lineages to understand its full hematopoietic potential.

• Combination Studies: Evaluating its efficacy in combination with standard chemotherapeutic regimens.

By rigorously applying the benchmarking protocols outlined in this guide, researchers can effectively situate novel agents like 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione within the existing therapeutic landscape and accelerate the development of next-generation supportive care therapies for cancer patients.

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A Comparative Guide to the Structural Activity Relationship of 1,3,8-Triazaspiro[4.5]decane-2,4-dione Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Scaffold for Neurological and Psychiatric Disorders

The 1,3,8-triazaspiro[4.5]decane-2,4-dione core represents a novel chemotype with significant potential in drug discovery. Delta-opioid receptors (DORs) are a promising target for a range of neurological and psychiatric conditions, including chronic pain, depression, and anxiety.[1][2][3] However, the development of clinically successful DOR agonists has been challenging, with many candidates failing in clinical trials due to adverse effects like seizures.[2][3] Many of these failed agonists share a common chemical structure, highlighting the urgent need for novel scaffolds with improved pharmacological profiles.[2][3]

Recent research has identified 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives as a new class of DOR-selective agonists, distinguishing them from structurally related compounds that target other opioid receptors or different biological pathways altogether.[1][2] This guide will explore the nascent SAR of this promising scaffold, providing a foundation for future optimization efforts.

Comparative Analysis of DOR Agonist Activity

A 2024 study by Meqbil et al. published in the Journal of Pharmacology and Experimental Therapeutics provides the foundational SAR data for this scaffold at opioid receptors.[3] Through a G-protein coupled receptor (GPCR)-focused library screen, they identified a series of 1,3,8-triazaspiro[4.5]decane-2,4-dione analogs with high affinity and functional agonism at the DOR.[1][2]

The key structural features influencing activity are the substituents on the phenyl ring attached to the N1 position of the hydantoin core and the nature of the substituent at the N8 position of the piperidine ring. The table below summarizes the binding affinities (Ki) and functional potencies (EC50) for three representative compounds from this study.

Compound ID	N1-Substituent	N8-Substituent	DOR Ki (nM)	DOR EC50 (cAMP, nM)	MOR Ki (nM)	MOR EC50 (cAMP, nM)	Selectivity (DOR vs MOR cAMP)
Compound 1	4-Fluorophenyl	Cyclopropylmethyl	140	34	1340	4650	137-fold
Compound 2	Phenyl	Cyclopropylmethyl	310	143	840	5770	40-fold
Compound 3	4-Methoxyphenyl	Cyclopropylmethyl	810	466	570	7970	17-fold

Table 1: Comparative in vitro activity of 1,3,8-triazaspiro[4.5]decane-2,4-dione analogs at delta and mu opioid receptors. Data extracted from Meqbil et al., 2024.[1]

Key SAR Insights:

• N1-Phenyl Substitution: The substitution pattern on the N1-phenyl ring is a critical determinant of potency and selectivity. The presence of a 4-fluoro substituent (Compound 1) resulted in the highest potency at the DOR and the greatest selectivity over the mu-opioid receptor (MOR).[1] Replacing the fluorine with hydrogen (Compound 2) or a methoxy group (Compound 3) led to a progressive decrease in both DOR potency and selectivity.[1] This suggests that an electron-withdrawing group at the para position of the phenyl ring is favorable for DOR activity.

• Selectivity Profile: All three compounds demonstrated functional selectivity for the DOR over the MOR in cAMP assays.[1] Compound 1 exhibited a remarkable 137-fold selectivity, a highly desirable characteristic for minimizing the side effects associated with MOR activation, such as respiratory depression and dependence.[1]

• G-protein Bias: The study also investigated G-protein versus β-arrestin signaling bias. The compounds showed minimal bias, which contrasts with other DOR agonists that are potent β-arrestin recruiters, a property sometimes linked to adverse effects.[1][2][3]

Broader Context: Comparison with Structurally Related Scaffolds

The 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold is part of a larger family of spirocyclic compounds with diverse biological activities. Understanding these distinctions is crucial for appreciating the unique profile of the DOR agonists.

• 1,4,8-Triazaspiro[4.5]decan-2-one Analogs: These structural isomers have been investigated as inhibitors of the mitochondrial permeability transition pore (mPTP), a target for treating ischemia-reperfusion injury.[4][5] This highlights how a subtle change in the core heterocycle (moving a nitrogen from position 3 to 4) completely shifts the biological target away from GPCRs. The SAR for these compounds is driven by substitutions at the 3-position of the imidazolidinone ring, where bulky alkyl chains tend to increase inhibitory activity.[4]

• [8-(3,3-diphenyl-propyl)-4-oxo-1-phenyl-1,3,8-triaza-spiro[4.5]dec-3-yl]-acetic acid (DiPOA): This compound, featuring a related spiro-triaza-decanone core but lacking the second carbonyl of the hydantoin, acts as a peripherally restricted MOR agonist.[6] Its antihyperalgesic activity in inflammatory pain models without central side effects showcases another therapeutic avenue for this general scaffold, contingent on specific structural modifications.[6]

• Spirohydantoins: While not triazaspiro-decanes, spirohydantoins are another class of spirocyclic compounds that have been extensively studied, notably as inhibitors of p300/CBP histone acetyltransferases (HATs).[7][8] The SAR in this series is complex, with stereochemistry at the spiro center and substitutions on an indane ring system being critical for potency and selectivity.[7] This underscores the importance of the spirocyclic core in orienting substituents for optimal interaction with a biological target.

Experimental Protocols

To ensure scientific integrity, the protocols used to generate the comparative data are detailed below. These methods are self-validating through the use of appropriate controls and standardized procedures.

cAMP GloSensor™ Assay (Functional Agonism)

This assay quantifies the ability of a compound to activate the Gi/o signaling pathway, which is the canonical pathway for opioid receptors, leading to an inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP).

Methodology:

• Cell Culture: HEK293 cells stably expressing the human delta-opioid receptor (hDOR) and a cAMP-sensitive biosensor (GloSensor™) are cultured under standard conditions.

• Cell Plating: Cells are seeded into 384-well plates and incubated.

• Compound Preparation: Test compounds are serially diluted to create a concentration-response curve.

• Assay Procedure:

  • Cells are first stimulated with forskolin, an adenylyl cyclase activator, to elevate basal cAMP levels.

  • The test compounds are then added at various concentrations.

  • Following incubation, a luciferin-based detection reagent is added.

• Data Acquisition: Luminescence is measured using a plate reader. A decrease in luminescence corresponds to a decrease in cAMP levels, indicating Gi/o activation by the agonist.

• Analysis: Data are normalized to the response of a known full agonist (e.g., Leu-enkephalin) and plotted against compound concentration to determine EC50 values.

Radioligand Binding Assay (Receptor Affinity)

This assay directly measures the affinity of a compound for the target receptor by competing with a radiolabeled ligand.

Methodology:

• Membrane Preparation: Cell membranes are prepared from CHO or HEK293 cells overexpressing the hDOR.

• Assay Setup: In a 96-well plate, the following are combined:

  • Cell membranes

  • A fixed concentration of a radiolabeled DOR antagonist (e.g., [³H]naltrindole)

  • Varying concentrations of the unlabeled test compound.

• Incubation: The mixture is incubated to allow binding to reach equilibrium.

• Separation: The bound and free radioligand are separated by rapid filtration through a glass fiber filter mat, which traps the membranes.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Analysis: The data are used to generate a competition curve, from which the IC50 (concentration of test compound that inhibits 50% of radioligand binding) is determined. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation.

Visualizing the SAR and Experimental Workflow

SAR Progression Diagram

Caption: SAR trend for N1-phenyl substitution on DOR potency.

Experimental Workflow Diagram

Caption: Workflow for determining compound affinity and potency.

Conclusion and Future Directions

The 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold has emerged as a promising new chemotype for the development of selective DOR agonists. The preliminary SAR data clearly indicate that substitution on the N1-phenyl ring is a key driver of potency and selectivity, with a 4-fluoro substituent providing the most favorable profile to date.[1] The distinction of this scaffold from its structural isomers that target mPTP or related cores that target MOR highlights the chemical specificity required for selective pharmacology.

Future work should focus on expanding the SAR around this core. Key areas for exploration include:

• Systematic exploration of N1-phenyl substituents: A broader range of electronic and steric variations will further refine the optimal substitution pattern.

• Modification of the N8-substituent: While the initial compounds featured a cyclopropylmethyl group, varying this moiety could impact potency, selectivity, and pharmacokinetic properties.

• In vivo characterization: Promising analogs like Compound 1 should be advanced into preclinical models of pain and depression to assess their therapeutic potential and safety profile.

This guide provides a foundational understanding of the SAR for this novel class of compounds. By building upon these initial findings and employing the described experimental methodologies, researchers can accelerate the development of the next generation of DOR-targeted therapeutics.

References

• Meqbil, Y. J., Aguilar, J., Blaine, A. T., Chen, L., Cassell, R. J., Pradhan, A. A., & van Rijn, R. M. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. Journal of Pharmacology and Experimental Therapeutics, 389(3), 301-309. [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-triazaspiro[4.5]decane-2,4-dione Derivatives as a Novel Delta Opioid Receptor-Selective Agonist Chemotype. ResearchGate. [Link]

• Albanese, V., Pedriali, G., Fabbri, M., Ciancetta, A., Ravagli, S., Roccatello, C., ... & Pacifico, S. (2023). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2203357. [Link]

• Meqbil, Y. J., et al. (2024). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. PubMed. [Link]

• Whiteside, G. T., Harrison, J. E., Pearson, M. S., Chen, Z., Fundytus, M. E., Rotshteyn, Y., ... & Walker, K. (2004). DiPOA ([8-(3,3-diphenyl-propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]dec-3-yl]-acetic acid), a novel, systemically available, and peripherally restricted Mu opioid agonist with antihyperalgesic activity: II. In vivo pharmacological characterization in the rat. Journal of Pharmacology and Experimental Therapeutics, 310(2), 793-799. [Link]

• Ji, Z., Hansen, T. M., Dai, Y., Zhu, G. D., Frey, R. R., Gong, J., ... & Michaelides, M. R. (2021). Discovery of spirohydantoins as selective, orally bioavailable inhibitors of p300/CBP histone acetyltransferases. Bioorganic & Medicinal Chemistry Letters, 40, 127958. [Link]

• Michaelides, M. R., et al. (2018). Discovery of Spiro Oxazolidinediones as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases. ACS Medicinal Chemistry Letters. [Link]

• Michaelides, M. R., et al. (2018). Discovery of Spiro Oxazolidinediones as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases. PMC - NIH. [Link]

• Albanese, V., et al. (2023). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. ResearchGate. [Link]

• Ji, Z., et al. (2021). Discovery of spirohydantoins as selective, orally bioavailable inhibitors of p300/CBP histone acetyltransferases. PubMed. [Link]

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Off-target effects of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione investigation

An Investigative Guide to the Off-Target Effects of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the off-target effects of the novel chemical entity, 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. As a compound with a unique spirocyclic scaffold, understanding its selectivity is paramount for advancing its therapeutic potential and ensuring its safety profile. This document outlines a structured, data-driven approach to identifying and validating off-target interactions, comparing its performance with established methodologies.

Spirocyclic compounds, characterized by their unique three-dimensional structures, have gained significant attention in medicinal chemistry due to their potential for novel biological activities. The rigid conformation of these molecules can lead to high-affinity and selective interactions with protein targets. However, this structural complexity does not preclude the possibility of unintended interactions with other proteins, known as off-target effects. These effects can lead to unforeseen toxicity or even produce beneficial polypharmacology. Therefore, a rigorous assessment of a compound's selectivity is a critical step in the drug discovery and development process.

8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione belongs to the class of hydantoin-containing spiro-compounds. While the specific biological targets of this particular molecule are not yet extensively documented in publicly available literature, its structural similarity to other spiro-hydantoins suggests potential interactions with a range of protein classes, including kinases, G-protein coupled receptors (GPCRs), and ion channels.

A Phased Approach to Off-Target Effect Investigation

A systematic and tiered approach is recommended to efficiently investigate the off-target profile of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. This involves a combination of computational and experimental methods, progressing from broad, high-throughput screens to more focused, hypothesis-driven studies.

Phase 1: In Silico Profiling and Target Prediction

The initial step involves leveraging computational tools to predict potential off-targets based on the chemical structure of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. This approach is cost-effective and can provide valuable early insights to guide subsequent experimental work.

Experimental Protocol: Computational Target Prediction

• Chemical Structure Input: Obtain the 2D or 3D structure of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione in a compatible format (e.g., SMILES, SDF).

• Database Selection: Utilize publicly available and commercial databases that correlate chemical structures with biological activities. Recommended platforms include:

  • ChEMBL: A large, open-access database of bioactive molecules with drug-like properties.

  • PubChem: A comprehensive public repository of chemical substances and their biological activities.

  • BindingDB: A public database focusing on protein-ligand binding affinities.

  • SwissTargetPrediction: A web server for predicting the most probable protein targets of a small molecule.

• Similarity Searching: Perform 2D and 3D similarity searches against the selected databases to identify known compounds with similar structures. The biological targets of these structurally related molecules represent potential off-targets for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

• Pharmacophore Modeling: Develop a pharmacophore model based on the key chemical features of the compound. This model can then be used to screen virtual libraries of protein structures to identify potential binding partners.

• Data Analysis and Prioritization: Analyze the output from the various computational tools to identify a prioritized list of potential off-targets. This list should be ranked based on the strength of the evidence (e.g., similarity scores, predicted binding affinities).

Logical Workflow for In Silico Profiling

Caption: In silico workflow for predicting off-targets.

Phase 2: Broad-Panel In Vitro Screening

Based on the prioritized list from the in silico analysis, the next phase involves broad-panel in vitro screening to experimentally assess the interaction of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione with a diverse range of protein targets.

Comparison of In Vitro Screening Platforms

Platform Type	Principle	Advantages	Disadvantages	Recommended for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
Receptor Binding Assays	Measures the displacement of a radiolabeled ligand from a specific receptor by the test compound.	High throughput, sensitive, provides direct binding information.	Requires a specific radioligand for each target, may not distinguish between agonists and antagonists.	Yes, for initial screening against GPCRs and ion channels.
Enzyme Inhibition Assays	Measures the effect of the compound on the activity of a specific enzyme.	Direct functional readout, can determine mechanism of inhibition.	Target-specific assay development can be time-consuming.	Yes, particularly for kinase panels if predicted from in silico analysis.
Phenotypic Screening	Assesses the effect of the compound on cellular phenotypes (e.g., cell viability, morphology).	Unbiased approach, can identify novel targets and pathways.	Target deconvolution can be challenging and resource-intensive.	Yes, as a complementary approach to identify unexpected off-target effects.

Experimental Protocol: Kinase Inhibition Profiling

Given that many small molecule drugs interact with kinases, a broad kinase panel screen is a prudent step.

• Compound Preparation: Prepare a stock solution of 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mM).

• Assay Concentration: Perform initial screening at a single high concentration (e.g., 10 µM) against a panel of several hundred kinases.

• Assay Format: Utilize a reputable contract research organization (CRO) that offers standardized kinase profiling services (e.g., Eurofins DiscoverX, Promega). The specific assay technology may vary (e.g., ADP-Glo™, Z'-LYTE™).

• Data Analysis: Express the results as a percentage of inhibition relative to a positive control. A common threshold for identifying a "hit" is >50% inhibition.

• Follow-up Studies: For any identified hits, perform dose-response studies to determine the IC₅₀ (half-maximal inhibitory concentration) value, which provides a quantitative measure of potency.

Phase 3: Cellular and Functional Validation

Hits identified from in vitro screens must be validated in a cellular context to confirm their physiological relevance. This phase aims to bridge the gap between biochemical activity and cellular effects.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm direct target engagement in a cellular environment.

• Cell Culture: Grow a relevant cell line to ~80% confluency. The choice of cell line should ideally be guided by the predicted or identified off-targets.

• Compound Treatment: Treat the cells with 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione at various concentrations. Include a vehicle control (e.g., DMSO).

• Thermal Challenge: Heat the cell lysates to a range of temperatures. The binding of the compound to its target protein can stabilize it against thermal denaturation.

• Protein Quantification: Separate the soluble and aggregated protein fractions by centrifugation. Analyze the soluble fraction by Western blotting or mass spectrometry to quantify the amount of the target protein that remains soluble at each temperature.

• Data Analysis: A shift in the melting curve of a protein in the presence of the compound indicates direct binding.

Workflow for Cellular Target Validation

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Data Interpretation and Building a Selectivity Profile

The culmination of these investigations will be a comprehensive selectivity profile for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. This profile should be presented in a clear and quantitative manner.

Example Data Summary Table

Target	In Silico Prediction Score	In Vitro IC₅₀ (µM)	Cellular Target Engagement (CETSA)
Primary Target	0.85	0.05	Confirmed
Off-Target Kinase A	0.62	1.2	Confirmed
Off-Target GPCR B	0.55	> 10	Not Confirmed
Off-Target Ion Channel C	Not Predicted	5.8	To be determined

This table allows for a direct comparison of the compound's potency against its primary target versus its off-targets. A selectivity window can be calculated as the ratio of the IC₅₀ for an off-target to the IC₅₀ for the primary target. A larger selectivity window is generally desirable.

Conclusion and Future Directions

The investigation of off-target effects is an indispensable component of modern drug discovery. For a novel compound like 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, a systematic approach combining in silico prediction, broad-panel in vitro screening, and cellular validation is essential. The methodologies and workflows presented in this guide provide a robust framework for elucidating its selectivity profile. The insights gained from these studies will be instrumental in guiding the future development of this and other spirocyclic compounds, ultimately contributing to the creation of safer and more effective medicines.

References

• ChEMBL Database: Gaulton, A. et al. (2017). ChEMBL: a large-scale bioactivity database for drug discovery. Nucleic Acids Research, 45(D1), D961–D971. [Link]

• PubChem Database: Kim, S. et al. (2021). PubChem in 2021: new data content and improved web interfaces. Nucleic Acids Research, 49(D1), D1388–D1395. [Link]

• BindingDB Database: Gilson, M.K. et al. (2016). BindingDB in 2015: A public database for medicinal chemistry, computational chemistry and systems pharmacology. Nucleic Acids Research, 44(D1), D1045–D1053. [Link]

• SwissTargetPrediction: Daina, A., Michielin, O., & Zoete, V. (2019). SwissTargetPrediction: updated data and new features for in silico target prediction. Nucleic Acids Research, 47(W1), W357–W364. [Link]

• Cellular Thermal Shift Assay (CETSA): Martinez Molina, D. et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84–87. [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities like 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, a heterocyclic compound with significant interest in medicinal chemistry, demands a rigorous and proactive approach to personal protection.[1][2][3] This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each procedural step and personal protective equipment (PPE) selection.

Our core principle is to treat any compound with an incomplete toxicological profile as potentially hazardous. While a specific Safety Data Sheet (SDS) for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is not consistently available from major suppliers, data from structurally similar compounds, such as 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione, indicate risks including skin irritation, serious eye irritation, respiratory irritation, and potential harm if swallowed.[4][5] Synthesis procedures typically describe this compound as a solid, which dictates a focus on preventing inhalation of dust and dermal contact.[6]

Foundational Risk Assessment: The Basis of PPE Selection

Before any procedure, a thorough risk assessment is mandatory. The choice of PPE is not static; it must be adapted to the specific experimental context, considering the quantity of the compound being handled, the potential for aerosolization, and the nature of the solvent systems involved.

The workflow for selecting appropriate PPE should follow a logical progression based on the potential routes of exposure.

Caption: PPE Selection Workflow based on Task-Specific Risk Assessment.

Core PPE Requirements for Handling

The following table summarizes the recommended PPE for various laboratory operations involving 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.

Laboratory Operation	Eye/Face Protection	Hand Protection	Respiratory Protection	Body Protection
Weighing (Solid)	Safety goggles with side shields	Double-gloved chemical-resistant gloves (e.g., Nitrile)	N95 or higher-rated respirator	Full-cuff laboratory coat
Solution Preparation	Chemical splash goggles and face shield	Double-gloved chemical-resistant gloves	Work in a certified chemical fume hood	Chemical-resistant apron over a lab coat
Reaction Work-up	Chemical splash goggles and face shield	Double-gloved chemical-resistant gloves	Work in a certified chemical fume hood	Chemical-resistant apron over a lab coat
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty chemical-resistant gloves (e.g., Neoprene over Nitrile)	N95 or higher-rated respirator	Chemical-resistant coveralls or suit

Detailed PPE Protocols and Justification

3.1. Eye and Face Protection: The First Line of Defense

Given the high potential for serious eye irritation, robust eye and face protection is non-negotiable.[4][5]

• Standard Operations (Weighing, Transfers): At a minimum, ANSI Z87.1-compliant safety goggles with side shields are required to protect against accidental dust projection.

• Working with Solutions: When handling solutions of the compound, the risk of splashes increases significantly. Therefore, chemical splash goggles must be worn. For procedures with a higher risk of splashing, such as during transfers or reaction work-ups, a full-face shield should be worn over the goggles to protect the entire face.[7]

3.2. Hand Protection: Preventing Dermal Absorption

The skin is a primary route of exposure. Since specific glove permeation data for 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is not available, a conservative approach is necessary.

• Glove Selection: Nitrile gloves are a common and effective choice for protection against a wide range of chemicals and are recommended for handling this compound in solid form or in common laboratory solvents.[7]

• Double Gloving: For all handling procedures, it is best practice to wear two pairs of gloves. This provides a critical safety buffer in case the outer glove is torn or contaminated.

• Inspection and Replacement: Before each use, visually inspect gloves for any signs of degradation or puncture. Gloves should be changed immediately if contamination is suspected or after a maximum of 30-60 minutes of continuous use to prevent potential permeation.[8] Always remove gloves using a technique that avoids touching the outer surface with bare skin.

3.3. Body Protection: Shielding Against Contamination

Standard laboratory coats may not provide sufficient protection against chemical splashes or dust.

• Laboratory Coat: A clean, long-sleeved laboratory coat with buttoned cuffs is the minimum requirement.

• Enhanced Protection: When preparing solutions or handling larger quantities, a chemical-resistant apron worn over the lab coat is essential. For added protection of the forearms, which can often come into contact with contaminated surfaces like the edge of a fume hood, disposable polyethylene-coated sleeve covers are recommended.[8]

3.4. Respiratory Protection: Mitigating Inhalation Risks

As a solid, 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione can become airborne as a fine dust, especially during weighing and transfer operations.

• Engineering Controls: The primary method for controlling respiratory exposure is the use of engineering controls. All operations involving the solid compound or its solutions should be conducted within a certified chemical fume hood.

• Respirator Use: When engineering controls are not sufficient or during spill cleanup, respiratory protection is required. A NIOSH-certified N95 respirator is the minimum requirement for protection against airborne particulates.[9] All personnel required to wear respirators must be properly fit-tested and trained in their use, in accordance with institutional and regulatory standards.[8]

Operational Plan: Donning and Doffing PPE

The sequence of putting on and removing PPE is critical to prevent cross-contamination.

Protocol for Donning PPE:

• Hand Hygiene: Begin by washing hands thoroughly with soap and water.

• Body Protection: Don the laboratory coat, ensuring it is fully buttoned. If required, put on a chemical-resistant apron and sleeve covers.

• Respiratory Protection: If the risk assessment indicates a need, don the N95 respirator, ensuring a proper seal check is performed.

• Eye/Face Protection: Put on safety goggles and, if necessary, a face shield.

• Gloves: Don the inner pair of gloves, followed by the outer pair, ensuring the cuffs of the outer gloves are pulled over the cuffs of the lab coat sleeves.

Protocol for Doffing PPE:

• Decontamination (if applicable): Wipe down the exterior of the outer gloves and apron before removal.

• Outer Gloves: Remove the outer pair of gloves, turning them inside out during removal.

• Body Protection: Unbutton the lab coat. Remove the apron and sleeves (if worn) by rolling them away from the body.

• Hand Hygiene: With the inner gloves still on, wash hands.

• Eye/Face Protection: Remove the face shield and goggles from the back to the front.

• Respiratory Protection: Remove the respirator without touching the front.

• Inner Gloves: Remove the final pair of gloves, again turning them inside out.

• Final Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan: Managing Contaminated Materials

All materials that come into contact with 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione must be treated as hazardous waste.

• Waste Segregation: All contaminated PPE (gloves, sleeves, aprons), absorbent materials from spills, and empty containers must be collected in a dedicated, clearly labeled hazardous waste container.[10][11]

• Container Management: Waste containers must be kept closed except when adding waste, stored in a designated satellite accumulation area, and must not be overfilled.[12]

• Aqueous and Solvent Waste: Do not dispose of this chemical or its solutions down the sanitary sewer.[13] Collect all liquid waste in compatible, sealed, and properly labeled containers, segregating halogenated and non-halogenated solvent waste as per your institution's guidelines.[11]

• Regulatory Compliance: All waste disposal must adhere strictly to local, state, and federal regulations. Consult your institution's Environmental Health & Safety (EH&S) department for specific procedures.[10]

By adhering to these detailed protocols, researchers can confidently handle 8-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, ensuring both personal safety and the integrity of their research.

References

• Vertex AI Search Result. (No date). 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.
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• [Source on PPE for Hazardous Drugs]. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• CHEMM. (No date). Personal Protective Equipment (PPE).
• Central Washington University. (No date). Laboratory Hazardous Waste Disposal Guidelines.
• Oregon OSHA. (No date). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use.
• PubChem. (No date). 8-Oxa-1,3-diazaspiro(4.5)decane-2,4-dione.
• National Center for Biotechnology Information. (No date).
• OSHE UTHM. (No date).
• [Source on Laboratory Waste Disposal]. (No date).
• Capot Chemical. (2026, January 7). MSDS of 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione.
• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• PubChem. (No date). 1,3,8-Triazaspiro[4.5]decane-2,4-dione.
• sfera - Unife. (2025, May 21). triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors.
• MySkinRecipes. (No date). 8-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione.
• ChemicalBook. (No date). 8-METHYL-1,3,8-TRIAZASPIRO[4.5]DECANE-2,4-DIONE.
• ResearchGate. (2024, April 15). Identification of 1,3,8-triazaspiro[4.5]decane-2,4-dione Derivatives as a Novel Delta Opioid Receptor-Selective Agonist Chemotype.
• PubMed Central. (No date). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype.
• PubMed. (2024, May 21). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype.
• Google Patents. (No date). CN110818712A - 1-methyl-1, 3, 8-triazaspiro [4.

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